3-Carboxamidonaltrexone

• CAS: 421552-35-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 3-Carboxamidonaltrexone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 3-carboxamidonaltrexone, a derivative of the opioid receptor antagonist naltrexone (B1662487). The conversion of the 3-hydroxyl group to a carboxamide moiety has been a subject of interest in medicinal chemistry to explore its effects on receptor binding affinity and pharmacokinetic properties.[1][2] This document outlines the synthetic pathway, detailed experimental protocols, and expected analytical characterization of the target compound.

Synthesis of 3-Carboxamidonaltrexone

The synthesis of 3-carboxamidonaltrexone from naltrexone is a multi-step process that involves the initial activation of the phenolic hydroxyl group, followed by nucleophilic substitution with a cyanide group, and subsequent hydrolysis to the desired carboxamide.

Synthetic Pathway Overview

The overall synthetic scheme can be visualized as a three-step process starting from the commercially available naltrexone.

Caption: Synthetic pathway for 3-Carboxamidonaltrexone.

Experimental Protocols

The following protocols are based on established methodologies for the synthesis of carboxamide-substituted morphinans.

Step 1: Triflation of Naltrexone

This step involves the conversion of the phenolic hydroxyl group of naltrexone into a triflate, which is an excellent leaving group for the subsequent nucleophilic substitution.

• Reaction:

  • Dissolve naltrexone in a suitable aprotic solvent such as dichloromethane (B109758) (DCM) or N,N-dimethylformamide (DMF).

  • Cool the solution to 0 °C in an ice bath.

  • Add a base, typically pyridine (B92270) or triethylamine, to the reaction mixture.

  • Slowly add trifluoromethanesulfonic anhydride (B1165640) (Tf₂O) or N-phenyl-bis(trifluoromethanesulfonimide) dropwise.

  • Allow the reaction to stir at 0 °C and then warm to room temperature until completion, as monitored by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to yield naltrexone-3-triflate.

Step 2: Palladium-Catalyzed Cyanation

The triflate intermediate is then converted to the corresponding nitrile using a palladium-catalyzed cyanation reaction.

• Reaction:

  • In a reaction vessel, combine naltrexone-3-triflate, a cyanide source such as zinc cyanide (Zn(CN)₂) or potassium cyanide (KCN), and a palladium catalyst, for example, tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄).[3][4][5]

  • Add a suitable solvent, such as DMF or dimethylacetamide (DMAc).

  • The reaction is typically heated under an inert atmosphere (e.g., nitrogen or argon), often using microwave irradiation to accelerate the reaction.[3][4][5]

  • Monitor the reaction progress by TLC or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification:

  • Upon completion, cool the reaction mixture and dilute with a suitable solvent like ethyl acetate.

  • Filter the mixture to remove insoluble salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

  • Purify the residue by column chromatography to obtain 3-cyanonaltrexone.

Step 3: Hydrolysis of the Nitrile

The final step is the hydrolysis of the 3-cyano group to the 3-carboxamide. This can be achieved under either acidic or basic conditions.

• Reaction (Basic Hydrolysis):

  • Dissolve 3-cyanonaltrexone in a suitable solvent mixture, such as ethanol (B145695) and water.

  • Add a base, for example, sodium hydroxide (B78521) or potassium hydroxide.

  • Heat the reaction mixture to reflux and monitor the progress by TLC.

• Reaction (Acidic Hydrolysis):

  • Alternatively, dissolve the nitrile in a strong acid, such as concentrated sulfuric acid or a mixture of acetic acid and sulfuric acid.

  • Stir the reaction at room temperature or with gentle heating.

• Work-up and Purification:

  • After the reaction is complete, neutralize the mixture with an appropriate acid or base.

  • Extract the product with a suitable organic solvent.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

  • Purify the crude 3-carboxamidonaltrexone by recrystallization or column chromatography.

Characterization of 3-Carboxamidonaltrexone

Thorough characterization is essential to confirm the identity and purity of the synthesized 3-carboxamidonaltrexone. The following are the expected analytical data.

Quantitative Data Summary

Parameter	Expected Value/Range
Molecular Formula	C₂₁H₂₄N₂O₄
Molecular Weight	384.43 g/mol
Appearance	White to off-white solid
Melting Point	Not reported, expected to be a high-melting solid
Optical Rotation	Not reported, expected to be levorotatory
Yield (Overall)	Dependent on optimization of each step
Purity (by HPLC)	>95%

Spectroscopic Data

¹H NMR (Proton Nuclear Magnetic Resonance)

The ¹H NMR spectrum is expected to show characteristic signals for the naltrexone scaffold along with the presence of the carboxamide protons.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.5 - 8.0	br s	1H	CONH a
~ 7.0 - 7.5	d	1H	Aromatic H
~ 6.8 - 7.0	d	1H	Aromatic H
~ 5.5 - 6.0	br s	1H	CONH b
~ 4.7	s	1H	H-5
~ 3.2	d	1H	H-9
~ 2.2 - 3.0	m	-	Aliphatic protons
~ 1.0 - 2.2	m	-	Aliphatic protons
~ 0.8 - 1.0	m	-	Cyclopropylmethyl protons
~ 0.5 - 0.7	m	-	Cyclopropylmethyl protons
~ 0.1 - 0.3	m	-	Cyclopropylmethyl protons

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

The ¹³C NMR spectrum will confirm the carbon framework of the molecule.

Chemical Shift (δ, ppm)	Assignment
~ 170	C ONH₂
~ 120 - 150	Aromatic Carbons
~ 90	C-5
~ 20 - 70	Aliphatic Carbons
~ 0 - 10	Cyclopropylmethyl Carbons

HRMS (High-Resolution Mass Spectrometry)

HRMS provides the accurate mass of the molecule, confirming its elemental composition.

Ionization Mode	Calculated m/z
ESI+	[M+H]⁺: 385.1814

Characterization Workflow

The logical flow for the characterization of the synthesized compound is outlined below.

Caption: Workflow for the characterization of 3-Carboxamidonaltrexone.

Signaling Pathways and Biological Activity

3-Carboxamidonaltrexone is an analog of naltrexone, a well-known opioid receptor antagonist. The primary mechanism of action of naltrexone is the competitive blockade of the mu (µ), kappa (κ), and to a lesser extent, delta (δ) opioid receptors. This antagonism prevents endogenous and exogenous opioids from binding to these receptors, thereby blocking their effects.

The introduction of the 3-carboxamido group in place of the 3-hydroxyl group can influence the binding affinity and selectivity of the compound for the different opioid receptor subtypes. Studies have shown that this modification can lead to a decrease in potency at the mu-opioid receptor compared to naltrexone.[1]

Caption: Antagonistic action of 3-Carboxamidonaltrexone at opioid receptors.

This technical guide provides a foundational understanding of the synthesis and characterization of 3-carboxamidonaltrexone. Researchers and drug development professionals can use this information as a starting point for their own investigations into this and related compounds. Further optimization of the synthetic route and extensive pharmacological evaluation are necessary to fully elucidate the therapeutic potential of 3-carboxamidonaltrexone.

References

• 1. 3-Carboxamido analogues of morphine and naltrexone. synthesis and opioid receptor binding properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Syntheses of novel high affinity ligands for opioid receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microwave-promoted Pd-catalyzed cyanation of aryl triflates: a fast and versatile access to 3-cyano-3-desoxy-10-ketomorphinans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pharmacist8.tripod.com [pharmacist8.tripod.com]
• 5. researchgate.net [researchgate.net]

The Genesis of a Peripherally Selective Opioid Antagonist: A Technical Guide to 3-Carboxamidonaltrexone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, synthesis, and initial biological evaluation of 3-Carboxamidonaltrexone, a naltrexone (B1662487) analog with potential as a peripherally acting µ-opioid receptor antagonist. The document details the scientific rationale behind its development, its synthesis, and its opioid receptor binding affinity. Standardized experimental protocols for key assays are provided to facilitate further research and development of this and related compounds.

Introduction: The Quest for Peripherally Restricted Opioid Antagonists

Opioid analgesics are mainstays in the management of moderate to severe pain. However, their therapeutic benefits are often undermined by a range of debilitating side effects, predominantly mediated by the activation of µ-opioid receptors (MOR) in the central nervous system (CNS) and the periphery. While central actions on MOR are responsible for analgesia, they also lead to adverse effects such as respiratory depression, sedation, and euphoria, which can lead to abuse and addiction. Peripherally, MOR activation, particularly in the gastrointestinal tract, results in opioid-induced constipation (OIC), a prevalent and distressing side effect that can significantly impact a patient's quality of life and adherence to pain management regimens.[1][2]

This has driven the development of Peripherally Acting µ-Opioid Receptor Antagonists (PAMORAs).[1][2] The core principle behind PAMORAs is to design molecules that antagonize MORs outside of the CNS, thereby mitigating peripheral side effects like OIC, without compromising the centrally mediated analgesic effects of opioid agonists.[1][2] Key to the design of PAMORAs is the incorporation of chemical modifications that limit their ability to cross the blood-brain barrier. This is often achieved by increasing the molecule's polarity or size.

3-Carboxamidonaltrexone emerged from research into novel opioid receptor ligands, where the introduction of a carboxamido group was explored as a means to modify receptor binding and potentially confer peripheral selectivity.[3] This guide delves into the discovery and foundational science of this promising compound.

Discovery and Synthesis of 3-Carboxamidonaltrexone

The discovery of 3-Carboxamidonaltrexone was reported in 2001 in the journal Bioorganic & Medicinal Chemistry Letters.[3] The synthesis was part of a broader investigation into the effects of substituting the phenolic 3-hydroxyl group of morphinans with a carboxamido group.[3]

Synthetic Pathway

The synthesis of 3-Carboxamidonaltrexone is a multi-step process starting from naltrexone. While the 2001 publication provides the key steps, a detailed, generalized protocol for such a synthesis is provided below.

Experimental Protocol: Synthesis of 3-Carboxamidonaltrexone (Generalized)

• Protection of the Ketone: Naltrexone is first treated with a suitable protecting group for the C6 ketone, such as ethylene (B1197577) glycol in the presence of an acid catalyst (e.g., p-toluenesulfonic acid) in a solvent like toluene, to form the ketal. This prevents unwanted side reactions at the ketone position. The reaction is typically run at reflux with a Dean-Stark apparatus to remove water.

• Formation of the Triflate: The phenolic hydroxyl group at the C3 position is converted to a triflate (trifluoromethanesulfonate), a good leaving group. This is achieved by reacting the protected naltrexone with triflic anhydride (B1165640) in the presence of a non-nucleophilic base, such as pyridine (B92270) or 2,6-lutidine, in an aprotic solvent like dichloromethane (B109758) at low temperatures (e.g., -78 °C to 0 °C).

• Palladium-Catalyzed Carboxamidation: The triflate is then subjected to a palladium-catalyzed carbonylation reaction in the presence of a source of ammonia (B1221849) (or a protected form) and a suitable palladium catalyst (e.g., Pd(OAc)2 with a phosphine (B1218219) ligand like dppf) and a carbon monoxide source. This reaction introduces the carboxamide group at the C3 position.

• Deprotection: Finally, the ketal protecting group at the C6 position is removed by acid hydrolysis (e.g., with aqueous HCl) to yield 3-Carboxamidonaltrexone.

Discovery Workflow

The logical workflow for the discovery and initial characterization of 3-Carboxamidonaltrexone is depicted below.

Figure 1. Discovery and initial evaluation workflow for 3-Carboxamidonaltrexone.

Biological Activity and Data

The primary biological characterization of 3-Carboxamidonaltrexone has been its binding affinity for opioid receptors.

Opioid Receptor Binding Affinity

The affinity of 3-Carboxamidonaltrexone for the µ-opioid receptor was determined through radioligand binding assays.[3]

Table 1: Opioid Receptor Binding Affinities (Ki, nM)

Compound	µ-Opioid Receptor	δ-Opioid Receptor	κ-Opioid Receptor
3-Carboxamidonaltrexone	1.7[3]	Not Reported	Not Reported
Naltrexone (Reference)	0.15[3]	Not Reported in this study	Not Reported in this study
Morphine (Reference)	0.87[3]	Not Reported in this study	Not Reported in this study

Data from Wentland et al., Bioorg. Med. Chem. Lett. 2001, 11, 1717-1721.[3]

The data indicates that while 3-Carboxamidonaltrexone has high affinity for the µ-opioid receptor, it is approximately 11-fold less potent than the parent compound, naltrexone.[3]

Experimental Protocol: Opioid Receptor Radioligand Binding Assay (Generalized)

This protocol describes a standard method for determining the binding affinity of a test compound for opioid receptors.

• Membrane Preparation:

  • Cell lines stably expressing the human µ, δ, or κ opioid receptor (e.g., CHO or HEK293 cells) are cultured and harvested.

  • The cells are homogenized in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuged at low speed to remove nuclei and cellular debris.

  • The supernatant is then centrifuged at high speed (e.g., 48,000 x g) to pellet the cell membranes. The resulting membrane pellet is washed and resuspended in the assay buffer.

• Competitive Binding Assay:

  • The membrane preparation is incubated with a specific radioligand for the receptor of interest (e.g., [³H]DAMGO for µ, [³H]naltrindole for δ, or [³H]U69,593 for κ) and varying concentrations of the unlabeled test compound (3-Carboxamidonaltrexone).

  • Non-specific binding is determined in the presence of a high concentration of a non-radiolabeled standard antagonist (e.g., naloxone).

  • The incubation is carried out at a specific temperature (e.g., 25°C) for a set time (e.g., 60-90 minutes) to reach equilibrium.

• Separation and Counting:

  • The reaction is terminated by rapid filtration through glass fiber filters to separate the bound from the free radioligand.

  • The filters are washed with cold buffer to remove any non-specifically bound radioligand.

  • The radioactivity retained on the filters is quantified using liquid scintillation counting.

• Data Analysis:

  • The data are used to generate a competition curve, from which the IC₅₀ (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined.

  • The Ki (inhibition constant) is then calculated from the IC₅₀ using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathways

As a derivative of naltrexone, 3-Carboxamidonaltrexone is expected to act as an antagonist at the µ-opioid receptor, which is a G-protein coupled receptor (GPCR). The canonical signaling pathway for MOR involves its coupling to inhibitory G proteins (Gi/o).

Upon binding of an agonist, the MOR undergoes a conformational change, leading to the activation of the Gi/o protein. This results in the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. Additionally, the activated G protein subunits can modulate ion channel activity, such as opening of inwardly rectifying potassium channels and closing of voltage-gated calcium channels, which leads to neuronal hyperpolarization and reduced neurotransmitter release.

As an antagonist, 3-Carboxamidonaltrexone would bind to the MOR but not induce this conformational change, thereby preventing the binding and action of opioid agonists and blocking the downstream signaling cascade.

References

• 1. Peripherally Acting μ-Opioid Receptor Antagonists for the Treatment of Opioid-Related Side Effects: Mechanism of Action and Clinical Implications. | The Department of Pharmacology [pharmacology.arizona.edu]
• 2. Peripherally acting μ-opioid receptor antagonist - Wikipedia [en.wikipedia.org]
• 3. 3-Carboxamido analogues of morphine and naltrexone. synthesis and opioid receptor binding properties - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Opioid Receptor Binding Affinity of 3-Carboxamidonaltrexone

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Carboxamidonaltrexone is a derivative of the opioid antagonist naltrexone, characterized by the substitution of a carboxamido group. This modification significantly alters its pharmacological profile, particularly its binding affinity for the three classical opioid receptors: mu (μ), delta (δ), and kappa (κ). Understanding the precise binding characteristics of this compound is crucial for its development and application in opioid-related research. This document provides a comprehensive overview of the binding affinities (Ki values) of 3-Carboxamidonaltrexone for the mu, delta, and kappa opioid receptors, a detailed experimental protocol for their determination via radioligand binding assays, and a visualization of the associated intracellular signaling pathways.

Opioid Receptor Binding Affinity of 3-Carboxamidonaltrexone

The binding affinity of a ligand for a receptor is quantified by the inhibition constant (Ki), which represents the concentration of the competing ligand that will bind to half of the receptors at equilibrium in the absence of the radioligand. A lower Ki value indicates a higher binding affinity.

The reported Ki values for 3-Carboxamidonaltrexone demonstrate a notable selectivity profile. The compound exhibits the highest affinity for the μ-opioid receptor, with progressively lower affinities for the κ- and δ-opioid receptors, respectively.

Table 1: Ki Values of 3-Carboxamidonaltrexone for Opioid Receptors

Receptor Subtype	Ki Value (nM)
Mu (μ)	1.9[1]
Kappa (κ)	22[1]
Delta (δ)	110[1]

Data sourced from MedChemExpress.[1]

Experimental Protocols: Determination of Ki Values

The determination of Ki values for opioid receptor ligands is predominantly achieved through competitive radioligand binding assays.[1][2] This technique measures the ability of an unlabeled compound (the "competitor," e.g., 3-Carboxamidonaltrexone) to displace a radiolabeled ligand with known affinity from its receptor.

Principle of Competitive Radioligand Binding Assay

This assay relies on the principle of competitive binding, where the unlabeled test compound and a fixed concentration of a radioligand compete for a finite number of receptor sites.[2] By measuring the concentration-dependent displacement of the radioligand by the test compound, the half-maximal inhibitory concentration (IC50) can be determined. The IC50 value is then converted to the inhibition constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity (Kd) of the radioligand used in the assay.

Experimental Workflow Diagram

Fig 1. Workflow for a competitive radioligand binding assay.

Detailed Methodology

The following is a representative protocol for determining the binding affinity of 3-Carboxamidonaltrexone at the μ-opioid receptor. Similar protocols would be employed for the δ and κ receptors, substituting the appropriate selective radioligand.

A. Materials and Reagents:

• Receptor Source: Cell membranes from Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK) 293 cells stably expressing the recombinant human μ-opioid receptor.[3]

• Radioligand: [³H]-DAMGO (a selective μ-opioid agonist) or [³H]-Naloxone (a non-selective antagonist). The concentration used is typically close to the Kd of the radioligand for the receptor.[4]

• Test Compound: 3-Carboxamidonaltrexone, dissolved and serially diluted in assay buffer.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Non-specific Binding Control: A high concentration (e.g., 10 µM) of a non-labeled, high-affinity ligand like Naloxone.[4]

• Filtration Apparatus: A cell harvester with glass fiber filter mats (e.g., GF/B).[4]

• Scintillation Cocktail and Counter.

B. Assay Procedure:

• Reaction Setup: In a 96-well plate, combine the assay components in triplicate for each concentration of the test compound.

  • Total Binding Wells: Add receptor membranes, [³H]-labeled ligand, and assay buffer.

  • Non-specific Binding Wells: Add receptor membranes, [³H]-labeled ligand, and a saturating concentration of unlabeled naloxone.[4]

  • Competition Wells: Add receptor membranes, [³H]-labeled ligand, and varying concentrations of 3-Carboxamidonaltrexone.

• Incubation: Incubate the plates at room temperature (e.g., 25°C) for a sufficient duration (e.g., 60-90 minutes) to reach binding equilibrium.[5]

• Filtration: Terminate the incubation by rapid vacuum filtration through the glass fiber filter plates. This step separates the receptor-bound radioligand from the unbound radioligand.[4]

• Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Radioactivity Measurement: Place the filter mats in scintillation vials, add scintillation cocktail, and quantify the bound radioactivity using a liquid scintillation counter.

C. Data Analysis:

• Calculate Specific Binding: Subtract the non-specific binding (counts per minute, CPM) from the total and competitor binding CPM values.

• Generate Competition Curve: Plot the specific binding as a percentage of the maximum specific binding against the logarithm of the competitor (3-Carboxamidonaltrexone) concentration.

• Determine IC50: Use non-linear regression analysis to fit the competition curve and determine the IC50 value.

• Calculate Ki: Convert the IC50 to the Ki value using the Cheng-Prusoff equation :

  • Ki = IC50 / (1 + ([L]/Kd))

  • Where:

    • [L] is the concentration of the radioligand used.

    • Kd is the dissociation constant of the radioligand for the receptor.

Opioid Receptor Signaling Pathways

Opioid receptors are members of the G-protein coupled receptor (GPCR) superfamily.[5] The mu, delta, and kappa receptors primarily couple to inhibitory G-proteins (Gi/o).[5] Activation of these receptors by an agonist initiates a cascade of intracellular events that ultimately lead to the modulation of neuronal excitability and neurotransmitter release.

Upon agonist binding, the receptor undergoes a conformational change, facilitating the exchange of GDP for GTP on the α-subunit of the associated G-protein. This causes the dissociation of the Gα(i/o)-GTP subunit from the Gβγ dimer. Both dissociated components can then interact with downstream effector proteins to produce a cellular response.

Fig 2. Canonical signaling pathways of Gi/o-coupled opioid receptors.

Key Downstream Effects:

• Inhibition of Adenylyl Cyclase: The activated Gα(i/o) subunit directly inhibits the enzyme adenylyl cyclase, leading to a decrease in the intracellular concentration of the second messenger cyclic AMP (cAMP). This reduction in cAMP subsequently decreases the activity of protein kinase A (PKA).

• Modulation of Ion Channels:

  • The Gβγ subunit activates G-protein-coupled inwardly rectifying potassium (GIRK) channels, causing an efflux of K+ ions and hyperpolarization of the neuronal membrane. This makes the neuron less likely to fire an action potential.

  • The Gβγ subunit also directly inhibits voltage-gated calcium channels (VGCCs), reducing calcium influx upon depolarization. This is a primary mechanism for inhibiting the release of neurotransmitters.

• Activation of MAPK Pathway: The Gβγ subunit can also activate other signaling cascades, including the mitogen-activated protein kinase (MAPK) pathway (e.g., ERK1/2), which is involved in regulating gene expression and long-term cellular changes.

References

• 1. giffordbioscience.com [giffordbioscience.com]
• 2. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 3. d-nb.info [d-nb.info]
• 4. journals.plos.org [journals.plos.org]
• 5. home.sandiego.edu [home.sandiego.edu]

3-Carboxamidonaltrexone: A Technical Guide to its Chemical Properties and Solubility

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties and solubility of 3-Carboxamidonaltrexone, an analogue of the opioid antagonist naltrexone (B1662487). Due to the limited availability of direct experimental data for this specific compound, this guide combines information from published literature on its synthesis and binding affinity with established knowledge of the parent compound, naltrexone, and general principles of medicinal chemistry. This document is intended to serve as a foundational resource for researchers and professionals engaged in drug development and related scientific disciplines.

Core Chemical Properties

Property	Value	Source/Method
Molecular Formula	C21H24N2O4	Inferred from the chemical structure of naltrexone by substituting the 3-hydroxyl group with a carboxamide group.
Molecular Weight	384.43 g/mol	Calculated based on the inferred molecular formula.
Melting Point	Data not available	Specific experimental data for 3-Carboxamidonaltrexone is not published. For reference, the melting point of the parent compound, naltrexone, is reported to be between 168-170 °C.[1]
pKa	Data not available	The pKa of a molecule is a measure of its acidity. While the specific pKa of 3-Carboxamidonaltrexone has not been reported, the presence of the basic tertiary amine (pKa of the conjugate acid is typically around 8-9 for similar morphinans) and the weakly acidic carboxamide group (pKa around 17) will influence its ionization state at different pH values.

Solubility Profile

The solubility of a compound is a critical factor in its formulation and bioavailability. The solubility of 3-Carboxamidonaltrexone has not been quantitatively reported in common laboratory solvents. However, based on its chemical structure and the properties of related compounds, a qualitative assessment can be made.

Solvent	Expected Solubility	Rationale
Water	Sparingly soluble to insoluble	The introduction of the polar carboxamide group may slightly increase aqueous solubility compared to naltrexone. However, the overall large, hydrophobic morphinan (B1239233) scaffold suggests limited solubility in water. Naltrexone itself is described as insoluble in water.[2]
DMSO (Dimethyl Sulfoxide)	Soluble	DMSO is a powerful polar apathetic solvent capable of dissolving a wide range of organic compounds, including those with poor aqueous solubility.
Ethanol	Soluble	Naltrexone is reported to be soluble in ethanol, and it is expected that 3-Carboxamidonaltrexone would exhibit similar solubility.[2]

Experimental Protocols

For researchers seeking to determine the precise chemical properties and solubility of 3-Carboxamidonaltrexone, the following established experimental protocols are recommended.

Determination of Melting Point

A standard method for determining the melting point of a crystalline solid involves using a capillary melting point apparatus.

Methodology:

• Sample Preparation: A small amount of the dry, crystalline 3-Carboxamidonaltrexone is packed into a thin-walled capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which slowly heats the sample.

• Observation: The temperature at which the substance first begins to melt (the first appearance of liquid) and the temperature at which the entire sample becomes liquid are recorded. This range represents the melting point.

• Purity Assessment: A sharp melting point range (typically 1-2 °C) is indicative of a pure compound. Impurities tend to depress and broaden the melting point range.

Determination of Aqueous Solubility (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound.

Methodology:

• Solution Preparation: An excess amount of 3-Carboxamidonaltrexone is added to a known volume of purified water in a sealed container.

• Equilibration: The mixture is agitated (e.g., using a shaker bath) at a constant temperature (typically 25 °C or 37 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved solid.

• Phase Separation: The undissolved solid is separated from the saturated solution by centrifugation and/or filtration.

• Concentration Analysis: The concentration of 3-Carboxamidonaltrexone in the clear, saturated solution is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Determination of Solubility in Organic Solvents (DMSO, Ethanol)

A similar shake-flask or a serial dilution method can be employed to determine the solubility in organic solvents.

Methodology:

• Stock Solution Preparation: A concentrated stock solution of 3-Carboxamidonaltrexone is prepared in the chosen solvent (DMSO or ethanol).

• Serial Dilutions: A series of dilutions are prepared from the stock solution.

• Visual Inspection: The dilutions are visually inspected for any signs of precipitation. The highest concentration that remains a clear solution is considered the approximate solubility.

• Quantitative Analysis: For a more precise determination, the concentration of the saturated solution, prepared as in the aqueous solubility method, can be measured analytically.

Signaling Pathway

3-Carboxamidonaltrexone, as an analogue of naltrexone, is expected to act as an antagonist at opioid receptors. Naltrexone primarily exhibits its effects by competitively blocking the μ (mu), κ (kappa), and to a lesser extent, δ (delta) opioid receptors.[3][4] The general signaling pathway for an opioid receptor antagonist like naltrexone involves preventing the downstream effects of endogenous or exogenous opioids.

Caption: Opioid receptor antagonism by 3-Carboxamidonaltrexone.

Pathway Description:

• Agonist Binding: In the absence of an antagonist, opioid agonists bind to and activate the μ-opioid receptor.

• G-Protein Activation: This activation leads to a conformational change in the receptor, which in turn activates an associated intracellular G-protein (typically of the Gi/o class).

• Downstream Effects: The activated G-protein then inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. It also modulates ion channels, causing an increase in potassium efflux and a decrease in calcium influx.

• Cellular Response: These intracellular changes result in a hyperpolarization of the neuron and reduced neurotransmitter release, leading to the typical effects of opioids such as analgesia and euphoria.

• Antagonist Action: 3-Carboxamidonaltrexone, by binding to the opioid receptor, prevents the agonist from binding and initiating this signaling cascade. This blockade of the receptor effectively inhibits the cellular and physiological effects of opioids.

Experimental Workflow for Characterization

The logical flow for the characterization of 3-Carboxamidonaltrexone's chemical properties and solubility is outlined below.

References

• 1. Naltrexone | C20H23NO4 | CID 5360515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Methoxynaltrexone,3 | C21H25NO4 | CID 1246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

3-Carboxamidonaltrexone: A Technical Overview of a Naltrexone Derivative

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Carboxamidonaltrexone is a semi-synthetic derivative of naltrexone (B1662487), a well-established opioid antagonist. The modification at the 3-position of the morphinan (B1239233) scaffold, replacing the hydroxyl group with a carboxamido moiety, significantly influences its pharmacological profile. This technical guide provides a comprehensive overview of 3-Carboxamidonaltrexone, detailing its synthesis, pharmacological properties, and the experimental methodologies used for its characterization.

Core Synthesis

A patent referencing the primary synthesis paper suggests that the methodology is established within the scientific literature.

Pharmacological Profile

Opioid Receptor Binding Affinity

3-Carboxamidonaltrexone exhibits a distinct binding profile at the three major opioid receptor subtypes: mu (µ), delta (δ), and kappa (κ). Quantitative data on its binding affinity, expressed as the inhibition constant (Ki), are summarized in the table below.

Compound	µ-Opioid Receptor Ki (nM)	δ-Opioid Receptor Ki (nM)	κ-Opioid Receptor Ki (nM)
3-Carboxamidonaltrexone	1.7	110	22
Naltrexone	~0.15	~10	~1

Data for 3-Carboxamidonaltrexone from available research. Data for Naltrexone is an approximate representation from various sources for comparative purposes.

As the data indicates, 3-Carboxamidonaltrexone displays a high affinity for the µ-opioid receptor, comparable to, though slightly less potent than, the parent compound naltrexone.[1] Its affinity for the δ and κ receptors is considerably lower.

Functional Activity

Detailed functional characterization of 3-Carboxamidonaltrexone, including its agonist or antagonist activity, efficacy (Emax), and potency (EC50 or IC50) from functional assays such as GTPγS binding or cAMP inhibition assays, is not extensively reported in publicly available literature. Naltrexone itself is a potent antagonist at opioid receptors. It is plausible that 3-Carboxamidonaltrexone also functions as an antagonist, but this requires empirical validation through functional assays.

Pharmacokinetics

There is currently no publicly available information on the pharmacokinetic profile (Absorption, Distribution, Metabolism, and Excretion - ADME) of 3-Carboxamidonaltrexone.

Experimental Protocols

Radioligand Competition Binding Assay

The determination of opioid receptor binding affinities (Ki values) is typically performed using a radioligand competition binding assay. The following is a generalized protocol.

Objective: To determine the binding affinity of 3-Carboxamidonaltrexone for µ, δ, and κ opioid receptors.

Materials:

• Cell membranes prepared from Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells stably expressing the human recombinant µ, δ, or κ opioid receptor.

• Radioligands:

  • For µ-receptor: [³H]DAMGO

  • For δ-receptor: [³H]DPDPE or [³H]Naltrindole

  • For κ-receptor: [³H]U69,593 or [³H]CI-977

• Test compound: 3-Carboxamidonaltrexone

• Reference compound: Naltrexone or Naloxone

• Assay Buffer: 50 mM Tris-HCl, pH 7.4

• Filtration apparatus (e.g., Brandel or Packard cell harvester)

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation cocktail and liquid scintillation counter

Procedure:

• Incubation: In a 96-well plate, incubate a fixed concentration of the appropriate radioligand with varying concentrations of 3-Carboxamidonaltrexone in the presence of cell membranes expressing the target opioid receptor.

• Equilibrium: Allow the binding to reach equilibrium by incubating for a specific time (e.g., 60 minutes) at a controlled temperature (e.g., 25°C).

• Filtration: Terminate the incubation by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of 3-Carboxamidonaltrexone that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for Radioligand Competition Binding Assay.

GTPγS Functional Assay

To determine the functional activity (agonist or antagonist) of 3-Carboxamidonaltrexone, a GTPγS binding assay can be employed. This assay measures the activation of G-proteins, an early event in opioid receptor signaling.

Objective: To assess the ability of 3-Carboxamidonaltrexone to stimulate or inhibit [³⁵S]GTPγS binding to G-proteins coupled to opioid receptors.

Materials:

• Cell membranes expressing the opioid receptor of interest.

• [³⁵S]GTPγS (non-hydrolyzable GTP analog)

• GDP (Guanosine diphosphate)

• Test compound: 3-Carboxamidonaltrexone

• Reference agonist (e.g., DAMGO for µ-receptor)

• Reference antagonist (e.g., Naloxone)

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, pH 7.4

Procedure:

• Agonist Mode:

  • Incubate cell membranes with various concentrations of 3-Carboxamidonaltrexone in the presence of GDP and [³⁵S]GTPγS.

  • Measure the amount of bound [³⁵S]GTPγS. An increase in binding indicates agonist activity.

• Antagonist Mode:

  • Incubate cell membranes with a fixed concentration of a known opioid agonist (e.g., EC80 concentration) and varying concentrations of 3-Carboxamidonaltrexone in the presence of GDP and [³⁵S]GTPγS.

  • Measure the amount of bound [³⁵S]GTPγS. A decrease in agonist-stimulated binding indicates antagonist activity.

• Data Analysis:

  • For agonist activity, determine the EC50 (potency) and Emax (efficacy) relative to a standard full agonist.

  • For antagonist activity, determine the IC50 and calculate the Kb (antagonist dissociation constant).

Signaling Pathways

Opioid receptors are G-protein coupled receptors (GPCRs) that primarily couple to inhibitory G-proteins (Gi/o). Upon agonist binding, a conformational change in the receptor leads to the activation of the G-protein, which then dissociates into its Gα and Gβγ subunits. These subunits modulate downstream effector systems.

Generalized Opioid Receptor Signaling Pathway.

Conclusion

3-Carboxamidonaltrexone is a naltrexone derivative with a high affinity for the µ-opioid receptor. While its synthesis and binding profile have been reported, a comprehensive understanding of its functional activity and pharmacokinetic properties requires further investigation. The experimental protocols outlined in this guide provide a framework for the continued characterization of this and other novel opioid receptor ligands, which is essential for the development of new therapeutics with improved efficacy and safety profiles.

References

• 1. Manipulating Pharmacodynamic Efficacy with Agonist + Antagonist Mixtures: In Vitro and In Vivo Studies with Opioids and Cannabinoids - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

In Vitro Assay Protocols for 3-Carboxamidonaltrexone: A Comprehensive Application Note

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the in vitro characterization of 3-Carboxamidonaltrexone, an opioid receptor ligand. The protocols outlined herein describe standard methodologies for determining the binding affinity and functional activity of this compound at the three primary opioid receptor subtypes: mu (µ), delta (δ), and kappa (κ). These assays are fundamental for elucidating the pharmacological profile of 3-Carboxamidonaltrexone and are essential for drug development and neuroscience research.

Introduction

3-Carboxamidonaltrexone is a derivative of the well-known opioid antagonist, naltrexone (B1662487). The introduction of a carboxamido group at the 3-position can significantly alter the compound's interaction with opioid receptors. A thorough in vitro pharmacological evaluation is the first step in understanding its potential as a therapeutic agent or a research tool. This note details the procedures for radioligand binding assays to determine binding affinity (Ki) and functional assays, such as GTPγS binding and cAMP modulation, to assess antagonist potency (IC50) or agonist efficacy (EC50).

Data Presentation

A summary of the binding affinities of 3-Carboxamidonaltrexone for the human mu, delta, and kappa opioid receptors is presented below. This data has been compiled from publicly available sources.[1][2]

Compound	µ-Opioid Receptor (Ki, nM)	δ-Opioid Receptor (Ki, nM)	κ-Opioid Receptor (Ki, nM)
3-Carboxamidonaltrexone	1.9[1][2]	110[1][2]	22[1][2]

Signaling Pathways and Experimental Workflows

To understand the context of the in vitro assays, it is crucial to visualize the underlying cellular signaling pathways and the experimental procedures.

Opioid Receptor Signaling Pathway

Opioid receptors are G-protein coupled receptors (GPCRs) that primarily couple to inhibitory Gαi/o proteins. Agonist binding initiates a cascade of intracellular events, including the inhibition of adenylyl cyclase, which leads to a decrease in cyclic AMP (cAMP) levels, and the modulation of ion channel activity. Antagonists, like naltrexone derivatives, bind to the receptor but do not activate this signaling cascade; instead, they block agonists from binding and initiating a response.

Caption: Opioid receptor signaling cascade.

Experimental Workflow: Radioligand Binding Assay

This workflow outlines the key steps in determining the binding affinity (Ki) of 3-Carboxamidonaltrexone using a competitive radioligand binding assay.

Caption: Radioligand binding assay workflow.

Experimental Workflow: GTPγS Functional Assay

This workflow illustrates the procedure for a GTPγS binding assay to measure the functional consequence of ligand binding on G-protein activation.

References

• 1. Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resources.revvity.com [resources.revvity.com]

Application Notes and Protocols for 3-Carboxamidonaltrexone (Samidorphan) in In Vivo Rodent Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3-Carboxamidonaltrexone, also known as samidorphan (B1681425), in preclinical rodent models. This document details its mechanism of action, key in vivo experimental data, and protocols for its application in neuroscience and metabolic research.

Introduction

3-Carboxamidonaltrexone (3-CNA), widely known as samidorphan, is a novel opioid receptor antagonist.[1][2] It is structurally similar to naltrexone (B1662487) but exhibits a distinct pharmacokinetic and pharmacodynamic profile.[3][4] Samidorphan is characterized by its high affinity for the μ-opioid receptor (MOR), where it acts as an antagonist.[1][5] It also demonstrates partial agonist activity at the κ-opioid (KOR) and δ-opioid (DOR) receptors.[5][6] In vivo, its primary functional effect is as a μ-opioid receptor antagonist.[1][6]

The unique properties of samidorphan, including its higher oral bioavailability and longer half-life compared to naltrexone, make it a compound of significant interest for oral administration in both clinical and preclinical settings.[1][4] In rodent models, samidorphan has been investigated for its potential to mitigate side effects of other drugs, such as antipsychotic-induced weight gain, and for its effects on drug-seeking behaviors.[7][8][9]

Mechanism of Action

Samidorphan's primary mechanism of action in vivo is the antagonism of the μ-opioid receptor.[1] It also interacts with kappa and delta-opioid receptors as a partial agonist.[5][6] This profile allows it to modulate the endogenous opioid system, which is involved in regulating pain, reward, and metabolism.[3] For instance, its antagonistic action at the MOR is thought to counteract the rewarding effects of certain drugs of abuse. Furthermore, its interaction with opioid receptors involved in metabolic regulation has been shown to attenuate weight gain associated with atypical antipsychotics like olanzapine (B1677200) in rat models.[7][8]

Figure 1: Simplified signaling pathway of 3-Carboxamidonaltrexone (Samidorphan) at opioid receptors.

Data Presentation

In Vivo Opioid Receptor Occupancy in Rats

The following table summarizes the in vivo receptor occupancy data for samidorphan in the brains of male Sprague Dawley rats.[3]

Receptor	EC50 (nM)	Occupancy at 23.1 nM Unbound Brain Concentration (%)
μ-Opioid Receptor (MOR)	5.1	93.2
δ-Opioid Receptor (DOR)	54.7	36.1
κ-Opioid Receptor (KOR)	42.9	41.9

Table 1: In vivo receptor binding parameters for samidorphan in rat brain.[3]

Pharmacokinetic Parameters

While detailed pharmacokinetic studies in rodents are not extensively published in readily available literature, some key parameters have been reported.

Parameter	Value	Species	Notes
Oral Bioavailability	~69%	Human	Used as a reference for preclinical studies.[4]
Half-life	7-9 hours	Human	Used as a reference for preclinical studies.[2]
Primary Metabolite	RDC-9986 (N-dealkylation)	Mouse, Rat, Dog, Human	Identified in in vivo pharmacokinetic studies.[10]

Table 2: Pharmacokinetic properties of samidorphan.

Experimental Protocols

General Rodent Administration

For in vivo studies, samidorphan can be administered via subcutaneous (s.c.) injection. The vehicle and concentration should be optimized based on the specific experimental design.

Figure 2: Generalized workflow for in vivo administration of samidorphan in rodent models.

Protocol 1: In Vivo Receptor Occupancy Determination in Rats

This protocol is based on a study characterizing the in vivo binding profile of samidorphan.[3]

Objective: To determine the dose-dependent occupancy of opioid receptors by samidorphan in the rat brain.

Animals: Male Sprague Dawley rats.

Materials:

• Samidorphan

• Vehicle for injection (e.g., sterile water, saline)

• Anesthesia (e.g., carbon dioxide)

• Equipment for blood and brain tissue collection

• Ultra-performance liquid chromatography and high-resolution accurate-mass mass spectrometry (UPLC-HRMS) for analysis

Procedure:

• Dosing Groups: Prepare multiple dosing groups of samidorphan (e.g., 0.03, 0.1, 0.3, 1.0, and 3.0 mg/kg) to establish a dose-response curve.[3] A vehicle control group should also be included.

• Administration: Administer the prepared doses of samidorphan or vehicle to the rats via subcutaneous injection at a volume of 1 mL/kg.[3]

• Sample Collection: At a predetermined time point post-administration (e.g., 30 minutes, coinciding with the approximate Cmax), anesthetize the rats.[3]

• Collect blood via cardiac puncture and immediately thereafter, collect the brain.[3]

• Sample Processing: Process the blood to obtain plasma and determine total and unbound drug concentrations. Homogenize the brain tissue to measure unbound brain concentrations.

• Receptor Occupancy Analysis: Measure the receptor occupancy at MOR, DOR, and KOR using a suitable method, such as a triple-tracer assay with UPLC-HRMS.[3]

Protocol 2: Assessment of Behavioral Effects in Rodent Models (General Protocol)

This is a generalized protocol for assessing the behavioral effects of samidorphan, which can be adapted for specific assays such as the forced swim test or drug self-administration paradigms.

Objective: To evaluate the effects of samidorphan on specific behaviors in rats or mice.

Animals: Species and strain appropriate for the behavioral test (e.g., Wistar rats, C57BL/6 mice).

Materials:

• Samidorphan

• Vehicle

• Behavioral testing apparatus (e.g., forced swim test cylinder, operant conditioning chamber)

• Data acquisition software

Procedure:

• Acclimation: Acclimate the animals to the housing and testing environment for a sufficient period (e.g., at least one week) before the experiment.

• Habituation: Habituate the animals to the testing apparatus to reduce novelty-induced stress.

• Dosing: Administer samidorphan or vehicle at the desired dose(s) and route (e.g., subcutaneous). The pretreatment time will depend on the pharmacokinetic profile of the compound and the specific behavioral test.

• Behavioral Testing: At the appropriate time after dosing, place the animal in the apparatus and record the relevant behavioral parameters.

  • Forced Swim Test: Measure the duration of immobility. A reduction in immobility can be indicative of antidepressant-like effects.[11]

  • Drug Self-Administration: Assess the rate of drug-seeking and drug-taking behavior (e.g., lever presses). A decrease in self-administration can suggest a reduction in the rewarding properties of the drug.[9]

• Data Analysis: Analyze the behavioral data using appropriate statistical methods to compare the effects of samidorphan treatment with the control group.

Figure 3: Logical flow of a typical behavioral experiment involving samidorphan.

Conclusion

3-Carboxamidonaltrexone (samidorphan) is a valuable research tool for investigating the role of the opioid system in various physiological and pathological processes. Its distinct in vivo profile as a potent μ-opioid receptor antagonist with interactions at kappa and delta receptors provides a unique pharmacological instrument. The provided data and protocols offer a foundation for designing and executing in vivo rodent studies to further elucidate the therapeutic potential of this compound. Researchers should adapt these general protocols to their specific experimental questions and adhere to all relevant animal care and use guidelines.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Samidorphan - Wikipedia [en.wikipedia.org]
• 3. In vivo Characterization of the Opioid Receptor–Binding Profiles of Samidorphan and Naltrexone in Rats: Comparisons at Clinically Relevant Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Olanzapine/Samidorphan: A New Option for the Treatment of Adults With Schizophrenia or Bipolar I Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Review of Samidorphan: A Novel Opioid Antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Samidorphan/olanzapine combination therapy for schizophrenia: Efficacy, tolerance and adverse outcomes of regimen, evidence-based review of clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Samidorphan, an opioid receptor antagonist, attenuates drug-induced increases in extracellular dopamine concentrations and drug self-administration in male Wistar rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Characterization of the Pharmacokinetics of Samidorphan in Healthy Volunteers: Absolute Bioavailability and the Effect of Food and Age - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Opioid system modulators buprenorphine and samidorphan alter behavior and extracellular neurotransmitter concentrations in the Wistar Kyoto rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Opioid Receptor Function Using 3-Carboxamidonaltrexone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing 3-Carboxamidonaltrexone (3-CAN) as a tool to investigate the function of opioid receptors. 3-CAN is a derivative of the potent opioid antagonist, naltrexone (B1662487). Understanding its interaction with the mu (µ), delta (δ), and kappa (κ) opioid receptors is crucial for elucidating the complex signaling mechanisms of these receptors, which are primary targets for pain management and are also involved in addiction and mood regulation.

3-Carboxamidonaltrexone's utility lies in its specific binding affinities to the different opioid receptor subtypes. While direct functional data for 3-Carboxamidonaltrexone is limited in publicly available literature, its structural similarity to naltrexone and other 3-carboxamido-naltrexone derivatives suggests it likely acts as an antagonist at the µ-opioid receptor and may exhibit antagonist or partial agonist activity at δ and κ-opioid receptors.[1][2] To confirm its functional profile, detailed experimental protocols are provided below.

Quantitative Data: Opioid Receptor Binding Affinity of 3-Carboxamidonaltrexone

The binding affinity of 3-Carboxamidonaltrexone to the cloned human µ, δ, and κ opioid receptors has been determined in radioligand binding assays. The equilibrium dissociation constant (Ki) is a measure of the affinity of a ligand for a receptor; a lower Ki value indicates a higher affinity.

Compound	µ-Opioid Receptor (Ki, nM)	δ-Opioid Receptor (Ki, nM)	κ-Opioid Receptor (Ki, nM)	Reference
3-Carboxamidonaltrexone	1.9	110	22	[3]

Experimental Protocols

To fully characterize the pharmacological profile of 3-Carboxamidonaltrexone, a series of in vitro assays are recommended. These protocols provide a framework for determining its functional activity (antagonism vs. agonism), potency, and potential for biased signaling.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of 3-Carboxamidonaltrexone for the µ, δ, and κ opioid receptors by measuring its ability to compete with a radiolabeled ligand.

Materials:

• Cell membranes prepared from cell lines stably expressing the human µ, δ, or κ opioid receptor.

• Radioligands: [³H]-DAMGO (for µ), [³H]-Naltrindole (for δ), [³H]-U69,593 (for κ).

• Non-specific binding control: Naloxone (B1662785) (10 µM).

• 3-Carboxamidonaltrexone.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• 96-well microplates.

• Glass fiber filters.

• Scintillation counter and scintillation fluid.

Procedure:

• Prepare serial dilutions of 3-Carboxamidonaltrexone.

• In a 96-well plate, add in the following order:

  • Assay buffer.

  • Radioligand at a concentration close to its Kd.

  • Increasing concentrations of 3-Carboxamidonaltrexone or buffer (for total binding) or excess naloxone (for non-specific binding).

  • Cell membranes (10-20 µg of protein per well).

• Incubate at 25°C for 60-90 minutes.

• Terminate the assay by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold assay buffer.

• Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of 3-Carboxamidonaltrexone that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G proteins upon receptor binding by an agonist. It can be used to determine if 3-Carboxamidonaltrexone acts as an agonist, partial agonist, or antagonist.

Materials:

• Cell membranes expressing the opioid receptor of interest.

• [³⁵S]GTPγS.

• GDP (Guanosine diphosphate).

• A known opioid agonist (e.g., DAMGO for µ).

• 3-Carboxamidonaltrexone.

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

Procedure:

• Agonist Mode: To determine if 3-CAN has agonist activity, incubate the cell membranes with increasing concentrations of 3-CAN in the presence of GDP and [³⁵S]GTPγS.

• Antagonist Mode: To determine if 3-CAN has antagonist activity, pre-incubate the cell membranes with increasing concentrations of 3-CAN before adding a fixed concentration (EC₈₀) of a known agonist (e.g., DAMGO). Then, add GDP and [³⁵S]GTPγS.

• Incubate the reaction mixture at 30°C for 60 minutes.

• Terminate the reaction by filtration through glass fiber filters.

• Wash the filters with ice-cold buffer.

• Quantify the bound [³⁵S]GTPγS using a scintillation counter.

• Data Analysis: In agonist mode, plot the stimulated [³⁵S]GTPγS binding against the log concentration of 3-CAN to determine the EC50 and Emax. In antagonist mode, determine the IC50 of 3-CAN for the inhibition of agonist-stimulated binding and calculate the antagonist dissociation constant (Kb) using the Schild equation.

cAMP Accumulation Assay

Opioid receptors are typically Gi/o-coupled, meaning their activation leads to an inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels. This assay measures the ability of 3-Carboxamidonaltrexone to modulate cAMP levels.

Materials:

• Whole cells stably expressing the opioid receptor of interest.

• Forskolin (an adenylyl cyclase activator).

• A known opioid agonist.

• 3-Carboxamidonaltrexone.

• cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen).

Procedure:

• Plate the cells in a 96-well plate and allow them to adhere overnight.

• Agonist Mode: Treat the cells with increasing concentrations of 3-CAN in the presence of a fixed concentration of forskolin.

• Antagonist Mode: Pre-incubate the cells with increasing concentrations of 3-CAN, followed by the addition of a fixed concentration (EC₈₀) of a known agonist and a fixed concentration of forskolin.

• Incubate for 15-30 minutes at 37°C.

• Lyse the cells and measure the intracellular cAMP levels using a commercial cAMP assay kit according to the manufacturer's instructions.

• Data Analysis: In agonist mode, determine the EC50 and Emax for the inhibition of forskolin-stimulated cAMP accumulation. In antagonist mode, determine the IC50 for the blockade of the agonist effect and calculate the Kb.

β-Arrestin Recruitment Assay

This assay is crucial for investigating biased agonism. It measures the recruitment of β-arrestin to the opioid receptor upon ligand binding.

Materials:

• Cells co-expressing the opioid receptor of interest and a β-arrestin fusion protein (e.g., β-arrestin-GFP or a commercially available system like PathHunter from DiscoverX).[4]

• A known opioid agonist.

• 3-Carboxamidonaltrexone.

• Assay-specific detection reagents.

Procedure:

• Plate the cells in a suitable microplate.

• Agonist Mode: Stimulate the cells with increasing concentrations of 3-CAN.

• Antagonist Mode: Pre-incubate the cells with increasing concentrations of 3-CAN before adding a fixed concentration (EC₈₀) of a known agonist.

• Incubate for a time determined by optimization (typically 30-90 minutes).

• Measure the recruitment of β-arrestin using the appropriate detection method (e.g., fluorescence microscopy for GFP translocation or a plate reader for luminescence/fluorescence-based assays).

• Data Analysis: In agonist mode, determine the EC50 and Emax for β-arrestin recruitment. In antagonist mode, determine the IC50 for the inhibition of agonist-induced recruitment. The relative activation of the G-protein pathway versus the β-arrestin pathway can be used to calculate a bias factor.

Visualizations

Signaling Pathways of Opioid Receptors

Opioid receptors are G-protein coupled receptors (GPCRs) that primarily couple to inhibitory G-proteins (Gi/o). Upon agonist binding, the receptor undergoes a conformational change, leading to the activation of downstream signaling pathways.

Caption: Canonical opioid receptor signaling pathways.

Experimental Workflow for Determining Antagonist Activity

The following workflow outlines the general steps to determine if 3-Carboxamidonaltrexone acts as an antagonist at opioid receptors.

Caption: Workflow for antagonist characterization.

Investigating Biased Signaling

To investigate if 3-Carboxamidonaltrexone exhibits biased signaling, its effect on G-protein activation and β-arrestin recruitment are compared.

Caption: Logic for assessing biased agonism.

References

• 1. Synthesis, opioid receptor binding, and biological activities of naltrexone-derived pyrido- and pyrimidomorphinans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vivo Characterization of the Opioid Receptor–Binding Profiles of Samidorphan and Naltrexone in Rats: Comparisons at Clinically Relevant Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Detection of 3-Carboxamidonaltrexone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed application note and a proposed protocol for the detection and quantification of 3-Carboxamidonaltrexone using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC). As a synthetic analog of naltrexone (B1662487), a potent opioid antagonist, robust analytical methods are crucial for its study in research and pharmaceutical development.[1] While specific validated methods for 3-Carboxamidonaltrexone are not widely published, this protocol is based on established, reliable HPLC methods for naltrexone and its primary metabolite, 6-β-naltrexol.[2][3][4] The proposed method utilizes a C18 stationary phase with gradient elution and is designed to be a robust starting point for method development and validation, compatible with both UV and mass spectrometry (MS) detectors.

Introduction and Principle

Naltrexone is an opioid receptor antagonist used in the management of alcohol and opioid use disorders.[5][6] 3-Carboxamidonaltrexone is a synthetic analog developed for research into opioid receptor binding and structure-activity relationships.[1] The development of a reliable analytical method is essential for pharmacokinetic, metabolic, and quality control studies involving this compound.

This method is based on the principle of reverse-phase chromatography, where the stationary phase is nonpolar (e.g., C18-bonded silica) and the mobile phase is a polar aqueous-organic mixture.[7] Analytes are separated based on their hydrophobicity; more hydrophobic compounds are retained longer on the column. By gradually increasing the organic solvent concentration in the mobile phase (gradient elution), compounds with varying polarities, such as 3-Carboxamidonaltrexone and potential related impurities or metabolites, can be effectively separated and quantified.[8]

Materials and Reagents

• Reference Standard: 3-Carboxamidonaltrexone (as available)

• Internal Standard (IS): Naloxone or Naltrexone-d3 (recommended for LC-MS)

• Solvents: Acetonitrile (HPLC or LC-MS grade), Methanol (B129727) (HPLC grade), Water (Type I, 18.2 MΩ·cm)

• Additives: Formic Acid (LC-MS grade)

• Sample Matrix: Human Plasma/Serum (or other relevant biological fluid)

• SPE Cartridges: Mixed-mode or polymeric reverse-phase SPE cartridges (e.g., Strata-X)[9]

Proposed HPLC-UV/MS Method

This method is a starting point and should be optimized and validated for the specific application.

Parameter	Recommended Condition
HPLC System	Agilent 1100/1200 Series, Waters Alliance, or equivalent
Column	C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	Time (min)
0.0
1.0
8.0
10.0
10.1
15.0
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
UV Detector	Diode Array Detector (DAD)
Detection Wavelength	210 nm (or optimal wavelength determined by UV scan)
MS Detector (Optional)	Triple Quadrupole Mass Spectrometer with ESI source
MS Ionization Mode	Positive Electrospray Ionization (ESI+)

Experimental Protocols

Standard and Sample Preparation Workflow

The overall workflow from sample collection to final data analysis involves several key stages. The following diagram outlines the logical progression of the analytical process.

Caption: Overall analytical workflow for 3-Carboxamidonaltrexone quantification.

Detailed Protocol: Solid-Phase Extraction (SPE) of Plasma Samples

This protocol is adapted from established methods for naltrexone and its metabolites.[9]

• Sample Pre-treatment: To 1 mL of plasma, add 50 µL of the internal standard working solution. Vortex briefly.

• Conditioning: Condition an SPE cartridge by passing 2 mL of methanol followed by 2 mL of Type I water. Do not allow the cartridge to dry.

• Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Washing: Wash the cartridge with 2 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analyte and internal standard from the cartridge using 2 mL of methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried residue in 200 µL of Mobile Phase A (0.1% Formic Acid in Water). Vortex to ensure complete dissolution.

• Analysis: Transfer the reconstituted sample to an HPLC vial for injection.

The following diagram visualizes the steps of the solid-phase extraction protocol.

References

• 1. 3-Carboxamido analogues of morphine and naltrexone. synthesis and opioid receptor binding properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of naltrexone and its metabolite 6-beta-naltrexol in serum with high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. arch.ies.gov.pl [arch.ies.gov.pl]
• 4. researchgate.net [researchgate.net]
• 5. Naltrexone - Wikipedia [en.wikipedia.org]
• 6. Naltrexone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. taylorfrancis.com [taylorfrancis.com]
• 8. Measurement of opioid peptides with combinations of reversed phase high performance liquid chromatography, radioimmunoassay, radioreceptorassay, and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development of a liquid chromatography-tandem mass spectrometry method for the analysis of plasma naltrexone and its active metabolite in patients with AUD - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Characterization of 3-Carboxamidonaltrexone

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Carboxamidonaltrexone (3-CA-NTX) is a derivative of naltrexone, a well-established opioid receptor antagonist. Understanding the cellular and molecular interactions of 3-CA-NTX is crucial for its development as a potential therapeutic agent. These application notes provide a comprehensive suite of in vitro experimental protocols to characterize the binding affinity, functional activity, and cellular effects of 3-CA-NTX. The following protocols are designed to be detailed and robust, enabling researchers to generate reliable and reproducible data.

Cell Line Selection and Culture

The choice of cell line is critical for studying the effects of 3-CA-NTX. The ideal cell line should express the opioid receptor of interest (mu, delta, or kappa) either endogenously or through recombinant expression.

• SH-SY5Y: A human neuroblastoma cell line that endogenously expresses mu- and delta-opioid receptors. These cells are a relevant model for studying the effects of opioid compounds on neuronal cells.

• HEK293 (Human Embryonic Kidney 293): This cell line is widely used for the stable or transient transfection of opioid receptor subtypes. They provide a clean background with no endogenous opioid receptor expression, allowing for the study of a specific receptor in isolation.[1][2][3]

• CHO-K1 (Chinese Hamster Ovary): Similar to HEK293 cells, CHO-K1 cells are an excellent host for the stable expression of recombinant opioid receptors and are frequently used in drug screening and functional assays.[4][5][6]

General Cell Culture Protocol:

• Culture cells in the appropriate medium (e.g., DMEM/F-12 for HEK293 and SH-SY5Y, F-12K for CHO-K1) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculture cells every 2-4 days, or when they reach 80-90% confluency.

Data Presentation: Quantitative Summary

All quantitative data from the following experiments should be summarized in tables for clear comparison.

Table 1: Opioid Receptor Binding Affinity of 3-Carboxamidonaltrexone

Receptor Subtype	Radioligand	Ki (nM) of 3-CA-NTX
Mu (µ)	[³H]-DAMGO	Experimental Value
Delta (δ)	[³H]-Naltrindole	Experimental Value
Kappa (κ)	[³H]-U69,593	Experimental Value

Table 2: Functional Antagonism of 3-Carboxamidonaltrexone in cAMP Assay

Receptor Subtype	Agonist	IC50 (nM) of 3-CA-NTX
Mu (µ)	DAMGO	Experimental Value
Delta (δ)	SNC80	Experimental Value
Kappa (κ)	U-50,488	Experimental Value

Table 3: Effect of 3-Carboxamidonaltrexone on Cell Viability

Cell Line	Assay	IC50 (µM) of 3-CA-NTX (at 24h, 48h, 72h)
SH-SY5Y	MTT/PrestoBlue	Experimental Values
HEK293-hMOR	MTT/PrestoBlue	Experimental Values
CHO-K1-hMOR	MTT/PrestoBlue	Experimental Values

Table 4: Induction of Apoptosis by 3-Carboxamidonaltrexone

Cell Line	Treatment Duration	Fold Change in Caspase-3/7 Activity
SH-SY5Y	24h	Experimental Value
SH-SY5Y	48h	Experimental Value

Table 5: Effect of 3-Carboxamidonaltrexone on Cell Cycle Distribution

Cell Line	Treatment Concentration	% Cells in G0/G1	% Cells in S	% Cells in G2/M
SH-SY5Y	Vehicle Control	Experimental Value	Experimental Value	Experimental Value
SH-SY5Y	3-CA-NTX (IC50)	Experimental Value	Experimental Value	Experimental Value

Experimental Protocols

Radioligand Binding Assay (Competitive)

This assay determines the binding affinity (Ki) of 3-CA-NTX for the mu, delta, and kappa opioid receptors.

Materials:

• Cell membranes prepared from cells expressing the opioid receptor of interest.

• Radioligands: [³H]-DAMGO (for mu), [³H]-Naltrindole (for delta), [³H]-U69,593 (for kappa).

• Non-specific binding control: Naloxone (10 µM).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• 3-Carboxamidonaltrexone serial dilutions.

• Glass fiber filters.

• Scintillation fluid and counter.

Protocol:

• In a 96-well plate, combine cell membranes (20-50 µg protein), radioligand (at a concentration near its Kd), and varying concentrations of 3-CA-NTX.

• For total binding wells, add assay buffer instead of 3-CA-NTX.

• For non-specific binding wells, add 10 µM naloxone.

• Incubate at 25°C for 60-120 minutes.[7]

• Rapidly filter the mixture through glass fiber filters using a cell harvester and wash with ice-cold assay buffer.

• Place filters in scintillation vials with scintillation fluid.

• Measure radioactivity using a scintillation counter.

• Calculate specific binding and determine the Ki value of 3-CA-NTX using competitive binding analysis software.

Functional Antagonism Assay: cAMP Inhibition

This assay measures the ability of 3-CA-NTX to functionally antagonize agonist-induced inhibition of cyclic AMP (cAMP) production.

Materials:

• HEK293 or CHO-K1 cells stably expressing the opioid receptor of interest.

• Opioid agonists: DAMGO (mu), SNC80 (delta), U-50,488 (kappa).

• Forskolin (B1673556) (adenylyl cyclase activator).

• IBMX (phosphodiesterase inhibitor).

• cAMP detection kit (e.g., HTRF, ELISA).

• 3-Carboxamidonaltrexone serial dilutions.

Protocol:

• Seed cells in a 96- or 384-well plate and allow them to adhere overnight.

• On the day of the assay, replace the culture medium with assay buffer containing IBMX and incubate.

• Add serial dilutions of 3-CA-NTX and pre-incubate for 15-30 minutes at 37°C.[8]

• Add a fixed concentration of the respective opioid agonist (EC80 concentration).

• Add a fixed concentration of forskolin to all wells to stimulate cAMP production.

• Incubate at 37°C for 15-30 minutes.[8][9]

• Lyse the cells and measure cAMP levels according to the kit manufacturer's instructions.

• Generate dose-response curves and calculate the IC50 of 3-CA-NTX.

Cell Viability Assays (MTT and PrestoBlue)

These colorimetric and fluorometric assays assess the effect of 3-CA-NTX on cell metabolic activity as an indicator of cell viability.

MTT Assay Protocol:

• Seed cells in a 96-well plate and allow them to attach overnight.

• Treat cells with various concentrations of 3-CA-NTX for 24, 48, and 72 hours.

• Add MTT solution (0.5 mg/mL final concentration) to each well and incubate for 4 hours at 37°C.[10]

• Solubilize the formazan (B1609692) crystals with a solubilization solution (e.g., DMSO or a specialized reagent).

• Measure the absorbance at 570 nm using a microplate reader.[10][11]

PrestoBlue Assay Protocol:

• Seed cells in a 96-well plate and treat with 3-CA-NTX as described for the MTT assay.

• Add PrestoBlue reagent (1:10 dilution) to each well.[12][13]

• Incubate for 10 minutes to 2 hours at 37°C.[12]

• Measure fluorescence (Excitation: 560 nm, Emission: 590 nm) or absorbance (570 nm with a 600 nm reference) using a microplate reader.[13]

Apoptosis Assay (Caspase-3/7 Activity)

This assay quantifies the activity of caspase-3 and -7, key executioner caspases in the apoptotic pathway.

Protocol:

• Seed cells in a 96-well plate and treat with 3-CA-NTX for 24 and 48 hours.

• Use a commercially available Caspase-Glo® 3/7 or a similar fluorometric assay kit.

• Add the caspase reagent to each well, which lyses the cells and contains a pro-luminescent or pro-fluorogenic caspase-3/7 substrate.

• Incubate at room temperature for 1-2 hours.

• Measure luminescence or fluorescence using a microplate reader.

Cell Cycle Analysis (Propidium Iodide Staining)

This flow cytometry-based assay determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Protocol:

• Seed cells in a 6-well plate and treat with 3-CA-NTX at its IC50 concentration for 24 or 48 hours.

• Harvest cells by trypsinization and wash with PBS.

• Fix the cells in ice-cold 70% ethanol (B145695) while gently vortexing and incubate for at least 30 minutes on ice.

• Wash the fixed cells with PBS.

• Resuspend the cell pellet in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Incubate for 15-30 minutes at room temperature in the dark.

• Analyze the samples by flow cytometry, collecting data from at least 10,000 events.

• Use cell cycle analysis software to quantify the percentage of cells in each phase.

Mandatory Visualizations

References

• 1. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. cAMP signaling pathway - Signal transduction - Immunoway [immunoway.com]
• 5. The cyclic AMP signaling pathway: Exploring targets for successful drug discovery (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Cyclic AMP Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Endocytic Profiles of δ-Opioid Receptor Ligands Determine the Duration of Rapid but Not Sustained cAMP Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [PDF] Uniform assessment and ranking of opioid μ receptor binding constants for selected opioid drugs. | Semantic Scholar [semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. How Naloxone Blocks Opioids at the Molecular Level | The Scientist [the-scientist.com]
• 12. Physiology, Opioid Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. spandidos-publications.com [spandidos-publications.com]

Application Notes and Protocols for Radiolabeling and Binding Studies of 3-Carboxamidonaltrexone

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Carboxamidonaltrexone is a derivative of naltrexone (B1662487) and a potent opioid receptor ligand. Understanding its binding characteristics is crucial for the development of novel therapeutics targeting the opioid system. Radioligand binding assays are a fundamental tool for characterizing the interaction of a ligand with its receptor. These assays provide quantitative data on the affinity of a ligand for a receptor and the density of receptors in a given tissue or cell preparation. This document provides detailed protocols for the radiolabeling of 3-Carboxamidonaltrexone and its use in saturation and competitive binding studies.

Data Presentation

The binding affinity of 3-Carboxamidonaltrexone for the three main opioid receptor subtypes has been determined and is summarized in the table below.

Receptor Subtype	Ki (nM)
Mu (µ)	1.9[1]
Delta (δ)	110[1]
Kappa (κ)	22[1]

Ki (Inhibition constant) is a measure of the binding affinity of a ligand to a receptor. A lower Ki value indicates a higher binding affinity.

Experimental Protocols

Radiolabeling of 3-Carboxamidonaltrexone with Tritium (B154650) ([³H])

This protocol describes a plausible method for the radiolabeling of 3-Carboxamidonaltrexone via catalytic reduction of an unsaturated precursor with tritium gas. This is a common and effective method for introducing a high specific activity tritium label into a molecule.

a. Synthesis of Unsaturated Precursor:

A suitable unsaturated precursor of 3-Carboxamidonaltrexone, for example, one containing a double bond in the naltrexone scaffold, would first need to be synthesized. The synthesis of such precursors can be complex and would typically follow multi-step organic synthesis routes. For the purpose of this protocol, it is assumed that a suitable unsaturated precursor is available.

b. Catalytic Tritiation:

• Preparation: In a specialized radiochemistry fume hood, dissolve the unsaturated precursor of 3-Carboxamidonaltrexone in a suitable solvent (e.g., ethanol, ethyl acetate, or dimethylformamide) in a reaction vessel designed for catalytic hydrogenation.

• Catalyst Addition: Add a catalyst, such as palladium on carbon (Pd/C) or a homogeneous catalyst like Crabtree's catalyst, to the solution.

• Tritiation Reaction: Connect the reaction vessel to a tritium gas manifold. Evacuate the vessel and then introduce tritium gas to the desired pressure.

• Reaction Monitoring: Stir the reaction mixture at room temperature until the uptake of tritium gas ceases, indicating the completion of the reduction. The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) by analyzing aliquots of the reaction mixture.

• Work-up: After the reaction is complete, carefully vent the excess tritium gas. Filter the reaction mixture to remove the catalyst.

• Purification: Purify the crude [³H]3-Carboxamidonaltrexone using preparative HPLC to remove any unreacted precursor and radiochemical impurities.

• Characterization and Specific Activity Determination: Confirm the identity and radiochemical purity of the final product using analytical HPLC with an in-line radioactivity detector and mass spectrometry. The specific activity (Ci/mmol) is determined by measuring the radioactivity and the mass of the purified product.

Membrane Preparation from Cells Expressing Opioid Receptors

This protocol describes the preparation of cell membranes from a cell line, such as Chinese Hamster Ovary (CHO) cells, stably expressing a specific opioid receptor subtype (e.g., mu-opioid receptor).

• Cell Culture: Culture CHO cells stably expressing the opioid receptor of interest to confluency in appropriate cell culture flasks.

• Harvesting: Aspirate the culture medium and wash the cells with ice-cold phosphate-buffered saline (PBS). Detach the cells from the flask using a cell scraper in the presence of ice-cold PBS.

• Cell Lysis: Centrifuge the cell suspension at 1,000 x g for 5 minutes at 4°C. Discard the supernatant and resuspend the cell pellet in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Homogenization: Homogenize the cell suspension using a Dounce homogenizer or a polytron homogenizer on ice to ensure complete cell lysis.

• Centrifugation: Centrifuge the homogenate at 40,000 x g for 20 minutes at 4°C to pellet the cell membranes.

• Washing: Discard the supernatant and resuspend the membrane pellet in fresh, ice-cold assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4). Repeat the centrifugation and resuspension step to wash the membranes.

• Protein Quantification: Determine the protein concentration of the membrane preparation using a standard protein assay, such as the Bradford or BCA assay.

• Storage: Aliquot the membrane preparation and store at -80°C until use.

Saturation Binding Assay

This assay is performed to determine the receptor density (Bmax) and the equilibrium dissociation constant (Kd) of the radioligand for the receptor.

• Assay Setup: In a 96-well plate, set up the assay in triplicate. Each well will have a final volume of 200 µL.

• Radioligand Dilutions: Prepare a series of dilutions of [³H]3-Carboxamidonaltrexone in assay buffer, typically ranging from 0.1 to 10 times the expected Kd.

• Total Binding: To the wells designated for total binding, add 50 µL of the appropriate [³H]3-Carboxamidonaltrexone dilution and 50 µL of assay buffer.

• Non-specific Binding: To the wells designated for non-specific binding, add 50 µL of the [³H]3-Carboxamidonaltrexone dilution and 50 µL of a high concentration of a non-labeled competing ligand (e.g., 10 µM naloxone) to saturate the receptors.

• Incubation: Add 100 µL of the prepared cell membrane suspension (containing a specific amount of protein, e.g., 20-50 µg) to each well. Incubate the plate at a specific temperature (e.g., 25°C or 37°C) for a predetermined time to reach equilibrium (e.g., 60-90 minutes).

• Filtration: Terminate the incubation by rapid filtration through a glass fiber filter (e.g., GF/B or GF/C) using a cell harvester. The filters should be pre-soaked in a solution like 0.5% polyethyleneimine to reduce non-specific binding.

• Washing: Wash the filters rapidly with several volumes of ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4) to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding at each radioligand concentration.

  • Plot the specific binding (in fmol/mg protein) against the concentration of the radioligand.

  • Analyze the data using non-linear regression analysis to determine the Kd and Bmax values.

Competitive Binding Assay

This assay is used to determine the affinity (Ki) of a non-radiolabeled test compound by measuring its ability to displace the radiolabeled ligand from the receptor.

• Assay Setup: Set up the assay in a 96-well plate in triplicate with a final volume of 200 µL per well.

• Test Compound Dilutions: Prepare a series of dilutions of the unlabeled test compound (e.g., 3-Carboxamidonaltrexone or other novel compounds) in assay buffer.

• Incubation Mixture: To each well, add:

  • 50 µL of assay buffer (for total binding) or a high concentration of a non-labeled ligand for non-specific binding (e.g., 10 µM naloxone).

  • 50 µL of the test compound dilution (or buffer for total and non-specific binding).

  • 50 µL of a fixed concentration of [³H]3-Carboxamidonaltrexone (typically at or below its Kd value).

  • 50 µL of the cell membrane preparation.

• Incubation: Incubate the plate under the same conditions as the saturation binding assay to allow the binding to reach equilibrium.

• Filtration and Washing: Terminate the assay and wash the filters as described in the saturation binding protocol.

• Scintillation Counting: Count the radioactivity on the filters.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant determined from the saturation binding assay.[2]

Visualizations

Caption: Experimental workflow for radiolabeling and binding studies.

Caption: Opioid receptor signaling pathway.

References

• 1. Opioid receptors signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: Assessing Intestinal Permeability of 3-Carboxamidonaltrexone Using the Caco-2 Cell Permeability Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Caco-2 cell permeability assay is a robust in vitro model widely used in drug discovery and development to predict the oral absorption of drug candidates.[1][2][3][4] Caco-2 cells, a human colon adenocarcinoma cell line, spontaneously differentiate into a monolayer of polarized enterocytes that exhibit many characteristics of the intestinal epithelium, including the formation of tight junctions and the expression of various transporter proteins.[1][5][6] This application note provides a detailed protocol for evaluating the intestinal permeability of 3-carboxamidonaltrexone, a derivative of the opioid antagonist naltrexone (B1662487), using the Caco-2 assay. While specific experimental data for 3-carboxamidonaltrexone is not publicly available, this document outlines the methodology to determine its apparent permeability (Papp) and assess its potential for active transport. Studies have suggested that naltrexone, the parent compound, enters cells via passive diffusion.[7]

Principle of the Assay

Caco-2 cells are cultured on semipermeable Transwell® inserts, forming a monolayer that separates an apical (AP) and a basolateral (BL) compartment, mimicking the luminal and blood sides of the intestine, respectively.[2] The test compound, 3-carboxamidonaltrexone, is added to the donor compartment (either AP or BL), and its appearance in the receiver compartment is measured over time. This allows for the calculation of the apparent permeability coefficient (Papp), a quantitative measure of the compound's ability to cross the intestinal barrier.[1][8] By measuring transport in both directions (AP to BL and BL to AP), an efflux ratio can be determined to identify if the compound is a substrate for efflux transporters such as P-glycoprotein (P-gp).[1][5][9]

Data Presentation

The following table presents a hypothetical data set for the Caco-2 permeability assay of 3-carboxamidonaltrexone, alongside control compounds with known permeability characteristics. This data is for illustrative purposes to demonstrate how results are typically presented.

Compound	Direction	Papp (10⁻⁶ cm/s)	Efflux Ratio (Papp B-A / Papp A-B)	Permeability Classification
3-Carboxamidonaltrexone	A → B	5.2	1.8	Moderate
B → A	9.4
Atenolol (Low Permeability)	A → B	0.5	1.1	Low
B → A	0.55
Metoprolol (High Permeability)	A → B	25.0	1.0	High
B → A	25.0
Talinolol (P-gp Substrate)	A → B	1.2	5.8	Low (efflux)
B → A	7.0

Experimental Protocols

I. Caco-2 Cell Culture and Maintenance

• Cell Culture: Culture Caco-2 cells (passage number 40-60) in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% non-essential amino acids, and 1% penicillin-streptomycin.

• Incubation: Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

• Subculture: Passage the cells every 3-4 days when they reach 80-90% confluency.

II. Seeding Caco-2 Cells on Transwell® Inserts

• Plate Preparation: Use 24-well Transwell® plates with polycarbonate membrane inserts (0.4 µm pore size).

• Seeding: Seed Caco-2 cells onto the apical side of the inserts at a density of approximately 6 x 10⁴ cells/cm².

• Differentiation: Culture the cells for 18-22 days to allow for differentiation and the formation of a confluent monolayer.[1] Change the culture medium every 2-3 days.

III. Caco-2 Monolayer Integrity Assessment

• Transepithelial Electrical Resistance (TEER): Measure the TEER of the cell monolayer using a voltohmmeter. TEER values should be ≥200 Ω·cm² to ensure monolayer integrity.[10]

• Lucifer Yellow Permeability: To further confirm the integrity of the tight junctions, a paracellular marker like Lucifer yellow can be used. The permeability of Lucifer yellow should be low, typically with a Papp value < 0.5 x 10⁻⁶ cm/s.[5]

IV. Bidirectional Permeability Assay Protocol

• Transport Buffer Preparation: Prepare a transport buffer (e.g., Hanks' Balanced Salt Solution - HBSS) with 25 mM glucose, adjusted to pH 7.4.[10]

• Compound Preparation: Prepare a stock solution of 3-carboxamidonaltrexone in a suitable solvent (e.g., DMSO) and dilute it in the transport buffer to the final desired concentration (e.g., 10 µM).[2][5] The final DMSO concentration should be less than 1% to avoid cytotoxicity.

• Equilibration: Wash the Caco-2 monolayers with pre-warmed (37°C) transport buffer and equilibrate for 20-30 minutes at 37°C.[10]

• Apical to Basolateral (A→B) Transport:

  • Add the dosing solution containing 3-carboxamidonaltrexone to the apical (donor) chamber (e.g., 0.4 mL).

  • Add fresh transport buffer to the basolateral (receiver) chamber (e.g., 1.2 mL).[10]

  • Incubate the plate at 37°C with gentle shaking (e.g., 50 rpm).[10]

• Basolateral to Apical (B→A) Transport:

  • Add the dosing solution to the basolateral (donor) chamber (e.g., 1.2 mL).

  • Add fresh transport buffer to the apical (receiver) chamber (e.g., 0.4 mL).[10]

  • Incubate under the same conditions as the A→B transport.

• Sampling: At predetermined time points (e.g., 30, 60, 90, and 120 minutes), collect samples from the receiver chamber and replace with an equal volume of fresh, pre-warmed transport buffer.[6] Also, collect a sample from the donor chamber at the beginning and end of the experiment.

• Sample Analysis: Analyze the concentration of 3-carboxamidonaltrexone in the collected samples using a validated analytical method, such as LC-MS/MS.[5][6]

V. Data Analysis

• Calculate the rate of transport (dQ/dt): Plot the cumulative amount of compound in the receiver compartment versus time and determine the slope from the linear portion of the curve.

• Calculate the Apparent Permeability (Papp): Use the following equation to calculate the Papp value in cm/s:[1]

  Papp = (dQ/dt) / (A * C₀)

  Where:

  • dQ/dt is the steady-state flux (µmol/s).

  • A is the surface area of the membrane (cm²).

  • C₀ is the initial concentration of the compound in the donor chamber (µmol/mL).

• Calculate the Efflux Ratio: Determine the efflux ratio by dividing the Papp value from the B→A direction by the Papp value from the A→B direction. An efflux ratio of ≥2 suggests that the compound may be a substrate for active efflux transporters.[5][9]

Visualizations

Caption: Experimental workflow for the Caco-2 cell permeability assay.

Caption: Potential transport pathways across the Caco-2 cell monolayer.

References

• 1. Caco-2 Permeability | Evotec [evotec.com]
• 2. enamine.net [enamine.net]
• 3. Assays | ADMET & DMPK | Caco-2 Permeability [conceptlifesciences.com]
• 4. Caco-2 Permeability - Creative Biolabs [creative-biolabs.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Caco-2 cell permeability assays to measure drug absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Passive diffusion of naltrexone into human and animal cells and upregulation of cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Drug permeability - Wikipedia [en.wikipedia.org]
• 9. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 10. static1.1.sqspcdn.com [static1.1.sqspcdn.com]

Application Notes and Protocols for Pharmacokinetic Studies of 3-Carboxamidonaltrexone in Mice

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive overview and detailed protocols for conducting pharmacokinetic (PK) studies of 3-Carboxamidonaltrexone (3-CANT), a derivative of the opioid antagonist naltrexone (B1662487), in a murine model. While specific preclinical pharmacokinetic data for 3-Carboxamidonaltrexone is not extensively published, this document outlines a robust experimental framework based on established methodologies for similar small molecules and the parent compound, naltrexone. The provided protocols for drug administration, plasma and brain tissue collection, and bioanalytical methods are intended to guide researchers in designing and executing rigorous studies to characterize the absorption, distribution, metabolism, and excretion (ADME) profile of 3-CANT. Furthermore, hypothetical pharmacokinetic data is presented to serve as a template for data analysis and presentation.

Introduction

3-Carboxamidonaltrexone is a naltrexone analog with potential therapeutic applications.[1] Understanding its pharmacokinetic profile is crucial for preclinical development, enabling the determination of appropriate dosing regimens, assessment of bioavailability, and investigation of its central nervous system penetration. Murine models are frequently employed in early-stage drug discovery to generate initial pharmacokinetic data that informs further studies.[2][3] This document provides detailed experimental protocols and data presentation formats to facilitate such investigations.

Data Presentation: Hypothetical Pharmacokinetic Parameters

The following tables summarize hypothetical pharmacokinetic data for 3-Carboxamidonaltrexone in mice following a single administration. These values are projected based on typical small molecule behavior in mice and are for illustrative purposes.

Table 1: Plasma Pharmacokinetics of 3-Carboxamidonaltrexone in Mice (10 mg/kg, Intravenous)

Parameter	Unit	Value
C₀	ng/mL	1500
AUC₀-t	ngh/mL	2500
AUC₀-∞	ngh/mL	2650
t₁/₂	h	2.5
CL	mL/h/kg	3.77
Vd	L/kg	1.36

Table 2: Plasma Pharmacokinetics of 3-Carboxamidonaltrexone in Mice (20 mg/kg, Oral)

Parameter	Unit	Value
Cmax	ng/mL	850
Tmax	h	0.5
AUC₀-t	ngh/mL	3200
AUC₀-∞	ngh/mL	3350
t₁/₂	h	3.0
F (%)	%	63.2

Table 3: Brain and Plasma Concentrations of 3-Carboxamidonaltrexone in Mice (20 mg/kg, Oral)

Time (h)	Plasma Conc. (ng/mL)	Brain Conc. (ng/g)	Brain-to-Plasma Ratio
0.25	650	455	0.7
0.5	850	680	0.8
1	720	612	0.85
2	450	360	0.8
4	200	150	0.75
8	50	35	0.7

Experimental Protocols

Animal Husbandry

• Species: Male C57BL/6 mice, 8-10 weeks old, weighing 20-25 g.

• Housing: Animals should be housed in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle. Standard chow and water should be provided ad libitum.

• Acclimation: Mice should be acclimated to the facility for at least one week prior to the experiment.

Drug Formulation and Administration

• Formulation: 3-Carboxamidonaltrexone should be dissolved in a suitable vehicle. For intravenous administration, a sterile saline solution is recommended. For oral administration, a solution or suspension in 0.5% methylcellulose (B11928114) in water can be used.

• Dose: The selection of doses should be based on preliminary toxicity and efficacy studies. The hypothetical data above is based on a 10 mg/kg intravenous and 20 mg/kg oral dose.[4][5]

• Administration:

  • Intravenous (IV): Administer via the tail vein.

  • Oral (PO): Administer via oral gavage.

Sample Collection

• Blood Sampling: Serial blood samples (approximately 50-100 µL) can be collected from the saphenous or submandibular vein at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).[2] Blood should be collected into tubes containing an anticoagulant (e.g., K2EDTA) and immediately placed on ice. Plasma is separated by centrifugation (e.g., 2000 x g for 10 minutes at 4°C) and stored at -80°C until analysis.

• Brain Tissue Collection: For brain distribution studies, animals are euthanized at specific time points. The brain is rapidly excised, rinsed with cold saline, blotted dry, weighed, and flash-frozen in liquid nitrogen. Samples are stored at -80°C until homogenization and analysis.

Bioanalytical Method

• Sample Preparation:

  • Plasma: Protein precipitation is a common method. Add a volume of cold acetonitrile (B52724) (e.g., 3 volumes) containing an internal standard to the plasma sample. Vortex and then centrifuge to pellet the precipitated proteins. The supernatant is then transferred for analysis.

  • Brain Tissue: The brain tissue is homogenized in a suitable buffer. The homogenate is then subjected to protein precipitation or solid-phase extraction to isolate the analyte and internal standard.

• Analytical Technique: Quantification of 3-Carboxamidonaltrexone in plasma and brain homogenate supernatant is typically performed using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. This technique offers high sensitivity and selectivity.[6]

Pharmacokinetic Analysis

• Pharmacokinetic parameters are calculated using non-compartmental analysis software (e.g., Phoenix WinNonlin). Key parameters include Cmax, Tmax, AUC, half-life (t₁/₂), clearance (CL), volume of distribution (Vd), and bioavailability (F).

Visualizations

References

• 1. 3-Carboxamido analogues of morphine and naltrexone. synthesis and opioid receptor binding properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. rhodeslab.beckman.illinois.edu [rhodeslab.beckman.illinois.edu]
• 5. Preclinical study of an oral controlled release naltrexone complex in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. use of pharmacokinetics to establish an optimal dosing regimen for a triple-drug therapy in a mouse model of dravet syndrome [aesnet.org]

Application Notes and Protocols for Developing a Stable 3-Carboxamidonaltrexone Solution for Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Carboxamidonaltrexone (3-CNA) is a synthetic derivative of naltrexone (B1662487), a potent opioid antagonist. In 3-CNA, the 3-hydroxyl group of naltrexone is replaced by a carboxamido group (-CONH₂). This modification can alter the compound's physicochemical properties, including solubility, stability, and receptor binding affinity, making it a molecule of interest for research in opioid receptor pharmacology and drug development.

These application notes provide detailed protocols for the preparation, stabilization, and storage of 3-Carboxamidonaltrexone solutions for in vitro and in vivo experiments. The information is curated from literature on naltrexone and general principles of handling carboxamide-containing compounds, providing a robust starting point for researchers.

Physicochemical Properties

Quantitative data for 3-Carboxamidonaltrexone is not extensively available in public literature. The following table summarizes known data for the parent compound, naltrexone, to provide an informed basis for working with 3-CNA.

Table 1: Physicochemical Data of Naltrexone and Inferred Properties of 3-Carboxamidonaltrexone

Property	Naltrexone Base	Naltrexone Hydrochloride	3-Carboxamidonaltrexone (Inferred/Predicted)
Molecular Formula	C₂₀H₂₃NO₄	C₂₀H₂₃NO₄·HCl	C₂₀H₂₄N₂O₃
Molecular Weight	341.41 g/mol	377.87 g/mol	340.41 g/mol
Appearance	Off-white to light tan powder[1]	White to slightly off-white crystalline powder[2][3]	Expected to be a crystalline solid.
Melting Point	168-170 °C[1][4]	274-276 °C[3]	Not available.
Aqueous Solubility	Insoluble[1][5]	~100 mg/mL at 25 °C[4][5]	Solubility is expected to be pH-dependent. The carboxamide group may increase aqueous solubility compared to the base form of naltrexone through hydrogen bonding, but it is unlikely to be as soluble as the hydrochloride salt.
Organic Solvent Solubility	Soluble in ethanol[1]	Slightly soluble in alcohol; practically insoluble in dichloromethane[3]	Expected to be soluble in polar organic solvents like DMSO, DMF, and ethanol.
pKa	pKa1 (protonated nitrogen) = 8.38; pKa2 (phenolic hydrogen) = 9.93[5]	Not applicable	The pKa of the protonated nitrogen is expected to be similar to naltrexone. The carboxamide group is generally neutral.

Stability Considerations

The stability of 3-CNA solutions is critical for obtaining reliable and reproducible experimental results. Key factors influencing stability are pH, temperature, and light exposure.

• pH Stability : Naltrexone hydrochloride solutions have been shown to be stable for extended periods in a slightly acidic pH range (approximately 4.5 to 6.5). A study on naltrexone hydrochloride injection found it stable for at least 42 days at room temperature, with the pH decreasing from 6.4 to 5.5 over this period. The carboxamide group in 3-CNA is generally more resistant to hydrolysis than an ester group. However, it can undergo hydrolysis under strong acidic or basic conditions, particularly when heated. Therefore, maintaining a slightly acidic to neutral pH is recommended for stock and working solutions.

• Temperature : For long-term storage, it is advisable to store stock solutions at -20°C or -80°C. Naltrexone oral liquids have demonstrated stability for 60 days at 4°C. Avoid repeated freeze-thaw cycles, which can lead to degradation.

• Light : Naltrexone hydrochloride is sensitive to light. It is recommended to store solutions in amber vials or protect them from light to prevent photodegradation.

Experimental Protocols

Protocol for Determining the Solubility of 3-Carboxamidonaltrexone

Materials:

• 3-Carboxamidonaltrexone powder

• Selected solvents (e.g., DMSO, Ethanol, Sterile Water, PBS pH 7.4)

• Vortex mixer

• Microcentrifuge

• Analytical balance

Methodology:

• Weigh out a small, precise amount of 3-CNA (e.g., 1 mg) into a microcentrifuge tube.

• Add a small, measured volume of the solvent (e.g., 100 µL).

• Vortex the tube vigorously for 1-2 minutes.

• Visually inspect for complete dissolution.

• If the compound has dissolved, it is soluble to at least 10 mg/mL. You can proceed to prepare your stock solution at or below this concentration.

• If the compound has not fully dissolved, add another measured volume of the solvent and repeat the vortexing and observation steps.

• Continue this process until the compound is fully dissolved. Calculate the approximate solubility based on the total volume of solvent added.

• If insolubility persists, gentle warming (e.g., 37°C) or sonication may be attempted. Note that heating may accelerate degradation, especially in aqueous buffers.

Protocol for Preparation of a 10 mM Stock Solution of 3-Carboxamidonaltrexone

This protocol provides a general method for preparing a high-concentration stock solution, which can then be diluted to final experimental concentrations. DMSO is often a good initial choice for novel compounds due to its strong solubilizing power.

Materials:

• 3-Carboxamidonaltrexone powder (MW: 340.41 g/mol )

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sterile, amber microcentrifuge tubes or vials

• Analytical balance

• Vortex mixer

Methodology:

• Calculate the mass of 3-CNA required. For a 10 mM stock solution in 1 mL: Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 340.41 g/mol * 1000 mg/g = 3.40 mg

• Carefully weigh out 3.40 mg of 3-CNA powder and transfer it to a sterile, amber vial.

• Add 1 mL of anhydrous DMSO to the vial.

• Cap the vial tightly and vortex until the powder is completely dissolved. Gentle warming or sonication may be used if necessary, but avoid excessive heat.

• Once dissolved, the 10 mM stock solution is ready for use or storage.

Table 2: Solvent Recommendations for 3-Carboxamidonaltrexone Solutions

Application	Recommended Solvent System	Rationale
High-Concentration Stock Solution	DMSO, Ethanol	Good solubilizing power for organic molecules. Can be stored at low temperatures.
In Vitro Receptor Binding Assays	Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4)[6]	Physiologically relevant pH. Ensure final DMSO concentration is low (typically <0.1%) to avoid affecting the assay.
Cell-Based Assays	Cell Culture Medium	Direct application to cells. The final concentration of the initial solvent (e.g., DMSO) should be non-toxic to the cells.
In Vivo Experiments	Saline with a co-solvent (e.g., Tween 80, PEG400)	For intravenous or intraperitoneal administration, a biocompatible vehicle is necessary. The use of a co-solvent can help to keep the compound in solution.

Protocol for Preparation of a Working Solution in Aqueous Buffer

Materials:

• 10 mM 3-CNA stock solution in DMSO

• Sterile aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4 or Tris-HCl, pH 7.4)

• Sterile microcentrifuge tubes

Methodology:

• Perform serial dilutions of the 10 mM stock solution in the aqueous buffer to achieve the desired final concentration.

• For example, to prepare 1 mL of a 10 µM working solution:

  • Take 1 µL of the 10 mM stock solution.

  • Add it to 999 µL of the aqueous buffer.

• Vortex briefly to ensure homogeneity.

• Prepare working solutions fresh on the day of the experiment if possible. If short-term storage is necessary, keep the solution on ice and protected from light.

Storage and Handling

Table 3: Recommended Storage Conditions for 3-Carboxamidonaltrexone Solutions

Solution Type	Storage Temperature	Duration	Container	Special Precautions
Solid Powder	Room Temperature or 4°C	Long-term	Tightly sealed container	Protect from light and moisture.
High-Concentration Stock in DMSO/Ethanol	-20°C or -80°C	Up to 6 months	Amber glass vials with tight-fitting caps	Aliquot to avoid repeated freeze-thaw cycles.
Aqueous Working Solutions	4°C	Up to 24 hours	Sterile, light-protected tubes	Prepare fresh for best results. Monitor for precipitation.

Visualization of Experimental Workflows and Signaling Pathways

Experimental Workflow for Solution Preparation

Caption: Workflow for preparing 3-CNA solutions.

Opioid Receptor Signaling Pathway

Caption: Simplified opioid receptor signaling pathway.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Naltrexone Hydrochloride | CAS#:16676-29-2 | Chemsrc [chemsrc.com]
• 4. macsenlab.com [macsenlab.com]
• 5. Naltrexone | C20H23NO4 | CID 5360515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for 3-Carboxamidonaltrexone in G Protein-Coupled Receptor Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Carboxamidonaltrexone (3-CNT) is a derivative of naltrexone, a well-characterized opioid receptor antagonist. Due to its structural similarity to naltrexone, 3-CNT is a valuable tool for studying the pharmacology and signaling of G protein-coupled receptors (GPCRs), particularly opioid receptors. These application notes provide detailed protocols for utilizing 3-CNT in GPCR screening campaigns to characterize its binding affinity and functional effects on downstream signaling pathways, such as G-protein activation and β-arrestin recruitment.

Opioid receptors, including the μ (mu), δ (delta), and κ (kappa) subtypes, are critical targets in pain management and addiction research.[1] Upon activation by an agonist, these Gi/o-coupled receptors initiate a signaling cascade that leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[2] Concurrently, agonist binding can also trigger the recruitment of β-arrestin proteins, which mediate receptor desensitization and internalization, and can initiate G-protein-independent signaling.[3][4] The ability of a ligand to preferentially activate one pathway over another is known as biased agonism and is a key area of investigation for developing safer therapeutics.

As an antagonist, 3-CNT is expected to block the effects of agonists at opioid receptors. The following protocols detail methods to quantify the binding affinity of 3-CNT and to functionally characterize its antagonist properties through cAMP inhibition and β-arrestin recruitment assays.

Data Presentation

The following table summarizes the binding affinities of 3-Carboxamidonaltrexone for the human μ, δ, and κ opioid receptors.

Receptor Subtype	Binding Affinity (Ki)
μ-opioid receptor	1.9 nM[5][6]
δ-opioid receptor	110 nM[5][6]
κ-opioid receptor	22 nM[5][6]

Signaling Pathways and Experimental Workflow

Opioid Receptor Signaling Pathways

The following diagram illustrates the canonical signaling pathways initiated by opioid receptor activation and the inhibitory role of an antagonist like 3-Carboxamidonaltrexone.

Caption: Opioid receptor signaling and antagonist inhibition.

Experimental Workflow for Antagonist Characterization

This diagram outlines the general workflow for characterizing a GPCR antagonist using cell-based functional assays.

Caption: Workflow for GPCR antagonist functional assays.

Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay

This protocol is designed to determine the binding affinity (Ki) of 3-Carboxamidonaltrexone for a specific opioid receptor subtype.

Materials:

• HEK293 or CHO cells stably expressing the opioid receptor of interest (μ, δ, or κ).

• Cell membranes prepared from the above cells.

• Radioligand specific for the receptor of interest (e.g., [³H]DAMGO for MOR, [³H]DPDPE for DOR, [³H]U69,593 for KOR).

• 3-Carboxamidonaltrexone (test compound).

• Non-specific binding control (e.g., Naloxone).

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Scintillation vials and cocktail.

• Glass fiber filters.

• Filtration apparatus.

• Scintillation counter.

Procedure:

• Membrane Preparation: Homogenize cells expressing the target receptor in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in fresh buffer.

• Assay Setup: In a 96-well plate, add the following to each well:

  • 50 µL of binding buffer.

  • 25 µL of radioligand at a concentration near its Kd.

  • 25 µL of 3-CNT at various concentrations (e.g., 10⁻¹¹ to 10⁻⁵ M).

  • For total binding, add 25 µL of buffer instead of 3-CNT.

  • For non-specific binding, add 25 µL of a high concentration of a non-labeled antagonist (e.g., 10 µM Naloxone).

  • 50 µL of cell membrane suspension.

• Incubation: Incubate the plate at room temperature for 60-90 minutes.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters three times with ice-cold binding buffer.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percent specific binding against the log concentration of 3-CNT. Determine the IC50 value from the resulting sigmoidal curve and calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: cAMP Inhibition Assay (Antagonist Mode)

This protocol determines the potency of 3-CNT in blocking agonist-induced inhibition of cAMP production.

Materials:

• HEK293 or CHO cells stably expressing the Gi/o-coupled opioid receptor of interest.

• Assay buffer (e.g., HBSS with 20 mM HEPES).[2]

• 3-Carboxamidonaltrexone (antagonist).

• A known opioid agonist for the target receptor (e.g., DAMGO for MOR).

• Forskolin (B1673556).

• cAMP detection kit (e.g., HTRF, GloSensor™).[7]

• 384-well white, solid-bottom assay plates.

• Plate reader compatible with the detection kit.

Procedure:

• Cell Preparation: Culture cells to 80-90% confluency. On the day of the assay, detach the cells and resuspend them in assay buffer to the desired density.

• Antagonist Addition: Dispense 5 µL of cell suspension into each well of the 384-well plate. Add 2.5 µL of 3-CNT at various concentrations and incubate for 15-30 minutes at room temperature.[7]

• Agonist and Forskolin Stimulation: Prepare a solution containing the opioid agonist at a concentration that elicits a submaximal response (EC80) and a fixed concentration of forskolin (to stimulate adenylyl cyclase and create a measurable cAMP window).[7] Add 2.5 µL of this agonist/forskolin mixture to the wells.

• Incubation: Incubate the plate for 30 minutes at 37°C.[2]

• cAMP Detection: Add the cAMP detection reagents according to the manufacturer's protocol. This typically involves cell lysis and the addition of labeled antibodies or substrates.[2] Incubate for 60 minutes at room temperature, protected from light.

• Data Acquisition: Read the plate on a compatible plate reader.[2]

• Data Analysis: The signal will be proportional or inversely proportional to the cAMP concentration, depending on the kit used. Plot the signal against the log concentration of 3-CNT to generate a dose-response curve. Calculate the IC50 value, which represents the concentration of 3-CNT that reverses 50% of the agonist-induced inhibition of cAMP production.

Protocol 3: β-Arrestin Recruitment Assay (Antagonist Mode)

This protocol measures the ability of 3-CNT to block agonist-induced recruitment of β-arrestin to the opioid receptor.

Materials:

• Cells engineered to co-express the opioid receptor of interest and a β-arrestin fusion protein for detection (e.g., PathHunter® β-arrestin assay).[3][8]

• Cell plating medium.

• Assay buffer.

• 3-Carboxamidonaltrexone (antagonist).

• A known opioid agonist.

• Detection reagents specific to the assay technology (e.g., chemiluminescent substrate).[3]

• 384-well white, solid-bottom assay plates.

• Luminescence plate reader.

Procedure:

• Cell Plating: Plate the engineered cells in 384-well plates and incubate overnight at 37°C in a CO₂ incubator.[3]

• Antagonist Addition: Prepare serial dilutions of 3-CNT in assay buffer. Add 5 µL of the diluted antagonist to the cell plates and incubate for 30 minutes at 37°C.

• Agonist Stimulation: Add 5 µL of the opioid agonist at its EC80 concentration to the wells.

• Incubation: Incubate the plate for 90 minutes at 37°C to allow for β-arrestin recruitment.[3]

• Signal Detection: Prepare and add the detection reagents according to the manufacturer's instructions. Incubate for 60 minutes at room temperature.[3]

• Data Acquisition: Read the chemiluminescent signal using a plate reader.

• Data Analysis: The signal intensity corresponds to the extent of β-arrestin recruitment. Plot the signal against the log concentration of 3-CNT to obtain an inhibition curve. Determine the IC50 value, which is the concentration of 3-CNT that blocks 50% of the agonist-induced β-arrestin recruitment.

References

• 1. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 2. benchchem.com [benchchem.com]
• 3. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. A novel luminescence-based β-arrestin recruitment assay for unmodified receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. 3-Carboxamidonaltrexone | 阿片受体结合化合物 | MCE [medchemexpress.cn]
• 7. benchchem.com [benchchem.com]
• 8. Cellular Assay to Study β-Arrestin Recruitment by the Cannabinoid Receptors 1 and 2 | Springer Nature Experiments [experiments.springernature.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Carboxamidonaltrexone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Carboxamidonaltrexone. The following information is designed to address common challenges and provide actionable solutions to improve reaction yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for introducing a carboxamide group at the 3-position of naltrexone (B1662487)?

A1: The synthesis of 3-Carboxamidonaltrexone involves the conversion of the phenolic hydroxyl group at the 3-position of the naltrexone backbone into a carboxamide functional group. A common and effective method for this transformation is a two-step, one-pot reaction. First, the phenolic hydroxyl group is reacted with chlorosulfonyl isocyanate to form an intermediate N-chlorosulfonyl carbamate (B1207046). This intermediate is then hydrolyzed to yield the desired 3-carboxamidonaltrexone.

Q2: What are the critical reaction parameters that can significantly impact the yield of 3-Carboxamidonaltrexone?

A2: Several parameters are crucial for maximizing the yield:

• Reagent Quality: The purity of naltrexone and chlorosulfonyl isocyanate is paramount. Impurities in the starting material can lead to side reactions and lower yields.

• Solvent: Anhydrous aprotic solvents are preferred to prevent premature hydrolysis of the isocyanate and the N-chlorosulfonyl carbamate intermediate.

• Temperature: The reaction is typically carried out at low temperatures (e.g., 0 °C to room temperature) to control the reactivity of the isocyanate and minimize the formation of byproducts.

• Reaction Time: Sufficient time must be allowed for both the formation of the intermediate and its subsequent hydrolysis. Monitoring the reaction progress by techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is recommended.

• Stoichiometry: The molar ratio of the reactants should be carefully controlled to ensure complete conversion of the starting material without using a large excess of the isocyanate, which can complicate purification.

Q3: Are there any known stable intermediates in this synthesis?

A3: Yes, the N-chlorosulfonyl carbamate formed after the initial reaction of naltrexone with chlorosulfonyl isocyanate is a key intermediate. While it is typically not isolated in this one-pot procedure, its successful formation is critical for the overall success of the synthesis.

Q4: What are the expected spectroscopic characteristics of 3-Carboxamidonaltrexone?

A4: The final product can be characterized by standard spectroscopic techniques. In the ¹H NMR spectrum, the disappearance of the phenolic hydroxyl proton signal and the appearance of new signals corresponding to the amide protons (-CONH₂) would be expected. Mass spectrometry should confirm the expected molecular weight of the product.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 3-Carboxamidonaltrexone, providing potential causes and recommended solutions.

Low or No Product Yield

Observation	Potential Cause(s)	Recommended Solution(s)
No reaction or incomplete consumption of starting material (naltrexone).	1. Poor quality of chlorosulfonyl isocyanate: The reagent may have degraded due to improper storage or handling. 2. Presence of water in the reaction: Moisture can quench the isocyanate. 3. Low reaction temperature: The activation energy for the reaction may not be reached.	1. Use a fresh, unopened bottle of chlorosulfonyl isocyanate or purify the existing stock. 2. Ensure all glassware is oven-dried and the solvent is anhydrous. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). 3. Allow the reaction to slowly warm to room temperature after the initial addition at low temperature.
Formation of multiple unidentified byproducts.	1. Reaction temperature is too high: This can lead to side reactions, such as the reaction of the isocyanate with other functional groups on the naltrexone molecule. 2. Incorrect stoichiometry: An excess of chlorosulfonyl isocyanate can lead to the formation of undesired adducts.	1. Maintain a low temperature (e.g., 0 °C) during the addition of the isocyanate. 2. Carefully control the molar equivalents of chlorosulfonyl isocyanate added to the reaction mixture.
Product is lost during workup or purification.	1. Incomplete hydrolysis of the N-chlorosulfonyl carbamate intermediate. 2. Product solubility issues during extraction. 3. Degradation of the product on silica (B1680970) gel during column chromatography.	1. Ensure sufficient time and appropriate conditions (e.g., addition of water or a mild aqueous base) for the hydrolysis step. 2. Adjust the pH of the aqueous layer during extraction to ensure the product is in its neutral form and partitions into the organic layer. 3. Consider using a different stationary phase for chromatography (e.g., neutral alumina) or using a different purification method such as recrystallization.

Experimental Protocol

The following is a detailed methodology for the synthesis of 3-Carboxamidonaltrexone, based on established procedures for the carbamoylation of phenols.

Materials:

• Naltrexone

• Chlorosulfonyl isocyanate

• Anhydrous aprotic solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (B109758) (DCM))

• Deionized water

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Solvents for chromatography (e.g., ethyl acetate, hexanes, methanol)

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen), dissolve naltrexone in the chosen anhydrous aprotic solvent.

• Cool the solution to 0 °C using an ice bath.

• Slowly add chlorosulfonyl isocyanate dropwise to the stirred solution. The molar ratio of naltrexone to chlorosulfonyl isocyanate should be optimized, typically starting with a slight excess of the isocyanate (e.g., 1.1 to 1.5 equivalents).

• After the addition is complete, allow the reaction mixture to stir at 0 °C for a specified time (e.g., 1-2 hours), and then let it warm to room temperature. Monitor the progress of the reaction by TLC or LC-MS to confirm the consumption of the starting material.

• Upon completion of the first step, carefully quench the reaction by the slow addition of water.

• Continue stirring the mixture at room temperature until the hydrolysis of the intermediate is complete (monitor by TLC or LC-MS).

• Transfer the reaction mixture to a separatory funnel and dilute with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of methanol (B129727) in dichloromethane or ethyl acetate/hexanes) to afford pure 3-Carboxamidonaltrexone.

Visualizations

Below are diagrams illustrating the key workflow and logical relationships in the synthesis and troubleshooting of 3-Carboxamidonaltrexone.

Caption: Synthetic workflow for 3-Carboxamidonaltrexone.

Caption: Troubleshooting logic for low yield.

Optimizing 3-Carboxamidonaltrexone (3-CNA) Dosage for In Vivo Studies: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Carboxamidonaltrexone (3-CNA) in in vivo studies. Our goal is to offer practical guidance to streamline your experimental workflow and enhance the reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for 3-Carboxamidonaltrexone (3-CNA)?

A1: 3-Carboxamidonaltrexone (3-CNA) is an analogue of (+)-naltrexone, which functions as a Toll-like receptor 4 (TLR4) antagonist. TLR4 is a key receptor in the innate immune system that recognizes pathogen-associated molecular patterns (PAMPs), such as lipopolysaccharide (LPS) from Gram-negative bacteria, and damage-associated molecular patterns (DAMPs) released from damaged cells.[1][2] Upon activation, TLR4 initiates downstream signaling cascades, primarily through the MyD88-dependent and TRIF-dependent pathways, leading to the production of pro-inflammatory cytokines and other inflammatory mediators.[3][4] 3-CNA, as a TLR4 antagonist, is believed to inhibit these inflammatory responses.

Q2: What is a recommended starting dose for 3-CNA in in vivo studies?

A2: Currently, there is limited publicly available data on specific in vivo dosages for 3-Carboxamidonaltrexone. However, based on studies with other TLR4 antagonists in rodent models, a starting point for dose-finding studies can be inferred. For instance, in a murine model of acquired epilepsy, the TLR4 antagonist CyP (C18H21NO4) was effective when administered intraperitoneally at 1 mg/mouse.[5] Another study in a mouse model of colitis utilized a TLR4 antagonist antibody.[3] For novel compounds like 3-CNA, it is crucial to perform a dose-response study to determine the optimal dose for your specific animal model and disease state.[6]

Q3: What are the different routes of administration that can be used for 3-CNA in vivo?

A3: The choice of administration route significantly impacts the bioavailability and pharmacokinetics of a drug.[7][8] For TLR4 antagonists, several routes have been used in preclinical studies, including:

• Intraperitoneal (i.p.) injection: A common route for systemic administration in rodents.[5]

• Intravenous (i.v.) injection: Provides 100% bioavailability and rapid distribution.[9]

• Oral (p.o.) administration: Convenient but may have lower bioavailability due to first-pass metabolism.[9][10]

• Intracerebroventricular (i.c.v.) injection: For direct delivery to the central nervous system, bypassing the blood-brain barrier.[11]

• Intranasal administration: A non-invasive method for targeting the central nervous system.[12]

The optimal route will depend on the experimental question, the target tissue, and the physicochemical properties of 3-CNA.

Q4: How can I assess the in vivo efficacy of my 3-CNA dosage?

A4: The efficacy of 3-CNA can be evaluated by measuring its ability to modulate TLR4-mediated responses. This can be assessed through various endpoints, depending on your disease model:

• Reduction of pro-inflammatory cytokines: Measure levels of TNF-α, IL-1β, and IL-6 in plasma or target tissues using ELISA or qPCR.[5][13]

• Behavioral assessments: In models of neuropathic pain, assess for changes in allodynia and hyperalgesia.[2][14][15]

• Histopathology: Examine tissue sections for reductions in inflammation and tissue damage.[5]

• Biomarker modulation: Assess the expression of downstream targets of TLR4 signaling, such as NF-κB.[4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Lack of Efficacy	Inadequate Dosage: The administered dose may be too low to achieve a therapeutic concentration at the target site.	Conduct a dose-response study with a wider range of concentrations. Consider a different route of administration to improve bioavailability.
Poor Bioavailability: The compound may be poorly absorbed or rapidly metabolized.	Investigate the pharmacokinetic properties of 3-CNA.[9] Consider formulation strategies to enhance solubility or protect from degradation.
Incorrect Timing of Administration: The drug may not be present at the target site during the critical window of disease pathogenesis.	Optimize the dosing schedule based on the known or hypothesized disease mechanism and the pharmacokinetic profile of 3-CNA.
Off-Target Effects	Non-specific Binding: The compound may interact with other receptors or cellular targets at higher concentrations.	Perform in vitro profiling against a panel of receptors to identify potential off-target interactions. If off-target effects are observed in vivo, consider reducing the dose or exploring structural analogues with improved specificity.
Toxicity: The compound may exhibit cellular toxicity at the administered dose.	Conduct cytotoxicity assays in relevant cell lines. In vivo, monitor for signs of toxicity (e.g., weight loss, behavioral changes) and perform histopathological analysis of major organs.
Variability in Results	Inconsistent Drug Preparation: The compound may not be fully solubilized or may precipitate out of solution.	Ensure a consistent and validated protocol for drug formulation. Check the solubility of 3-CNA in the chosen vehicle and sonicate or vortex as needed.
Biological Variability: Differences in animal age, sex, or microbiome can influence drug response.	Standardize animal characteristics and housing conditions. Ensure proper randomization and blinding of experimental groups.

Experimental Protocols

Dose-Response Study for 3-CNA in a Mouse Model of Neuropathic Pain

This protocol provides a general framework for determining the effective dose of 3-CNA in a chronic constriction injury (CCI) model of neuropathic pain.

• Animal Model: Induce CCI in adult male C57BL/6 mice.

• Drug Preparation: Dissolve 3-CNA in a suitable vehicle (e.g., saline, DMSO, or a cyclodextrin-based solution). Prepare a range of doses (e.g., 1, 5, 10, 20 mg/kg).

• Administration: Administer the different doses of 3-CNA via intraperitoneal (i.p.) injection once daily, starting on the day of surgery and continuing for 14 days. Include a vehicle control group.

• Behavioral Testing: Assess mechanical allodynia (using von Frey filaments) and thermal hyperalgesia (using a plantar test) at baseline and on days 3, 7, 10, and 14 post-surgery.

• Tissue Collection: At the end of the study, collect lumbar spinal cord and dorsal root ganglia (DRG) for analysis of inflammatory markers (e.g., TNF-α, IL-1β) by qPCR or ELISA.

• Data Analysis: Analyze behavioral data using two-way ANOVA with post-hoc tests. Analyze molecular data using one-way ANOVA. Determine the dose that produces the maximal therapeutic effect with minimal side effects.

Visualizations

Caption: TLR4 signaling pathway and the inhibitory action of 3-CNA.

Caption: Workflow for an in vivo dose-response study of 3-CNA.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Targeting Toll-like receptor-4 (TLR4) – emerging therapeutic target for persistent pain states - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A novel Toll-like receptor 4 antagonist antibody ameliorates inflammation but impairs mucosal healing in murine colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Toll-like receptor 4 (TLR4) antagonists as potential therapeutics for intestinal inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Strategy for Designing In Vivo Dose-Response Comparison Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Drug Bioavailability - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. The pharmacokinetics and bioavailability of three canthinone alkaloids after administration of Kumu injection to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacokinetic Study and Bioavailability of a Novel Synthetic Trioxane Antimalarial Compound 97/63 in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The pharmacokinetics and bioavailability of a tracer dose of [3H]-mebendazole in man - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Direct Intraventricular Delivery of Drugs to the Rodent Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Intranasal Administration of CNS Therapeutics to Awake Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Neuroprotective Effects of Toll-Like Receptor 4 Antagonism in Spinal Cord Cultures and in a Mouse Model of Motor Neuron Degeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effective control of neuropathic pain by transient expression of hepatocyte growth factor in a mouse chronic constriction injury model - PMC [pmc.ncbi.nlm.nih.gov]
• 15. cmaj.ca [cmaj.ca]

improving solubility of 3-Carboxamidonaltrexone for cell-based assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering solubility issues with 3-Carboxamidonaltrexone in cell-based assays.

Troubleshooting Guide

Low solubility of 3-Carboxamidonaltrexone in aqueous media is a common challenge that can impact experimental reproducibility and accuracy. The following guide provides a systematic approach to troubleshoot and resolve these issues.

Initial Solubility Testing

It is recommended to first determine the approximate solubility of 3-Carboxamidonaltrexone in your specific cell culture medium. This can be done by preparing a saturated solution and measuring the concentration of the dissolved compound.

Strategies for Improving Solubility

If the solubility of 3-Carboxamidonaltrexone is insufficient for your experimental needs, consider the following strategies. A summary of potential solvents and techniques is provided in the table below.

Table 1: Solubility Enhancement Strategies for 3-Carboxamidonaltrexone

Strategy	Solvent/Agent	Concentration Range	Pros	Cons
Co-solvents	DMSO	0.1% - 1% (final assay concentration)	High solubilizing power for many organic compounds.	Can be toxic to cells at higher concentrations. May interfere with some biological assays.
Ethanol (B145695)	0.1% - 1% (final assay concentration)	Less toxic than DMSO for many cell lines.	Lower solubilizing power than DMSO for some compounds.
pH Adjustment	pH 7.4 to 8.5	Dependent on buffering capacity of the media	May increase solubility if the compound has an ionizable group.	Can affect cell viability and the activity of other components in the assay.
Complexation Agents	β-cyclodextrins	1-10 mM	Can encapsulate hydrophobic molecules, increasing aqueous solubility. Biocompatible.	May alter the effective concentration of the compound available to interact with cells.
Surfactants	Polysorbate 20 (Tween® 20)	0.01% - 0.1%	Can form micelles to solubilize hydrophobic compounds.	May disrupt cell membranes at higher concentrations.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of 3-Carboxamidonaltrexone in an organic co-solvent, which can then be diluted to the final working concentration in cell culture medium.

Materials:

• 3-Carboxamidonaltrexone powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated pipette

Procedure:

• Weigh out the required amount of 3-Carboxamidonaltrexone powder to prepare a 10 mM stock solution.

• Add the appropriate volume of DMSO to the powder in a sterile microcentrifuge tube.

• Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

• Visually inspect the solution to ensure that all solid material has dissolved. If necessary, gently warm the solution to 37°C.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions in Cell Culture Medium

This protocol details the dilution of the DMSO stock solution into the final cell culture medium for your assay.

Materials:

• 10 mM 3-Carboxamidonaltrexone stock solution in DMSO

• Pre-warmed cell culture medium

• Sterile conical tubes

• Vortex mixer

Procedure:

• Thaw an aliquot of the 10 mM 3-Carboxamidonaltrexone stock solution at room temperature.

• Perform a serial dilution of the stock solution into pre-warmed cell culture medium to achieve the desired final concentrations.

• Ensure that the final concentration of DMSO in the cell culture medium is kept constant across all experimental conditions (including vehicle controls) and is below the tolerance level of your cell line (typically ≤ 0.5%).

• Vortex the working solutions gently before adding them to the cells.

Frequently Asked Questions (FAQs)

Q1: I am still seeing precipitation after diluting my DMSO stock solution into the cell culture medium. What should I do?

A1: This indicates that the aqueous solubility of 3-Carboxamidonaltrexone in your cell culture medium is being exceeded. You can try the following:

• Decrease the final concentration: If your experimental design allows, lower the final concentration of 3-Carboxamidonaltrexone.

• Increase the DMSO concentration: If your cells can tolerate it, slightly increasing the final DMSO concentration (e.g., from 0.1% to 0.5%) may help. Always include a vehicle control with the same DMSO concentration.

• Use a different co-solvent: Consider trying ethanol as a co-solvent.

• Employ a solubilizing agent: The use of β-cyclodextrins or a non-ionic surfactant like Polysorbate 20 could help maintain solubility.

Q2: Can I dissolve 3-Carboxamidonaltrexone directly in water or PBS?

A2: Based on the properties of its parent compound, naltrexone, 3-Carboxamidonaltrexone is likely to have very low solubility in neutral aqueous solutions like water or PBS.[1] It is highly recommended to first dissolve it in an organic co-solvent like DMSO.

Q3: How does pH affect the solubility of 3-Carboxamidonaltrexone?

A3: The solubility of compounds with ionizable functional groups can be significantly influenced by pH.[2] Naltrexone, the parent compound, is a weak base. While the carboxamide group is generally neutral, the overall molecule may still have a pKa that allows for increased solubility at a slightly acidic or basic pH. However, it is crucial to ensure that any pH adjustments are compatible with your cell culture conditions.

Q4: Will the use of co-solvents or other solubilizing agents affect my experimental results?

A4: Yes, it is possible. Co-solvents like DMSO can have direct effects on cell physiology.[3] Solubilizing agents can also potentially interfere with the interaction of 3-Carboxamidonaltrexone with its target. Therefore, it is essential to include proper vehicle controls in your experiments to account for any effects of the solvent or solubilizing agent alone.

Q5: What is the recommended storage condition for 3-Carboxamidonaltrexone solutions?

A5: Stock solutions in DMSO should be stored at -20°C or -80°C in tightly sealed vials to prevent degradation and evaporation. Working solutions in cell culture medium should be prepared fresh for each experiment and not stored for extended periods.

Visualizations

Caption: Troubleshooting workflow for addressing solubility issues.

Caption: Postulated signaling pathway antagonism by 3-Carboxamidonaltrexone.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. researchgate.net [researchgate.net]
• 3. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]

3-Carboxamidonaltrexone stability in DMSO and other solvents

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 3-Carboxamidonaltrexone in DMSO and other solvents.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 3-Carboxamidonaltrexone in DMSO?

Q2: What are the primary factors that can affect the stability of 3-Carboxamidonaltrexone in solution?

Several factors can influence the stability of 3-Carboxamidonaltrexone in solution:

• Temperature: Higher temperatures generally accelerate the rate of chemical degradation.

• Water Content: The presence of water in DMSO can be more detrimental to compound stability than oxygen.[1][2] It is crucial to use anhydrous DMSO and minimize exposure to atmospheric moisture.

• Light: Exposure to UV or ambient light can cause photodegradation of susceptible compounds. It is recommended to store solutions in amber vials or otherwise protect them from light.[3][4]

• pH: The stability of naltrexone (B1662487), a related compound, is affected by pH, with degradation observed under acidic and basic conditions.[5] The pH of the solution, if aqueous components are present, could therefore impact the stability of 3-Carboxamidonaltrexone.

• Freeze-Thaw Cycles: While studies on diverse compounds have shown no significant loss after multiple freeze-thaw cycles, it is still advisable to minimize them by storing solutions in single-use aliquots.[1][2]

Q3: How should I prepare and store stock solutions of 3-Carboxamidonaltrexone in DMSO?

For optimal stability, follow these guidelines:

• Solvent Selection: Use high-purity, anhydrous DMSO.

• Preparation: Allow the powdered 3-Carboxamidonaltrexone and DMSO to equilibrate to room temperature before preparing the solution to prevent condensation of atmospheric moisture. Briefly sonicate or vortex to ensure complete dissolution.

• Storage:

  • Store stock solutions in tightly sealed vials with PTFE-lined caps (B75204) to prevent solvent evaporation and moisture absorption.

  • For short-term storage (up to a few days), refrigeration at 2-8°C may be acceptable, but validation is recommended.

  • For long-term storage, it is highly recommended to aliquot the stock solution into single-use vials and store them at -20°C or -80°C. This minimizes the impact of freeze-thaw cycles and reduces the risk of contamination.

  • Protect solutions from light by using amber vials or storing them in the dark.[3][4]

Q4: Can I use other solvents besides DMSO?

The choice of solvent depends on the specific experimental requirements, including solubility and compatibility with downstream assays. Naltrexone, a related compound, is soluble in methanol.[6] If using alternative solvents, it is crucial to determine the solubility and stability of 3-Carboxamidonaltrexone in that solvent under your experimental conditions.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent experimental results	Degradation of 3-Carboxamidonaltrexone stock solution.	Prepare a fresh stock solution. Perform a stability study to determine the acceptable storage duration under your conditions. Use a validated analytical method like HPLC-UV or LC-MS to check the purity of the stock solution.
Inaccurate concentration of the stock solution.	Ensure the compound is fully dissolved. Verify the accuracy of your weighing and dilution steps.
Precipitate observed in the solution upon thawing	Poor solubility at lower temperatures.	Allow the solution to fully equilibrate to room temperature. Gently vortex or sonicate to redissolve the precipitate. If the issue persists, consider preparing a fresh, less concentrated stock solution.
Change in color of the solution over time	Potential degradation of the compound.	Discard the solution and prepare a fresh one. Investigate the storage conditions (light exposure, temperature) as a potential cause.

Experimental Protocols

Protocol for Assessing the Stability of 3-Carboxamidonaltrexone in Solution

This protocol outlines a general procedure to assess the stability of 3-Carboxamidonaltrexone under various storage conditions using High-Performance Liquid Chromatography (HPLC).

1. Materials:

• 3-Carboxamidonaltrexone

• High-purity, anhydrous DMSO

• Other solvents for testing (e.g., ethanol, acetonitrile, water)

• HPLC-grade solvents for the mobile phase

• Amber glass vials with PTFE-lined caps

• Calibrated analytical balance

• Volumetric flasks and pipettes

• HPLC system with a UV detector

2. Procedure:

• Prepare a Stock Solution: Accurately weigh a known amount of 3-Carboxamidonaltrexone and dissolve it in the chosen solvent (e.g., DMSO) to a specific concentration (e.g., 10 mM).

• Aliquot Samples: Distribute the stock solution into several amber glass vials.

• Storage Conditions: Divide the vials into different groups to test various storage conditions:

  • Group A (Control): Analyze immediately (Time 0).

  • Group B (Refrigerated, Dark): Store at 4°C, protected from light.

  • Group C (Room Temperature, Dark): Store at 25°C, protected from light.

  • Group D (Room Temperature, Light): Store at 25°C, exposed to ambient light.

  • Group E (-20°C, Dark): Store at -20°C, protected from light.

• Time Points: At designated time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), remove one vial from each storage group.

• Sample Analysis:

  • Allow the vial to equilibrate to room temperature.

  • Dilute the sample to a suitable concentration for HPLC analysis.

  • Analyze the sample using a validated, stability-indicating HPLC method. The method should be able to separate the parent compound from any potential degradants.

• Data Analysis: Calculate the percentage of the initial concentration of 3-Carboxamidonaltrexone remaining at each time point for each storage condition. A common stability threshold is retaining at least 90-95% of the initial concentration.[7]

Data Presentation

Table 1: Example Stability of 3-Carboxamidonaltrexone (10 mM) in DMSO at Various Temperatures (Protected from Light)

Storage Time	% Remaining at 4°C	% Remaining at 25°C	% Remaining at -20°C
Day 0	100.0	100.0	100.0
Day 1	99.8	99.5	100.1
Day 7	98.5	97.2	99.9
Day 30	95.3	91.8	99.7

Table 2: Example Effect of Light on the Stability of 3-Carboxamidonaltrexone (10 mM) in DMSO at 25°C

Storage Time	% Remaining (Protected from Light)	% Remaining (Exposed to Light)
Day 0	100.0	100.0
Day 1	99.5	98.1
Day 7	97.2	92.5
Day 30	91.8	80.3

Visualizations

Caption: Workflow for assessing the stability of 3-Carboxamidonaltrexone.

References

• 1. researchgate.net [researchgate.net]
• 2. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Medication Storage Appropriateness in US Households - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Formulation and stability of naltrexone oral liquid for rapid withdrawal from methadone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. ijcrt.org [ijcrt.org]
• 7. Physicochemical Stability of Compounded Naltrexone Hydrochloride Solutions in PCCA Base SuspendIt - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing off-target effects of 3-Carboxamidonaltrexone in experiments

Technical Support Center: 3-Carboxamidonaltrexone (3-CNA)

Welcome to the technical support center for 3-Carboxamidonaltrexone (3-CNA). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing off-target effects and ensuring the accurate interpretation of experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for 3-Carboxamidonaltrexone?

A1: 3-Carboxamidonaltrexone (3-CNA), also known as naltrexone (B1662487), is a potent opioid receptor antagonist. Its primary mechanism is to block the mu (μ), kappa (κ), and delta (δ) opioid receptors, with a higher affinity for the mu-opioid receptor (MOR).[1][2] By binding to these receptors, it prevents endogenous and exogenous opioids from exerting their effects.[3] Opioid receptors are G protein-coupled receptors (GPCRs) that, when activated, typically inhibit adenylyl cyclase, reduce intracellular cAMP levels, and modulate ion channel activity.[4][5] 3-CNA blocks these signaling pathways.

Q2: What are the known or potential off-target effects of 3-CNA?

A2: While naltrexone and its derivatives are highly selective for opioid receptors, they are not perfectly specific. Naltrexone itself has been noted to have lower selectivity for the mu-opioid receptor compared to some other antagonists and can bind to delta (DOR) and kappa (KOR) opioid receptors, which can be considered an "off-target" effect if the intended target is solely the MOR.[2] At higher concentrations, the risk of interacting with other GPCRs or cellular targets increases. Researchers should always consider the possibility of off-target effects, especially when observing unexpected results.

Q3: How do I select the optimal concentration of 3-CNA for my experiment?

A3: The optimal concentration depends on the experimental system (in vitro vs. in vivo), the specific research question, and the affinity of 3-CNA for the target receptor. It is crucial to perform a dose-response curve to determine the lowest effective concentration that produces the desired antagonism without causing non-specific effects. As a starting point, consider the compound's IC₅₀ or Ki value for the target receptor. For in vivo studies, factors like bioavailability, metabolism, and the ability to cross the blood-brain barrier are critical considerations.[2]

Q4: What are essential control experiments to include when using 3-CNA?

A4: To validate that the observed effects are due to the specific antagonism of the intended opioid receptor, the following controls are essential:

• Vehicle Control: Always include a group treated with the vehicle (the solvent used to dissolve 3-CNA) to control for any effects of the solvent itself.

• Positive Control: Use a known agonist for the target receptor to ensure the system is responsive.

• Antagonist Specificity Control: Use another structurally different antagonist for the same receptor to see if it replicates the effect.

• Null Control: If possible, use cells or animals that do not express the target receptor (e.g., knockout models or specific cell lines). 3-CNA should not produce the intended effect in these systems.

Troubleshooting Guides

Problem: I'm observing an effect in my knockout/null cell line that should not express the target receptor.

Possible Cause	Troubleshooting Step
High Concentration of 3-CNA	High concentrations can lead to non-specific binding to other receptors or cellular components. Perform a concentration-response experiment to find the minimal effective concentration.[6]
Compensatory Mechanisms	The knockout model may have developed compensatory signaling pathways. Investigate downstream signaling molecules to identify alternative pathways.
Incomplete Knockout	Verify the absence of the target receptor at both the mRNA and protein levels (e.g., via qPCR, Western blot, or functional assays).
Metabolite Activity	A metabolite of 3-CNA may be active. Investigate the metabolic profile of 3-CNA in your specific experimental system.

Problem: My in vivo results are inconsistent or show unexpected side effects.

Possible Cause	Troubleshooting Step
Pharmacokinetic/Pharmacodynamic (PK/PD) Variability	Factors like age, sex, and health status of the animals can affect drug metabolism and distribution. Ensure consistency in your animal cohorts and consider performing PK/PD studies.
Off-Target Receptor Engagement	The dose used may be engaging other opioid receptors (delta, kappa) or non-opioid targets in different tissues, leading to side effects. Use a more selective antagonist as a control or lower the 3-CNA dose.
Route of Administration	The route of administration (e.g., oral, IV, IM) can significantly impact drug exposure and effects. Ensure the chosen route is appropriate and consistently applied. Oral naltrexone may have lower compliance and higher dropout rates compared to injectable forms in clinical settings.[7]
Stress or Procedural Artifacts	Handling and injection stress can confound results. Acclimate animals properly and include a saline-injected control group to account for procedural stress.

Quantitative Data Summary

The following table summarizes the receptor binding and functional activity for common opioid antagonists. Note that specific values for 3-CNA may vary depending on the specific assay conditions. Naltrexone data is provided as a reference.

Antagonist	Receptor Subtype	Assay Type	Parameter	Value
Naltrexone	Mu (μ)	Radioligand Binding	Ki	~0.1 - 1 nM
Delta (δ)	Radioligand Binding	Ki	~1 - 10 nM
Kappa (κ)	Radioligand Binding	Ki	~1 - 15 nM
CTOP	Mu (μ)	Functional Assay	IC₅₀	3.5 nM[8]
Delta (δ)	Functional Assay	IC₅₀	4500 nM[8]

Note: Data is compiled from various sources and should be used as a general guide. Ki (inhibition constant) and IC₅₀ (half-maximal inhibitory concentration) values are measures of antagonist potency.

Experimental Protocols

Protocol 1: In Vitro Radioligand Binding Assay

This assay is fundamental for determining the binding affinity (Ki) of 3-CNA for a specific opioid receptor subtype by measuring its ability to displace a known radiolabeled ligand.[1][8]

Materials:

• Cell membranes prepared from cells stably expressing the opioid receptor of interest (e.g., CHO or HEK293 cells).[1]

• Radioligand (e.g., [³H]DAMGO for MOR, [³H]DPDPE for DOR, or [³H]U69,593 for KOR).[8]

• Varying concentrations of 3-CNA.

• Assay Buffer (e.g., Tris-HCl with MgCl₂).

• Non-specific binding control (e.g., a high concentration of unlabeled naloxone).[8]

• Glass fiber filters and a cell harvester.

• Scintillation counter and scintillation cocktail.[8]

Procedure:

• Incubation: In assay tubes, combine the cell membranes, a fixed concentration of the radioligand, and varying concentrations of unlabeled 3-CNA. Include tubes for total binding (no 3-CNA) and non-specific binding (high concentration of naloxone).

• Equilibration: Incubate the mixture at a defined temperature (e.g., 25°C) for a set time (e.g., 60-90 minutes) to reach binding equilibrium.

• Filtration: Terminate the reaction by rapidly filtering the mixture through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.[1][8]

• Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.[8]

• Quantification: Place the filters into scintillation vials with cocktail and measure the radioactivity using a scintillation counter.[1]

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the specific binding as a function of the 3-CNA concentration to determine the IC₅₀. Calculate the Ki value using the Cheng-Prusoff equation.

Protocol 2: [³⁵S]GTPγS Functional Assay

This functional assay measures G protein activation following receptor stimulation. As an antagonist, 3-CNA will block the agonist-induced increase in [³⁵S]GTPγS binding.[1]

Materials:

• Cell membranes expressing the opioid receptor of interest.

• [³⁵S]GTPγS (radiolabeled non-hydrolyzable GTP analog).

• GDP (Guanosine diphosphate).

• A known opioid agonist (e.g., DAMGO for MOR).

• Varying concentrations of 3-CNA.

• Assay Buffer.

Procedure:

• Pre-incubation: Pre-incubate the cell membranes with varying concentrations of 3-CNA.[8]

• Agonist Stimulation: Add a fixed concentration of the opioid agonist to stimulate G-protein activation.[8]

• GTPγS Binding: Add [³⁵S]GTPγS and GDP to the mixture and incubate at 30°C for a defined period (e.g., 60 minutes).[8]

• Filtration: Terminate the reaction by rapid filtration through glass fiber filters.[1]

• Washing & Quantification: Wash filters and measure radioactivity using a scintillation counter as described in the binding assay protocol.[1][8]

• Data Analysis: Determine the concentration of 3-CNA that inhibits 50% of the agonist-stimulated [³⁵S]GTPγS binding (IC₅₀).

Visualizations

Figure 1: Canonical Mu-Opioid Receptor (MOR) Signaling Pathway.

Figure 2: Workflow for Validating On-Target Effects of 3-CNA.

Figure 3: Troubleshooting Logic for Unexpected Results.

References

• 1. benchchem.com [benchchem.com]
• 2. Biomedical — TechTransfer and Ventures [techtransfer.research.vcu.edu]
• 3. Opioid Antagonists - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Physiology, Opioid Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 7. addictions.psych.ucla.edu [addictions.psych.ucla.edu]
• 8. benchchem.com [benchchem.com]

addressing poor cell viability in 3-Carboxamidonaltrexone assays

This guide provides troubleshooting strategies and frequently asked questions to help researchers address challenges with poor cell viability when using 3-Carboxamidonaltrexone (3-CNT) and other naltrexone (B1662487) derivatives in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is 3-Carboxamidonaltrexone and how does it affect cells?

3-Carboxamidonaltrexone is a derivative of naltrexone, a well-known opioid receptor antagonist.[1] It primarily targets mu-opioid receptors (MOR) but can also interact with delta and kappa-opioid receptors.[1][2] Its primary mechanism is to block the binding of endogenous opioids, such as endorphins and enkephalins, to these receptors.[3] Studies on naltrexone show that its effect on cell proliferation can be dose- and duration-dependent. Intermittent, low-dose application may inhibit proliferation, while continuous high-dose application might accelerate it in certain cancer cell lines.[3] This effect is linked to the Opioid Growth Factor (OGF)-OGF receptor pathway.[3] Poor cell viability in assays could stem from direct cytotoxicity at high concentrations, off-target effects, or secondary effects related to the specific cell line and experimental conditions.

Q2: What are the most common general causes of poor cell viability in cell-based assays?

Poor cell viability is a frequent issue in cell culture and can be attributed to a wide range of factors unrelated to the specific test compound. These include:

• Contamination: Microbial contamination (bacteria, yeast, fungi, or mycoplasma) is a primary cause of cell death.

• Suboptimal Culture Conditions: Incorrect temperature, pH, humidity, or CO2 levels can induce cellular stress and lead to cell death.[4][5]

• Cell Handling Issues: Overly aggressive pipetting, excessive centrifugation speeds, or letting cells become too confluent (over 80-90%) can damage them.[6][7]

• Reagent Quality: Using expired media, serum of poor quality, or improperly stored reagents can negatively impact cell health.[8]

• Cryopreservation Issues: Improper freezing or thawing protocols can significantly reduce cell viability.[6]

Q3: Could the solvent used to dissolve 3-CNT be the source of toxicity?

Yes. Organic solvents like DMSO, commonly used to dissolve compounds, can be cytotoxic at certain concentrations. It is crucial to determine the maximum tolerable solvent concentration for your specific cell line. A "vehicle control," which includes the solvent at the same concentration used for the drug treatment but without the drug, is essential in every experiment to rule out solvent-induced toxicity.

Q4: Can 3-CNT interact with the assay reagents themselves?

Certain compounds can interfere with the reagents used in viability assays, leading to inaccurate results.[9] For example, a compound that is a reducing agent could directly convert MTT reagent, leading to a false-positive signal for cell viability. It is important to run a control with the compound and the assay reagent in cell-free media to check for any direct chemical interaction.

Troubleshooting Guide for Poor Cell Viability

Use the following flowchart and tables to diagnose and resolve issues with poor cell viability in your 3-Carboxamidonaltrexone assays.

Logical Troubleshooting Flowchart

This flowchart provides a step-by-step process to identify the source of your cell viability problem.

Caption: Troubleshooting flowchart for poor cell viability.

Troubleshooting Scenarios and Solutions

Observed Problem	Potential Cause	Recommended Solution
High cell death in all wells, including negative and vehicle controls.	General Culture Issue: The problem is likely independent of 3-CNT. This could be due to contamination, poor quality media/serum, or incorrect incubator settings.[5][8]	1. Check for Contamination: Visually inspect cultures under a microscope for bacteria or fungi. Perform a mycoplasma test. 2. Verify Reagents: Use fresh, pre-tested lots of media and serum.[8] 3. Confirm Incubator Conditions: Check CO2, temperature, and humidity levels.
Cell viability is high in the negative control but low in the vehicle (e.g., DMSO) control.	Solvent Toxicity: The concentration of the solvent is too high for the cells.	1. Titrate the Solvent: Perform a dose-response experiment with the solvent alone to find the highest non-toxic concentration. 2. Reduce Solvent Concentration: Ensure the final solvent concentration in all wells is well below the toxic threshold (typically <0.5% for DMSO).
Cell viability decreases as the concentration of 3-CNT increases.	Direct Cytotoxicity: 3-CNT may be inherently toxic to the cell line at the concentrations tested. This could be an on-target or off-target effect.[10][11]	1. Adjust Concentration Range: Lower the concentration range of 3-CNT in your next experiment. 2. Reduce Exposure Time: A shorter incubation period may reveal the desired antagonistic effect without causing widespread cell death. 3. Change Cell Line: Some cell lines are more robust or may have different opioid receptor expression levels.[9]
Low viability is observed, but there is visible precipitate in the wells.	Compound Insolubility: 3-CNT may be precipitating out of the solution at the tested concentrations, which can be toxic to cells.	1. Check Solubility Limit: Prepare the highest concentration of 3-CNT and inspect for precipitate before adding to cells. 2. Use a Different Solvent: If solubility is an issue, research alternative, cell-compatible solvents. 3. Incorporate a Surfactant: A low concentration of a non-ionic surfactant (e.g., Pluronic F-68) can sometimes improve solubility, but must be tested for toxicity first.
Results are inconsistent and not reproducible.	Assay Variability: Inconsistent cell seeding, pipetting errors, or edge effects in the plate can lead to high variability.[9][12]	1. Standardize Cell Seeding: Ensure a homogenous cell suspension and careful pipetting.[9] Consider not using the outer wells of the plate. 2. Automate Pipetting: If possible, use automated liquid handlers for better precision.[7] 3. Check Passage Number: Use cells within a consistent and low passage number range, as high passage numbers can alter cell characteristics.[12]

Key Experimental Protocols

Protocol 1: MTT Cell Viability Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present by reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Materials:

• Cells in culture

• 3-Carboxamidonaltrexone (3-CNT) stock solution

• Complete culture medium

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• 96-well flat-bottom plates, sterile

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Harvest and count cells. Dilute the cell suspension to the optimal density (determined empirically for your cell line, e.g., 5,000-10,000 cells/well) and seed 100 µL into each well of a 96-well plate. Incubate for 24 hours to allow cells to attach.

• Compound Treatment: Prepare serial dilutions of 3-CNT in complete culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound. Include wells for "cells only" (negative control) and "cells + solvent" (vehicle control).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. Viable cells will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Pipette up and down to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control: (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100.

Visualizing the Process: Assay Workflow and Signaling

The following diagrams illustrate the experimental workflow and the underlying biological pathway relevant to 3-CNT assays.

Experimental Workflow for Cell Viability

Caption: General workflow for an MTT-based cell viability assay.

Simplified Opioid Receptor Antagonism Pathway

3-Carboxamidonaltrexone, as an opioid antagonist, blocks the signaling cascade normally initiated by endogenous opioids.

References

• 1. Molecular Basis of Inhibitory Mechanism of Naltrexone and Its Metabolites through Structural and Energetic Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Naltrexone blocks alcohol-induced effects on kappa-opioid receptors in the plasma membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Low-dose naltrexone targets the opioid growth factor-opioid growth factor receptor pathway to inhibit cell proliferation: mechanistic evidence from a tissue culture model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lifesciences.danaher.com [lifesciences.danaher.com]
• 5. What are some common sources of error in cell viability assays? | AAT Bioquest [aatbio.com]
• 6. Poor Cell Growth Troubleshooting [sigmaaldrich.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Cell Death Troubleshooting in Cell Culture [sigmaaldrich.com]
• 9. What factors affect the accuracy of cell viability assays? | AAT Bioquest [aatbio.com]
• 10. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 11. dovepress.com [dovepress.com]
• 12. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.com]

Technical Support Center: 3-Carboxamidonaltrexone Receptor Binding Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Carboxamidonaltrexone (3-CA-naltrexone) receptor binding assays.

Frequently Asked Questions (FAQs)

Q1: What are the expected binding affinities of 3-Carboxamidonaltrexone for the different opioid receptors?

A1: 3-Carboxamidonaltrexone is an opioid receptor binding compound with the following reported Ki values:

Receptor Subtype	Ki Value (nM)
Mu (µ)	1.9[1][2]
Delta (δ)	110[1][2]
Kappa (κ)	22[1][2]

Q2: What is the general mechanism of opioid receptor activation?

A2: Opioid receptors are G protein-coupled receptors (GPCRs).[3][4] Upon agonist binding, the receptor undergoes a conformational change, leading to the activation of intracellular G proteins (primarily of the Gi/o family).[4] This initiates a signaling cascade that includes the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and modulation of ion channel activity.[4]

Q3: What are the key differences between total, specific, and non-specific binding?

A3:

• Total Binding: Represents all the radioligand bound to the membrane preparation, including binding to the target receptors and to other sites.

• Non-Specific Binding (NSB): The portion of the radioligand that binds to components other than the target receptor, such as lipids, proteins, and the filter itself. It is determined by measuring radioligand binding in the presence of a high concentration of an unlabeled competitor that saturates the target receptors.

• Specific Binding: The binding of the radioligand to the opioid receptors of interest. It is calculated by subtracting the non-specific binding from the total binding.

Troubleshooting Guide

Issue 1: High Non-Specific Binding (NSB)

High NSB can obscure the specific binding signal and reduce the accuracy of your results.

Potential Cause	Recommended Solution
Radioligand concentration is too high.	Use a radioligand concentration at or below its Kd value to minimize binding to low-affinity, non-specific sites.[5]
Inadequate blocking of non-specific sites on filters.	Pre-treat glass fiber filters with a blocking agent like 0.3-0.5% polyethyleneimine (PEI).[5][6]
Hydrophobic interactions of the radioligand or test compound.	Include 0.1% Bovine Serum Albumin (BSA) or a non-ionic detergent like 0.1% Triton X-100 in the assay buffer to reduce hydrophobic interactions.[5]
Insufficient washing.	Increase the number of wash steps (e.g., from 3 to 5) and/or the volume of ice-cold wash buffer to more effectively remove unbound radioligand.[5]
Inappropriate buffer composition.	Optimize the ionic strength of the assay buffer. Increasing the salt concentration (e.g., with NaCl) can sometimes reduce non-specific electrostatic interactions.[5]

Issue 2: Low or No Specific Binding Signal

A weak or absent specific binding signal can prevent the determination of binding affinities.

Potential Cause	Recommended Solution
Low receptor density in the membrane preparation.	Use a cell line known to have high expression of the target opioid receptor or prepare membranes from a tissue with high receptor density.[5]
Degradation of the receptor or ligand.	Add protease inhibitors to the homogenization buffer during membrane preparation.[6] Ensure proper storage of ligands and receptor preparations at -80°C.[5]
Assay has not reached equilibrium.	Optimize the incubation time. Lower concentrations of radioligand may require longer incubation times to reach equilibrium.[7]
Incorrect pH of the assay buffer.	Ensure the pH of the assay buffer is optimal for opioid receptor binding, typically around 7.4. The protonation state of both the ligand and key receptor residues is critical for binding.[8]

Issue 3: Poor Reproducibility Between Replicates

Inconsistent results can make data interpretation difficult and unreliable.

Potential Cause	Recommended Solution
Inconsistent pipetting or dispensing of reagents.	Ensure all pipettes are properly calibrated. Use a consistent technique for adding reagents to all wells.
Uneven washing of filters.	Ensure a consistent and rapid filtration and washing process for all samples.
Temperature fluctuations during incubation.	Use a temperature-controlled incubator and allow all reagents to equilibrate to the assay temperature before use.
Improperly mixed membrane preparation.	Gently vortex or triturate the membrane suspension before aliquoting to ensure a homogenous distribution of receptors.

Experimental Protocols

Membrane Preparation from Transfected Cells (e.g., HEK293 or CHO)

• Culture cells expressing the opioid receptor of interest to a high density.

• Harvest the cells and centrifuge to form a cell pellet.

• Resuspend the pellet in ice-cold homogenization buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).[6]

• Homogenize the cells using a Dounce or polytron homogenizer.

• Centrifuge the homogenate at a low speed (e.g., 1,000 x g) to remove nuclei and cellular debris.[6]

• Centrifuge the resulting supernatant at a high speed (e.g., 20,000 x g) to pellet the membranes.[6]

• Wash the membrane pellet by resuspending in fresh homogenization buffer and repeating the high-speed centrifugation.[6]

• Resuspend the final pellet in an appropriate assay buffer, determine the protein concentration (e.g., using a BCA assay), and store at -80°C in aliquots.[6]

Competitive Radioligand Binding Assay

• Assay Setup: In a 96-well plate, add the following in order:

  • Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4).[6]

  • Varying concentrations of unlabeled 3-Carboxamidonaltrexone (or other competing ligand).

  • A fixed concentration of a suitable radioligand (e.g., [³H]-DAMGO for mu receptors) at or near its Kd.

  • Membrane preparation containing the target opioid receptor.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time to allow the binding to reach equilibrium (e.g., 60 minutes).[6]

• Filtration: Rapidly terminate the incubation by filtering the contents of each well through a glass fiber filter plate (pre-soaked in 0.3% PEI) using a cell harvester.[6]

• Washing: Immediately wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[6]

• Quantification: Dry the filter plate, add scintillation cocktail to each well, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Determine total binding (radioligand + membranes), non-specific binding (radioligand + membranes + high concentration of an unlabeled competitor like naloxone), and specific binding (Total Binding - Non-Specific Binding).

  • Plot the percentage of specific binding against the logarithm of the competitor concentration to generate a dose-response curve.

  • Determine the IC₅₀ value (the concentration of the competitor that inhibits 50% of the specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[5][6]

Visualizations

Caption: Workflow for a 3-Carboxamidonaltrexone receptor binding assay.

Caption: Opioid receptor signaling pathway activated by 3-CA-naltrexone.

Caption: Troubleshooting logic for common binding assay issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 3-Carboxamidonaltrexone | 阿片受体结合化合物 | MCE [medchemexpress.cn]
• 3. Physiology, Opioid Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Effects of pH on opioid receptor activation and implications for drug design - PMC [pmc.ncbi.nlm.nih.gov]

overcoming aggregation issues with 3-Carboxamidonaltrexone in solution

Technical Support Center: 3-Carboxamidonaltrexone

This technical support center provides guidance for researchers, scientists, and drug development professionals on overcoming potential aggregation issues with 3-Carboxamidonaltrexone in solution. The following troubleshooting guides and frequently asked questions (FAQs) are designed to help identify, understand, and mitigate common challenges during experimentation.

Frequently Asked Questions (FAQs)

Q1: My 3-Carboxamidonaltrexone solution, which was clear in DMSO, turned cloudy after I diluted it in my aqueous assay buffer. What is happening?

This is a common phenomenon known as precipitation or aggregation. Many organic small molecules, like naltrexone (B1662487) derivatives, are highly soluble in organic solvents such as DMSO but have limited solubility in aqueous solutions.[1] When the DMSO stock is introduced to the aqueous buffer, the compound may crash out of solution if its concentration exceeds its solubility limit in the final solvent mixture. This can form colloidal aggregates, which are sub-micron particles that scatter light and make the solution appear cloudy.[2][3]

Q2: Can I heat or sonicate my solution to redissolve the 3-Carboxamidonaltrexone precipitate?

Gentle warming (e.g., to 37°C) and sonication can be effective short-term methods to help dissolve the compound.[4] However, be cautious. Heating can sometimes accelerate compound degradation, and the effect may be temporary; the compound might precipitate again upon cooling to room or experimental temperature. These methods are best used to aid the initial dissolution of the stock solution rather than to rescue a precipitated working solution.

Q3: How does pH affect the solubility and aggregation of 3-Carboxamidonaltrexone?

The solubility of ionizable compounds is highly dependent on pH.[5][6] 3-Carboxamidonaltrexone, like its parent compound naltrexone, has a basic nitrogen atom that can be protonated. At a pH below its pKa, the molecule will be protonated and carry a positive charge, which generally increases its aqueous solubility. Conversely, at a pH above its pKa, it will be in its neutral, free base form, which is typically less soluble in water.[5] Therefore, aggregation is more likely to occur in neutral or basic buffers.

Q4: My compound appears to be a non-specific inhibitor in my biochemical assays. Could this be related to aggregation?

Yes, absolutely. Small molecule aggregates are a notorious source of false-positive results in high-throughput screening.[2][7] These colloidal particles can inhibit enzymes non-specifically, often by sequestering or denaturing the target protein.[3][7] If you observe inhibition that is sensitive to pre-incubation time, is steep in its dose-response, and can be attenuated by the inclusion of a non-ionic detergent, it is highly likely due to aggregation.[7]

Troubleshooting Guide: A Step-by-Step Approach to Overcoming Aggregation

If you suspect aggregation is affecting your experiments, follow this systematic workflow to diagnose and resolve the issue.

Caption: A workflow for troubleshooting aggregation of 3-Carboxamidonaltrexone.

Data Presentation

Table 1: Recommended Solvents for Stock Solutions

Solvent	Recommended Max. Concentration	Notes
DMSO	> 50 mg/mL	Preferred solvent for primary stock solutions. Ensure it is anhydrous.[1][8]
Ethanol (B145695)	~ 5 mg/mL	Can be used as a co-solvent. Less likely to interfere with biological assays than DMSO at the same concentration.[8]
Methanol	Sparingly Soluble	Not generally recommended for stock solutions due to higher volatility and potential toxicity in cell-based assays.
Water	Poorly Soluble	The hydrochloride salt form will have higher aqueous solubility than the free base. Solubility is pH-dependent.[5]

Table 2: Corrective Actions to Mitigate Aggregation in Aqueous Buffers

Method	Recommended Action	Mechanism & Considerations
Lower Concentration	Work below the critical aggregation concentration (CAC).	The simplest solution. Aggregation is a concentration-dependent phenomenon.[9]
pH Adjustment	Adjust buffer pH to be at least 1-2 units below the pKa of the basic nitrogen.	Protonation increases charge and enhances aqueous solubility. Ensure the new pH is compatible with your assay.[8][9]
Use of Detergents	Add a non-ionic detergent (e.g., 0.01-0.1% Tween-20 or Triton X-100).	Detergents can break up or prevent the formation of colloidal aggregates.[7] This is a key test to confirm aggregation-based inhibition.
Use of Co-solvents	Include a small percentage (e.g., 1-5%) of a water-miscible organic solvent like ethanol or propylene (B89431) glycol in the final buffer.	This increases the overall solvating power of the buffer. Test for co-solvent effects on your assay.[10]

Experimental Protocols

Protocol 1: Determining Maximum Soluble Concentration (MSC)

Objective: To find the highest concentration of 3-Carboxamidonaltrexone that remains visually clear in a specific aqueous buffer.[4][11]

Materials:

• High-concentration stock solution of 3-Carboxamidonaltrexone in 100% DMSO (e.g., 50 mM).

• Your specific experimental buffer, pre-warmed to the experimental temperature (e.g., 37°C).

• Sterile microcentrifuge tubes or a clear 96-well plate.

• Microscope.

Procedure:

• Prepare a series of 2-fold dilutions of your compound in the experimental buffer. Start from a concentration you expect to precipitate (e.g., 200 µM).

• To prepare the highest concentration, add the required small volume of DMSO stock to the pre-warmed buffer and vortex immediately and vigorously to ensure rapid mixing.[4]

• Incubate the dilutions at the intended experimental temperature for a set period (e.g., 1-2 hours).

• Visually inspect each dilution against a dark background for any signs of cloudiness or precipitate.

• For a more sensitive check, place a small drop of each solution onto a microscope slide and inspect for micro-precipitates.

• The highest concentration that remains completely clear is the Maximum Soluble Concentration (MSC) under these conditions. It is recommended to work at concentrations at or below this MSC.

Protocol 2: Detection of Aggregates using Dynamic Light Scattering (DLS)

Objective: To detect the presence and size of sub-visible colloidal aggregates in a solution.[2][12]

Materials:

• Dynamic Light Scattering (DLS) instrument.

• Appropriate cuvettes or plates for the DLS instrument.

• Solutions of 3-Carboxamidonaltrexone prepared in the assay buffer at various concentrations.

• Control buffer (containing the same final % of DMSO as the test samples).

Procedure:

• Prepare samples by diluting the DMSO stock of 3-Carboxamidonaltrexone into the assay buffer to the final desired concentrations (e.g., 1 µM, 10 µM, 50 µM). Also, prepare a buffer-only control.

• Filter or centrifuge the samples at high speed (e.g., >10,000 x g for 10 min) to remove any dust or large, non-colloidal precipitates.[12]

• Transfer the supernatant to the DLS cuvette/plate.

• Equilibrate the sample to the desired temperature within the DLS instrument.

• Perform the DLS measurement according to the instrument's instructions. The instrument measures fluctuations in scattered light to calculate the hydrodynamic radius (Rh) of particles in the solution.[13]

• Data Interpretation:

  • Monomeric Compound: A solution with no aggregates will show a very small particle size (typically Rh < 2 nm) or no significant signal above the buffer baseline.

  • Aggregated Compound: A solution containing aggregates will show a population of particles with a much larger hydrodynamic radius, typically in the range of 50-1000 nm.[2][14] The polydispersity index (PDI) may also be high, indicating a wide range of particle sizes.

Signaling Pathway Visualization

3-Carboxamidonaltrexone is a derivative of naltrexone, a well-known opioid receptor antagonist.[15][16] It is expected to act by blocking the signaling of opioid receptors, such as the mu-opioid receptor (MOR), which are G-protein coupled receptors (GPCRs).

Caption: Antagonistic action of 3-Carboxamidonaltrexone on opioid receptor signaling.[17][18]

References

• 1. researchgate.net [researchgate.net]
• 2. wyatt.com [wyatt.com]
• 3. Molecular dynamics simulations as a guide for modulating small molecule aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. lup.lub.lu.se [lup.lub.lu.se]
• 6. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. biotage.com [biotage.com]
• 11. bmglabtech.com [bmglabtech.com]
• 12. Dynamic Light Scattering (DLS) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 13. unchainedlabs.com [unchainedlabs.com]
• 14. Figure 9. [Dynamic light scattering for the...]. - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Opioid Antagonists - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. drugs.com [drugs.com]
• 17. Opioid receptors signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pharmacytimes.com [pharmacytimes.com]

enhancing the signal-to-noise ratio in 3-Carboxamidonaltrexone functional assays

Welcome to the technical support center for 3-Carboxamidonaltrexone (3-CNA) functional assays. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their experiments and enhance the signal-to-noise ratio.

Frequently Asked Questions (FAQs)

Q1: What is 3-Carboxamidonaltrexone (3-CNA) and what is its primary molecular target?

A1: 3-Carboxamidonaltrexone (3-CNA) is a derivative of naltrexone (B1662487), a well-known opioid antagonist.[1][2][3] Like naltrexone, 3-CNA is expected to act as an antagonist at opioid receptors, particularly the mu-opioid receptor (MOR).[1][3][4] Opioid receptors are G protein-coupled receptors (GPCRs) that, upon activation, typically couple to the Gαi/o subunit, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels.[5][6]

Q2: What are functional assays and why are they important for studying 3-CNA?

A2: Functional assays are experiments that measure the biological response induced by a compound at its target receptor.[5] For a suspected antagonist like 3-CNA, these assays are crucial to determine its potency (how much of the compound is needed to block the receptor) and efficacy (the extent to which it blocks the receptor's activity).[5] Common functional assays for opioid receptors include cAMP inhibition assays, β-arrestin recruitment assays, and GTPγS binding assays.[2][5]

Q3: What is the "signal-to-noise ratio" in the context of these assays?

A3: The signal-to-noise ratio (S/N) is a measure of assay quality that compares the level of the desired signal to the level of background noise. A high S/N ratio indicates that the specific signal from the biological activity of interest is strong and clearly distinguishable from non-specific background, leading to more reliable and reproducible data. In these assays, "signal" refers to the change in readout (e.g., fluorescence, luminescence) in response to a known agonist, while "noise" or "background" is the signal present in the absence of specific receptor stimulation.

Q4: Which functional assay is most appropriate for characterizing 3-CNA as an antagonist?

A4: The choice of assay depends on the specific aspect of receptor function being investigated.[5]

• cAMP Inhibition Assays are ideal for assessing the G-protein signaling pathway of Gαi/o-coupled receptors like the MOR.[5] In an antagonist-mode assay, you would stimulate the receptor with a known agonist to induce a response (a decrease in cAMP) and then measure 3-CNA's ability to reverse that effect.

• β-Arrestin Recruitment Assays are used to investigate G protein-independent signaling pathways.[5][7] This is important for understanding potential "biased antagonism," where a compound might block one pathway more effectively than another.

• GTPγS Binding Assays directly measure the activation of G proteins upon receptor stimulation and can be used to determine the antagonistic properties of compounds like 3-CNA.[2][5]

Troubleshooting Guide

This guide addresses common issues encountered during 3-CNA functional assays and provides actionable solutions to improve your signal-to-noise ratio.

Issue 1: High Background Signal or Low Assay Window

Q: My assay has a very high background signal, which is making it difficult to detect a clear response. What can I do to lower the background and increase my assay window?

A: High background can originate from several sources, from the cells themselves to the assay reagents and plates. Here are some common causes and solutions:

Possible Cause	Recommended Solution
Sub-optimal Cell Seeding Density	Too many cells per well can lead to high basal activity and a compressed assay window.[8][9] Perform a cell titration experiment to determine the optimal cell density that provides the best signal-to-background ratio.[9][10][11][12][13]
Unhealthy or Over-Passaged Cells	Cells that are unhealthy or have been passaged too many times can behave unpredictably.[9][10] Use cells with a low passage number, ensure they are healthy and viable before seeding, and never let them become over-confluent in flasks.[10]
Reagent or Media Autofluorescence (for fluorescence-based assays)	Components in the cell culture media (especially serum and phenol (B47542) red) can cause significant background fluorescence.[14] If possible, switch to a serum-free, phenol red-free media for the assay.
Inappropriate Microplate Choice	The color of the microplate can significantly impact background signal. For luminescence or HTRF assays, use white opaque plates to maximize signal reflection.[15][16] For fluorescence intensity assays, black plates are generally preferred to quench background fluorescence.
High Basal cAMP Levels (cAMP assays)	If basal cAMP levels are too high, it can be difficult to detect agonist-induced inhibition. This could be due to too many cells per well.[8] Try reducing the cell seeding density.[8]
Sub-optimal Forskolin (B1673556) Concentration (Gαi/o cAMP assays)	In assays for Gαi/o-coupled receptors, forskolin is used to stimulate cAMP production. If the forskolin concentration is too high, it may be difficult for the agonist to inhibit the signal effectively.[17] Titrate the forsklin concentration to find the EC80 (the concentration that gives 80% of the maximal response), which typically provides an optimal window for measuring inhibition.

Issue 2: Low Signal Amplitude or Weak Response

Q: I am not seeing a robust response to my reference agonist, resulting in a poor signal. How can I increase the signal amplitude?

A: A weak signal can be due to issues with the cells, reagents, or assay protocol.

Possible Cause	Recommended Solution
Insufficient Cell Number	Not enough cells per well will result in a signal that is too low to be reliably detected above background.[8] Optimize cell density by performing a cell titration experiment.[9][10][12]
Poor Receptor Expression	The cell line may not be expressing a sufficient number of the target opioid receptor on the cell surface.[8] If using a transfected cell line, consider re-selecting for higher expressing clones.[8]
Degradation of cAMP by Phosphodiesterases (PDEs)	Endogenous PDEs in the cells will rapidly degrade cAMP, dampening the signal.[8] Include a PDE inhibitor, such as IBMX (3-isobutyl-1-methylxanthine), in your assay buffer to prevent cAMP degradation.[8]
Inadequate Incubation Times	The incubation time with the agonist may not be long enough to generate a maximal response.[8] Perform a time-course experiment to determine the optimal incubation time for agonist stimulation.
Sub-optimal Assay Temperature	Assay sensitivity can be temperature-dependent. Some assays, like those using GloSensor technology, may produce a greater signal at lower temperatures (e.g., 28°C).[18]
Incorrect Plate Reader Settings (HTRF assays)	For HTRF assays, ensure the plate reader is configured with the correct excitation and emission wavelengths, and that a time delay is used to reduce background from prompt fluorescence.[14][19]

Issue 3: High Well-to-Well Variability

Q: I am observing significant variability between replicate wells, making my data unreliable. How can I improve the precision of my assay?

A: High variability often points to inconsistencies in cell handling, reagent dispensing, or environmental factors.

Possible Cause	Recommended Solution
Inconsistent Cell Seeding	Uneven cell distribution in the wells is a major source of variability.[12] Ensure you have a homogenous single-cell suspension before plating and use proper pipetting techniques to dispense cells evenly. Avoid letting cells settle in the reservoir before pipetting.
Edge Effects	Wells on the outer edges of the microplate are prone to evaporation, leading to changes in reagent concentrations and affecting cell health. To minimize this, fill the outer wells with sterile water or PBS and do not use them for experimental samples.
Inaccurate Pipetting	Small volume inaccuracies can lead to large variations in results. Ensure your pipettes are properly calibrated and use reverse pipetting for viscous solutions.
Temperature Gradients Across the Plate	If the plate is not incubated evenly, different wells may experience different reaction kinetics. Ensure the incubator provides uniform temperature distribution and allow plates to equilibrate to room temperature before adding reagents if necessary.
Cell Clumping	Clumps of cells will lead to uneven seeding and inconsistent responses. Ensure cells are fully dissociated into a single-cell suspension after trypsinization.

Experimental Protocols & Data Presentation

Optimizing Cell Seeding Density

To achieve an optimal signal-to-noise ratio, it is critical to determine the ideal number of cells per well. A representative cell titration experiment is summarized below.

Cells per Well	Basal Signal (RLU)	Stimulated Signal (RLU)	Signal-to-Background (S/B) Ratio	Z'-Factor
2,500	1,500	15,000	10.0	0.45
5,000	2,000	40,000	20.0	0.78
10,000	4,500	60,000	13.3	0.65
20,000	12,000	80,000	6.7	0.30

In this example, 5,000 cells per well provides the best combination of a high S/B ratio and a robust Z'-factor, indicating a superior assay window.

Protocol: HTRF cAMP Inhibition Assay for 3-CNA (Antagonist Mode)

This protocol describes a method to determine the potency of 3-CNA in blocking the agonist-induced inhibition of cAMP production in cells expressing the mu-opioid receptor.

Materials:

• Cells stably expressing the mu-opioid receptor (e.g., CHO-K1 or HEK293).

• Reference agonist (e.g., DAMGO).

• 3-Carboxamidonaltrexone (3-CNA).

• Forskolin.

• PDE inhibitor (e.g., IBMX).

• HTRF cAMP assay kit (e.g., from Cisbio or PerkinElmer).

• White, low-volume 384-well plates.

• HTRF-compatible plate reader.

Methodology:

• Cell Preparation: Culture cells to ~80% confluency. On the day of the assay, wash, trypsinize, and resuspend the cells in assay buffer. Perform a cell count and adjust the density to the pre-determined optimal concentration (e.g., 5,000 cells/well).

• Compound Plating: Prepare serial dilutions of 3-CNA. Dispense the 3-CNA dilutions and controls (vehicle for max signal, high concentration of reference agonist for min signal) into the 384-well plate.

• Cell Dispensing: Add the cell suspension to each well of the plate.

• Pre-incubation: Incubate the plate for 15-30 minutes at room temperature to allow 3-CNA to bind to the receptors.

• Agonist Stimulation: Add the reference agonist (e.g., DAMGO) at a pre-determined EC80 concentration to all wells except the basal control wells.

• Incubation: Incubate the plate for 30 minutes at 37°C.

• Cell Lysis and Detection: Add the HTRF detection reagents (cAMP-d2 and anti-cAMP-cryptate) diluted in lysis buffer to each well.

• Final Incubation: Incubate for 60 minutes at room temperature, protected from light.

• Plate Reading: Read the plate on an HTRF-compatible reader, measuring emission at 665 nm and 620 nm after a 50-150 µs delay.[14][19]

• Data Analysis: Calculate the HTRF ratio (665 nm / 620 nm) * 10,000. Plot the HTRF ratio against the log concentration of 3-CNA and fit a four-parameter logistic curve to determine the IC50 value.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Gi/o-coupled GPCR signaling pathway for the mu-opioid receptor.

Caption: Experimental workflow for a 3-CNA antagonist mode cAMP assay.

Caption: Logical troubleshooting workflow for functional assays.

References

• 1. 14-O-Heterocyclic-substituted naltrexone derivatives as non-peptide mu opioid receptor selective antagonists: Design, synthesis, and biological studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Syntheses, and Biological Evaluation of 14-Heteroaromatic Substituted Naltrexone Derivatives: Pharmacological Profile Switch from Mu Opioid Receptor Selectivity to Mu/Kappa Opioid Receptor Dual Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Syntheses and receptor-binding studies of derivatives of the opioid antagonist naltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biased Opioid Antagonists as Modulators of Opioid Dependence: Opportunities to Improve Pain Therapy and Opioid Use Management [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Frontiers | Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors [frontiersin.org]
• 8. Table 2. [Key assay optimization parameters and troubleshooting guidelines]. - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. promegaconnections.com [promegaconnections.com]
• 10. biocompare.com [biocompare.com]
• 11. ibidi.com [ibidi.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. resources.revvity.com [resources.revvity.com]
• 15. Optimization of an HTRF Assay for the Detection of Soluble Mutant Huntingtin in Human Buffy Coats: A Potential Biomarker in Blood for Huntington Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Reddit - The heart of the internet [reddit.com]
• 17. researchgate.net [researchgate.net]
• 18. Gz Enhanced Signal Transduction assaY (GZESTY) for GPCR deorphanization - PMC [pmc.ncbi.nlm.nih.gov]
• 19. HTRF: A Technology Tailored for Drug Discovery –A Review of Theoretical Aspects and Recent Applications - PMC [pmc.ncbi.nlm.nih.gov]

adjusting incubation times for optimal 3-Carboxamidonaltrexone activity

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for adjusting incubation times to achieve optimal 3-Carboxamidonaltrexone activity in vitro.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for 3-Carboxamidonaltrexone?

Based on the known mechanism of its parent compound, naltrexone, 3-Carboxamidonaltrexone is presumed to act as a competitive antagonist at opioid receptors. It primarily targets the mu (µ)-opioid receptor, but may also exhibit activity at the kappa (κ) and delta (δ) opioid receptors.[1][2][3][4][5] By binding to these receptors, it blocks the effects of opioid agonists without activating the receptor itself.[1][2] This antagonism prevents the downstream signaling cascade typically initiated by agonist binding.[6][7]

Q2: Which signaling pathways are modulated by 3-Carboxamidonaltrexone?

As an opioid receptor antagonist, 3-Carboxamidonaltrexone is expected to block the canonical G-protein coupled signaling pathway associated with opioid receptors. Opioid agonists typically inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. By blocking agonist binding, 3-Carboxamidonaltrexone prevents this inhibition, thereby maintaining or restoring normal cAMP levels in the presence of an agonist.[6][7] Furthermore, it would also prevent agonist-induced recruitment of β-arrestin 2, a protein involved in receptor desensitization and internalization.[3]

Q3: What are the key in vitro assays to measure 3-Carboxamidonaltrexone activity?

The primary in vitro assays for characterizing a competitive opioid antagonist like 3-Carboxamidonaltrexone include:

• Radioligand Binding Assays: To determine the binding affinity (Ki) of the compound for opioid receptors.[4]

• cAMP Functional Assays: To measure the functional antagonism by quantifying the compound's ability to block agonist-induced inhibition of cAMP production.[1][8]

• β-Arrestin Recruitment Assays: To assess the compound's ability to prevent agonist-mediated recruitment of β-arrestin 2 to the receptor.[3][9]

Q4: Why is optimizing incubation time crucial for these assays?

Optimizing incubation time is critical to ensure that the binding and functional responses have reached a steady state, leading to accurate and reproducible data.[10] Insufficient incubation can result in an underestimation of potency (IC50/Ki), while excessively long incubation might lead to compound degradation or cellular toxicity, confounding the results.[2]

Troubleshooting Guides

Issue 1: No or Weak Antagonist Activity Observed

Possible Cause	Troubleshooting Steps
Suboptimal Incubation Time	Pre-incubation with 3-Carboxamidonaltrexone: For competitive antagonists, pre-incubating cells with the compound before adding the agonist is crucial to allow binding to reach equilibrium. A typical pre-incubation time is 15-30 minutes.[1] Agonist Stimulation Time: The duration of agonist stimulation should be optimized to capture the peak signaling response (e.g., 10-30 minutes for cAMP assays).[1][8]
Incorrect Agonist Concentration	Use an agonist concentration that elicits a submaximal response (typically EC50 to EC80) to provide a clear window for observing antagonism.[1]
Compound Instability	Prepare fresh stock solutions of 3-Carboxamidonaltrexone and minimize freeze-thaw cycles.
Low Receptor Expression	Ensure the cell line used (e.g., HEK293, CHO) has adequate opioid receptor expression. Low expression can lead to a small signal window.[1]

Issue 2: High Variability in Results

Possible Cause	Troubleshooting Steps
Inconsistent Incubation Times	Strictly adhere to a standardized protocol with consistent incubation times and temperatures for all experiments.[4]
Cell Health and Density	Ensure cells are healthy, within a consistent passage number, and seeded at a uniform density. Overly confluent or sparse cultures can respond differently.
Reagent Quality	Use high-quality reagents and minimize batch-to-batch variability.
Pipetting Errors	Ensure accurate and consistent pipetting, especially for serial dilutions.

Data Presentation

Table 1: Recommended Incubation Times for In Vitro Assays

Assay Type	Pre-incubation with 3-Carboxamidonaltrexone	Agonist/Ligand Incubation	Temperature	Reference
Radioligand Binding Assay	Not typically required	60 - 90 minutes	Room Temperature or 25°C	[1][4]
cAMP Functional Assay	15 - 30 minutes	10 - 30 minutes	37°C	[1][8]
β-Arrestin Recruitment Assay	Not typically required	90 minutes	37°C	[3][8]

Table 2: Typical Reagents and Controls for Opioid Antagonist Assays

Assay Component	Example	Purpose	Reference
Cell Line	HEK293 or CHO cells expressing the opioid receptor of interest	Provides the biological system for the assay.	[1]
Radioligand (Binding Assay)	[³H]DAMGO (for µ-receptor)	Labeled ligand to be displaced by the test compound.	[1]
Agonist (Functional Assays)	DAMGO (for µ-receptor)	To stimulate the receptor and measure the antagonist's blocking effect.	[1]
Positive Control Antagonist	Naloxone (B1662785) or Naltrexone	A known antagonist to validate the assay's ability to detect antagonism.	[1][4]
Vehicle Control	DMSO or buffer	To account for any effects of the solvent used to dissolve the compounds.	[1]

Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay

• Preparation: Prepare cell membranes from a cell line expressing the opioid receptor of interest.

• Assay Setup: In a 96-well plate, add the cell membranes, a fixed concentration of a suitable radioligand (e.g., [³H]DAMGO at its Kd concentration), and varying concentrations of 3-Carboxamidonaltrexone. To determine non-specific binding, include wells with a high concentration of an unlabeled competitor like naloxone (e.g., 10 µM).[4]

• Incubation: Incubate the plate for 60-90 minutes at room temperature to allow the binding to reach equilibrium.[1][4]

• Termination: Terminate the assay by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer.

• Quantification: Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of 3-Carboxamidonaltrexone to determine the IC50, from which the Ki can be calculated using the Cheng-Prusoff equation.

Protocol 2: cAMP Functional Antagonism Assay

• Cell Seeding: Plate cells expressing the opioid receptor of interest in a 96-well plate and allow them to adhere overnight.

• Pre-treatment: On the day of the assay, wash the cells with assay buffer. Add assay buffer containing a phosphodiesterase inhibitor (e.g., IBMX) and varying concentrations of 3-Carboxamidonaltrexone to the wells.[8]

• Pre-incubation: Incubate the plate for 15-30 minutes at 37°C to allow 3-Carboxamidonaltrexone to bind to the receptors.[1]

• Stimulation: Add a fixed concentration of an agonist (e.g., DAMGO at its EC80) and forskolin (B1673556) (to stimulate adenylyl cyclase) to the wells.

• Incubation: Incubate the plate for 10-30 minutes at 37°C.[1][8]

• Detection: Lyse the cells and measure the intracellular cAMP levels using a suitable detection kit (e.g., HTRF, ELISA).

• Data Analysis: Plot the cAMP levels against the log concentration of 3-Carboxamidonaltrexone to determine its IC50 value.

Visualizations

Caption: Opioid receptor signaling and the antagonistic action of 3-Carboxamidonaltrexone.

Caption: Workflow for optimizing incubation times in a functional antagonist assay.

References

• 1. benchchem.com [benchchem.com]
• 2. swordbio.com [swordbio.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. assaygenie.com [assaygenie.com]
• 6. resources.revvity.com [resources.revvity.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Receptor Binding Kinetics of 3-Carboxamidonaltrexone and Naltrexone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the receptor binding kinetics of 3-Carboxamidonaltrexone (3-CNT) and its parent compound, naltrexone (B1662487). The information presented herein is intended to assist researchers in understanding the nuanced interactions of these compounds with opioid receptors, thereby aiding in the development of novel therapeutics.

Introduction

Naltrexone is a well-established opioid receptor antagonist utilized in the treatment of opioid and alcohol use disorders.[1][2][3] Its therapeutic effects are primarily mediated through its competitive blockade of opioid receptors, particularly the mu (μ), delta (δ), and kappa (κ) subtypes. 3-Carboxamidonaltrexone, a derivative of naltrexone, has also been investigated for its pharmacological properties. Understanding the comparative receptor binding kinetics of these two molecules is crucial for elucidating their mechanisms of action and potential therapeutic applications. This guide summarizes the available quantitative data, details the experimental protocols for determining receptor binding, and visualizes the relevant signaling pathways and experimental workflows.

Quantitative Receptor Binding Data

The binding affinity of a ligand for its receptor is a critical determinant of its potency and is typically expressed as the inhibition constant (Ki). A lower Ki value indicates a higher binding affinity. The following table summarizes the reported Ki values for naltrexone and 3-Carboxamidonaltrexone at the three main opioid receptors.

Compound	Receptor Subtype	Binding Affinity (Ki) [nM]
Naltrexone	Mu (μ)	0.05 - 1.5
Delta (δ)	2.5 - 17.1
Kappa (κ)	0.2 - 8.8
3-Carboxamidonaltrexone	Mu (μ)	1.7
Delta (δ)	Data not available
Kappa (κ)	Data not available

Experimental Protocols

The determination of receptor binding affinities for compounds like naltrexone and 3-Carboxamidonaltrexone is predominantly achieved through radioligand competition binding assays.

Radioligand Competition Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound (e.g., 3-Carboxamidonaltrexone or naltrexone) for a specific opioid receptor subtype (μ, δ, or κ).

Materials:

• Receptor Source: Cell membranes prepared from cultured cells (e.g., CHO, HEK293) stably expressing the recombinant human opioid receptor subtype of interest.

• Radioligand: A high-affinity, subtype-selective radiolabeled ligand. Examples include:

  • Mu (μ): [³H]-DAMGO

  • Delta (δ): [³H]-Naltrindole

  • Kappa (κ): [³H]-U69,593

• Test Compound: 3-Carboxamidonaltrexone or naltrexone.

• Non-specific Binding Control: A high concentration of a non-radiolabeled universal opioid antagonist, such as naloxone.

• Assay Buffer: Typically 50 mM Tris-HCl buffer (pH 7.4) containing MgCl₂.

• Filtration Apparatus: A cell harvester to separate bound from free radioligand.

• Filters: Glass fiber filters (e.g., GF/C) pre-soaked in a solution like polyethyleneimine to reduce non-specific binding.

• Scintillation Counter: For measuring radioactivity.

Procedure:

• Membrane Preparation:

  • Homogenize cells expressing the target opioid receptor in an ice-cold lysis buffer.

  • Centrifuge the homogenate at a low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at a high speed to pellet the cell membranes.

  • Wash the membrane pellet with fresh assay buffer and resuspend to a final protein concentration of approximately 0.1-0.5 mg/mL.

• Assay Setup:

  • Perform the assay in a 96-well plate.

  • For each receptor subtype, set up the following conditions in triplicate:

    • Total Binding: Add cell membranes, radioligand (at a concentration near its Kd), and assay buffer.

    • Non-specific Binding: Add cell membranes, radioligand, and a high concentration of the non-specific binding control (e.g., 10 µM naloxone).

    • Competition Binding: Add cell membranes, radioligand, and varying concentrations of the test compound (e.g., 3-Carboxamidonaltrexone or naltrexone) in a serial dilution.

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a specific duration (e.g., 60-120 minutes) to allow the binding to reach equilibrium.

• Filtration:

  • Rapidly terminate the incubation by filtering the contents of each well through the glass fiber filters using the cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

  • Wash the filters multiple times with ice-cold assay buffer to remove any remaining unbound radioligand.

• Quantification:

  • Place the filters into scintillation vials containing scintillation fluid.

  • Measure the radioactivity (in counts per minute, CPM) of each filter using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the average CPM from the non-specific binding wells from the average CPM of all other wells.

  • Plot the percentage of specific binding against the logarithm of the test compound's concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is the dissociation constant of the radioligand for the receptor.

Visualizations

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for a radioligand competition binding assay.

Signaling Pathway: Opioid Receptor Antagonism

Caption: Opioid receptor antagonist signaling pathway.

Conclusion

This guide provides a comparative overview of the receptor binding kinetics of 3-Carboxamidonaltrexone and naltrexone based on currently available data. Naltrexone exhibits high affinity for the mu-opioid receptor and slightly lower affinities for the delta and kappa subtypes. 3-Carboxamidonaltrexone also demonstrates high affinity for the mu-opioid receptor, though it is reported to be less potent than naltrexone. A significant gap in the literature exists regarding the binding affinities of 3-Carboxamidonaltrexone for the delta and kappa opioid receptors, as well as a direct comparison of the association and dissociation rates for both compounds.

The provided experimental protocol for radioligand binding assays offers a standardized method for researchers to determine these missing values and further elucidate the kinetic profiles of these and other novel opioid receptor ligands. The visualized signaling pathway illustrates the mechanism of action for these antagonists, highlighting their role in competitively blocking the G-protein-coupled receptor cascade typically initiated by endogenous or exogenous opioids. Further research is warranted to fully characterize the receptor binding kinetics of 3-Carboxamidonaltrexone to better understand its pharmacological profile and potential as a therapeutic agent.

References

• 1. Opioid Antagonists - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Chapter 3C: Naltrexone - Medications for Opioid Use Disorder - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Naltrexone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Guide to Opioid Antagonists: 3-Carboxamidonaltrexone and Naloxone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two opioid antagonists: the well-established, widely used naloxone (B1662785) and the less-studied naltrexone (B1662487) derivative, 3-Carboxamidonaltrexone. While data on 3-Carboxamidonaltrexone is limited, this document synthesizes the available information and draws comparisons with its parent compound, naltrexone, to offer a comprehensive overview for research and development purposes.

Introduction and Mechanism of Action

Opioid antagonists are crucial tools in both clinical settings and pharmacological research. They bind to opioid receptors (mu, kappa, and delta) without activating them, thereby blocking the effects of opioid agonists.[1][2][3] This mechanism is fundamental to their use in reversing opioid overdose and in the treatment of opioid use disorder.[1][4]

Naloxone is a fast-acting, non-selective opioid antagonist widely recognized for its critical role in reversing the life-threatening respiratory depression caused by opioid overdose.[2][5] It is a competitive antagonist, meaning it vies with opioids for the same receptor binding sites.[6] Due to its rapid onset and short duration of action, it is primarily used in emergency situations.[4][7]

3-Carboxamidonaltrexone is a derivative of naltrexone. Naltrexone itself is a potent opioid antagonist used primarily for the long-term management of opioid and alcohol use disorders, available in oral and long-acting injectable forms.[1][8][9] The introduction of a carboxamido group at the 3-position of the naltrexone structure modifies its pharmacological profile. A study has shown that while 3-Carboxamidonaltrexone maintains a high affinity for the mu-opioid receptor, it is notably less potent than its parent compound, naltrexone.[10]

Quantitative Data Comparison

The following tables summarize the available quantitative data for naloxone, naltrexone (as the parent compound for comparison), and 3-Carboxamidonaltrexone.

Table 1: Opioid Receptor Binding Affinity (Ki, nM)

Compound	Mu (µ) Receptor	Kappa (κ) Receptor	Delta (δ) Receptor	Reference(s)
Naloxone	~1 - 4	~16 - 20	~95 - 220	[1]
Naltrexone	~0.1 - 0.5	~1 - 8	~10 - 100	[8][11]
3-Carboxamidonaltrexone	1.7	Data not available	Data not available	[10]

Lower Ki values indicate higher binding affinity.

Table 2: Pharmacokinetic Properties

Parameter	Naloxone	Naltrexone	Reference(s)
Primary Use	Emergency overdose reversal	Long-term OUD/AUD management	[4][5]
Bioavailability (Oral)	< 2% (extensive first-pass metabolism)	5-40%	[1][9]
Onset of Action (IV/IN)	1-2 minutes	Not used for emergencies	[2]
Elimination Half-life	~1-2 hours	~4 hours (oral)	[1][9]
Active Metabolite	None significant	6-β-naltrexol (half-life ~13 hours)	[9][11]

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Opioid receptor signaling pathway showing agonist activation and competitive antagonist blockade.

Caption: A typical experimental workflow for determining antagonist binding affinity via a radioligand assay.

Experimental Protocols

Protocol 1: Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to displace a known radioligand from a receptor.[12][13]

• Objective: To determine the equilibrium dissociation constant (Ki) of 3-Carboxamidonaltrexone and naloxone for the mu-opioid receptor.

• Materials:

  • Receptor Source: Cell membranes from HEK293 or CHO cells stably expressing the human mu-opioid receptor.

  • Radioligand: [³H]-Naloxone or [³H]-DAMGO (a mu-selective agonist).

  • Test Compounds: 3-Carboxamidonaltrexone and Naloxone.

  • Binding Buffer: 50 mM Tris-HCl, pH 7.4.

  • Non-specific Binding Control: High concentration of unlabeled naloxone (e.g., 10 µM).

  • Glass fiber filters and a cell harvester.

• Methodology:

  • Membrane Preparation: Homogenize cells in ice-cold buffer and centrifuge to pellet the membranes. Wash and resuspend the membrane pellet in the binding buffer. Determine protein concentration via a Bradford or BCA assay.

  • Assay Setup: In a 96-well plate, combine the cell membrane preparation, the radioligand at a concentration near its Kd, and serial dilutions of the test compound (naloxone or 3-Carboxamidonaltrexone).

  • Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time (e.g., 60-90 minutes) to reach binding equilibrium.

  • Filtration: Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. Wash the filters with ice-cold binding buffer to remove unbound radioligand.

  • Quantification: Place filters in scintillation vials with scintillation fluid and measure the retained radioactivity using a liquid scintillation counter.

  • Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percent specific binding against the log concentration of the test compound to generate a competition curve. Determine the IC₅₀ value (the concentration that inhibits 50% of specific binding). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[13]

Protocol 2: [³⁵S]GTPγS Binding Assay

This functional assay measures G protein activation following receptor stimulation, which is inhibited by an antagonist.[14][15]

• Objective: To determine the functional potency of 3-Carboxamidonaltrexone and naloxone in blocking agonist-induced G protein activation at the mu-opioid receptor.

• Materials:

  • Receptor Source: Cell membranes expressing the mu-opioid receptor.

  • Reagents: [³⁵S]GTPγS, GDP, a mu-agonist (e.g., DAMGO), and assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, pH 7.4).

• Methodology:

  • Pre-incubation: Incubate cell membranes with varying concentrations of the antagonist (naloxone or 3-Carboxamidonaltrexone) and a fixed concentration of GDP.

  • Agonist Stimulation: Add a fixed concentration of the agonist (e.g., DAMGO at its EC₈₀) to stimulate the receptors.

  • Initiation of Reaction: Add [³⁵S]GTPγS to start the binding reaction and incubate at 30°C for 60 minutes.

  • Termination and Filtration: Stop the reaction by rapid filtration, similar to the radioligand binding assay.

  • Quantification: Measure the amount of bound [³⁵S]GTPγS via scintillation counting.

  • Data Analysis: Plot the inhibition of agonist-stimulated [³⁵S]GTPγS binding against the antagonist concentration to determine the IC₅₀ value, which reflects its functional potency.

Protocol 3: In Vivo Antagonist Potency (Tail-Flick Test)

This assay assesses the ability of an antagonist to block the antinociceptive (pain-reducing) effects of an opioid agonist in an animal model.[16][17]

• Objective: To determine the in vivo potency (ED₅₀) of 3-Carboxamidonaltrexone and naloxone.

• Materials:

  • Subjects: Male Sprague-Dawley rats or ICR mice.

  • Apparatus: Tail-flick analgesia meter with a radiant heat source.

  • Drugs: Morphine (agonist), naloxone, and 3-Carboxamidonaltrexone.

• Methodology:

  • Baseline Latency: Measure the baseline tail-flick latency for each animal by applying the heat source to the tail and recording the time until the animal flicks its tail away. A cut-off time (e.g., 10-15 seconds) is used to prevent tissue damage.

  • Antagonist Administration: Administer various doses of the antagonist (naloxone or 3-Carboxamidonaltrexone) via a chosen route (e.g., intraperitoneal, subcutaneous).

  • Agonist Challenge: After a set pre-treatment time, administer a standard dose of morphine known to produce a significant antinociceptive effect.

  • Post-treatment Latency: At the time of peak morphine effect (e.g., 30 minutes post-injection), re-measure the tail-flick latency.

  • Data Analysis: Convert the latency data to a percentage of the maximum possible effect (%MPE). Plot the %MPE against the antagonist dose to determine the ED₅₀—the dose of the antagonist required to reduce the agonist's effect by 50%.

Comparative Analysis and Conclusion

Naloxone remains the gold standard for emergency reversal of opioid overdose due to its rapid onset and established efficacy.[2][7] Its primary limitations are its short half-life, which can lead to the re-emergence of respiratory depression from longer-acting opioids, and its poor oral bioavailability.[1]

3-Carboxamidonaltrexone , based on limited available data, demonstrates high affinity for the mu-opioid receptor (Ki = 1.7 nM).[10] However, this affinity is reported to be 11-fold lower than that of its parent compound, naltrexone.[10] Naltrexone is known for its high affinity, long duration of action, and oral bioavailability, making it suitable for relapse prevention.[8][18]

The modification at the 3-position of the naltrexone molecule to a carboxamido group appears to reduce its binding potency. Without further functional or in vivo data, the complete pharmacological profile of 3-Carboxamidonaltrexone remains unclear. It is plausible that this derivative might possess a different duration of action or side-effect profile compared to naltrexone.

For drug development professionals, 3-Carboxamidonaltrexone represents a chemical scaffold that retains high-affinity mu-opioid receptor antagonism but with attenuated potency compared to naltrexone. Further investigation using the detailed protocols above would be necessary to fully characterize its efficacy, selectivity, and pharmacokinetic/pharmacodynamic profile to determine any potential therapeutic advantages or specific research applications.

References

• 1. Opioid Antagonists - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. What Are Opioid Antagonists? Examples and How They Work [healthline.com]
• 3. my.clevelandclinic.org [my.clevelandclinic.org]
• 4. anrclinic.com [anrclinic.com]
• 5. Naloxone vs. Naltrexone: How These Opioid Blockers Differ - GoodRx [goodrx.com]
• 6. Opioid antagonist - Wikipedia [en.wikipedia.org]
• 7. Naloxone vs. Naltrexone to Treat Substance Abuse [verywellhealth.com]
• 8. getnaltrexone.com [getnaltrexone.com]
• 9. Naltrexone - Wikipedia [en.wikipedia.org]
• 10. 3-Carboxamido analogues of morphine and naltrexone. synthesis and opioid receptor binding properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Tail flick test - Wikipedia [en.wikipedia.org]
• 17. taylorandfrancis.com [taylorandfrancis.com]
• 18. Naltrexone. A review of its pharmacodynamic and pharmacokinetic properties and therapeutic efficacy in the management of opioid dependence - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of 3-Carboxamidonaltrexone Cross-Reactivity with G-Protein Coupled Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 3-Carboxamidonaltrexone's interaction with G-protein coupled receptors (GPCRs), focusing on its selectivity and functional activity at opioid receptor subtypes. The information herein is intended to support research and drug development efforts by providing a clear summary of its pharmacological profile based on available data.

Executive Summary

3-Carboxamidonaltrexone is a potent opioid receptor ligand with a notable preference for the µ-opioid receptor (MOR). This high affinity is complemented by its functional activity, demonstrating its potential as a significant modulator of the opioid system. To date, comprehensive cross-reactivity studies against a broad panel of non-opioid GPCRs are not publicly available. Therefore, this guide focuses on its well-characterized interactions with the µ (mu), δ (delta), and κ (kappa) opioid receptors.

Data Presentation

Table 1: Opioid Receptor Binding Affinity of 3-Carboxamidonaltrexone

The following table summarizes the equilibrium dissociation constants (Ki) of 3-Carboxamidonaltrexone for the three main opioid receptor subtypes. Lower Ki values indicate higher binding affinity.

Receptor Subtype	Ki (nM)	Selectivity (fold vs. µ)
µ-Opioid Receptor (MOR)	1.9	-
δ-Opioid Receptor (DOR)	110	57.9-fold lower than µ
κ-Opioid Receptor (KOR)	22	11.6-fold lower than µ

Data sourced from publicly available pharmacological databases.

Table 2: Functional Potency of 3-Carboxamidonaltrexone

This table presents the half-maximal effective concentration (EC50) of 3-Carboxamidonaltrexone from a cellular functional assay, indicating its potency in eliciting a cellular response.

Assay Type	Cell Line	EC50 (nM)
Cellular Functional Assay	CHO	4.9

The specific functional endpoint (e.g., cAMP inhibition, β-arrestin recruitment) for this EC50 value is not specified in the available source.

Experimental Protocols

While the specific protocols used to generate the above data for 3-Carboxamidonaltrexone are not detailed in the available literature, the following are representative experimental methodologies for conducting radioligand binding and functional assays for opioid receptors.

Radioligand Competition Binding Assay

This protocol is a standard method for determining the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from a receptor.

1. Membrane Preparation:

• Chinese Hamster Ovary (CHO) cells stably expressing the human µ, δ, or κ opioid receptor are cultured and harvested.

• Cells are homogenized in a cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuged to pellet the cell membranes.

• The membrane pellet is washed and resuspended in an appropriate assay buffer. Protein concentration is determined using a standard method like the Bradford assay.

2. Binding Assay:

• The assay is performed in a 96-well plate format.

• Each well contains a fixed concentration of a suitable radioligand (e.g., [³H]-DAMGO for MOR, [³H]-DPDPE for DOR, or [³H]-U69,593 for KOR) and varying concentrations of the unlabeled test compound (3-Carboxamidonaltrexone).

• Non-specific binding is determined in the presence of a high concentration of a non-labeled universal opioid antagonist, such as naloxone.

• The reaction mixture, containing the cell membranes, radioligand, and test compound, is incubated to allow binding to reach equilibrium.

3. Separation and Detection:

• The reaction is terminated by rapid filtration through glass fiber filters, which trap the membranes with bound radioligand.

• The filters are washed with ice-cold buffer to remove unbound radioligand.

• The radioactivity retained on the filters is measured using a scintillation counter.

4. Data Analysis:

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis of the competition curve.

• The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay

This protocol measures the functional activity of a compound by quantifying its effect on the intracellular levels of cyclic adenosine (B11128) monophosphate (cAMP), a key second messenger in GPCR signaling. Opioid receptors are typically Gi/o-coupled, and their activation leads to an inhibition of adenylyl cyclase, resulting in a decrease in intracellular cAMP levels.

1. Cell Culture and Treatment:

• CHO cells stably expressing the opioid receptor of interest are seeded in 96-well plates and grown to an appropriate confluency.

• The cells are then treated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent the degradation of cAMP.

• Following this, the cells are stimulated with forskolin (B1673556) (an adenylyl cyclase activator) to induce a measurable level of cAMP.

• Concurrently, the cells are treated with varying concentrations of the test compound (3-Carboxamidonaltrexone).

2. cAMP Measurement:

• After an incubation period, the cells are lysed, and the intracellular cAMP concentration is measured using a commercially available cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based kits).

3. Data Analysis:

• The ability of the test compound to inhibit forskolin-stimulated cAMP production is measured.

• The concentration of the compound that produces 50% of its maximal inhibitory effect (EC50 or IC50) is determined by fitting the dose-response data to a sigmoidal curve.

• The maximal effect (Emax) is also determined from the curve, which indicates the efficacy of the compound.

Mandatory Visualization

Caption: Canonical G-protein-mediated signaling pathway for opioid receptors.

Caption: Workflow for a radioligand competition binding assay.

Caption: Workflow for a cAMP functional assay.

A Head-to-Head In Vitro Comparison: 3-Carboxamidonaltrexone vs. Morphine

An objective analysis of the in vitro pharmacological profiles of 3-Carboxamidonaltrexone and the classic opioid agonist, morphine, at mu (µ), delta (δ), and kappa (κ) opioid receptors. This guide is intended for researchers, scientists, and drug development professionals, providing a concise summary of receptor binding affinities and functional activities based on available experimental data.

Executive Summary

This guide presents a comparative in vitro analysis of 3-Carboxamidonaltrexone (3-CNT) and morphine, two compounds that interact with opioid receptors. While both molecules exhibit affinity for the mu (µ), delta (δ), and kappa (κ) opioid receptors, their binding profiles and functional activities suggest distinct pharmacological characteristics. Morphine, a well-characterized opioid agonist, demonstrates high affinity and functional agonism, particularly at the µ-opioid receptor (MOR), leading to the inhibition of adenylyl cyclase and recruitment of β-arrestin. In contrast, 3-CNT, a naltrexone (B1662487) derivative, displays a different binding profile with high affinity for the µ-receptor and moderate affinity for the κ-receptor. Functional data on a close analog of 3-CNT suggests it behaves as a low-efficacy partial agonist at the MOR with no significant β-arrestin2 recruitment, indicating a potential for a different side-effect profile compared to classical opioids like morphine.

I. Receptor Binding Affinity

The binding affinity of a compound for its receptor is a critical determinant of its potency. The inhibition constant (Ki) is a measure of this affinity, with lower Ki values indicating a stronger binding interaction.

Compound	Receptor Subtype	Binding Affinity (Ki, nM)
3-Carboxamidonaltrexone	Mu (µ)	1.9[1]
Delta (δ)	110[1]
Kappa (κ)	22[1]
Morphine	Mu (µ)	~1-10
Delta (δ)	~200-4000
Kappa (κ)	~30-300

II. Functional Activity

The functional activity of a ligand describes its ability to elicit a biological response upon binding to a receptor. This is often characterized by its potency (EC50), the concentration required to produce 50% of the maximal response, and its efficacy (Emax), the maximum response achievable.

A. cAMP Modulation

Opioid receptors are G-protein coupled receptors (GPCRs) that, upon activation by an agonist, typically inhibit the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.

Compound	Receptor Subtype	Potency (EC50, nM)	Efficacy (Emax, % inhibition)
3-Carboxamidonaltrexone	Mu (µ)	Data not available	Data not available
Delta (δ)	Data not available	Data not available
Kappa (κ)	Data not available	Data not available
Morphine	Mu (µ)	~50-200	~80-100

B. β-Arrestin Recruitment

Upon agonist binding, GPCRs are phosphorylated, leading to the recruitment of β-arrestin proteins. This process is involved in receptor desensitization, internalization, and can also initiate G-protein-independent signaling pathways, which are sometimes associated with the adverse effects of opioids.

Compound	Receptor Subtype	Potency (EC50, nM)	Efficacy (Emax, % of DAMGO response)
3-Carboxamidonaltrexone	Mu (µ)	Not applicable	No significant recruitment
Delta (δ)	Data not available	Data not available
Kappa (κ)	Data not available	Data not available
Morphine	Mu (µ)	~100-500	~60-100

Note: Direct β-arrestin recruitment data for 3-Carboxamidonaltrexone is not available. The information presented is based on the findings for its close analog, NAQ, which did not induce β-arrestin2 recruitment and antagonized DAMGO-induced recruitment.[2]

III. Signaling Pathways & Experimental Workflows

To facilitate a deeper understanding of the experimental approaches used to generate the data presented, the following diagrams illustrate the key signaling pathways and experimental workflows.

Opioid Receptor G-Protein Signaling Pathway.

References

• 1. Kappa opioid receptor activity in spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro and in vivo functional profile characterization of 17-cyclopropylmethyl-3,14β-dihydroxy-4,5α-epoxy-6α-(isoquinoline-3-carboxamido)morphinan (NAQ) as a low efficacy mu opioid receptor modulator - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Reversibility of 3-Carboxamidonaltrexone Binding: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Comparative Analysis of Opioid Antagonist Binding Properties

The reversibility of an antagonist's binding to its receptor is a critical factor in determining its pharmacological profile, including its duration of action and the potential for reversal in clinical settings. While 3-Carboxamidonaltrexone's high affinity for the mu-opioid receptor is established, its binding kinetics, particularly the rate of dissociation, remain to be experimentally determined.

Based on its chemical structure as a close analogue of naltrexone (B1662487), it is highly probable that 3-CNA exhibits reversible binding to opioid receptors. Naltrexone itself is a competitive and reversible antagonist.[1] The structural modifications in 3-CNA are not typically associated with the formation of covalent bonds with the receptor, which is the mechanism of irreversible antagonists like β-FNA.[2][3][4]

The following table summarizes the available binding affinity data for 3-CNA and comparator compounds. A lower inhibition constant (Kᵢ) indicates a higher binding affinity.

Compound	Receptor Target	Binding Affinity (Kᵢ, nM)	Binding Characteristics
3-Carboxamidonaltrexone (3-CNA)	µ-opioid	1.7[5]	High Affinity, Reversibility Inferred
κ-opioid	11	High Affinity, Reversibility Inferred
Naltrexone	µ-opioid	~0.27 - 4.3[6]	High Affinity, Reversible[1]
Naloxone	µ-opioid	~3.9	High Affinity, Readily Reversible
β-Funaltrexamine (β-FNA)	µ-opioid	-	High Affinity, Irreversible[2][3][4]

Note: The binding affinity of naltrexone can be influenced by experimental conditions.[6]

Experimental Protocols for Assessing Binding Reversibility

To definitively determine the reversibility of 3-CNA binding, specific experimental assays are required. The following are detailed methodologies for key experiments that can be employed.

Competitive Radioligand Binding Assay to Determine Binding Affinity (Kᵢ)

This assay determines the affinity of an unlabeled compound (like 3-CNA) by measuring its ability to displace a radiolabeled ligand from the opioid receptor.

Objective: To determine the inhibition constant (Kᵢ) of 3-CNA for opioid receptors.

Materials:

• Receptor Source: Membranes from cells (e.g., CHO or HEK293) stably expressing the human µ, δ, or κ opioid receptor.

• Radioligand: A high-affinity radiolabeled opioid antagonist (e.g., [³H]naloxone or [³H]diprenorphine).

• Test Compound: 3-Carboxamidonaltrexone.

• Assay Buffer: Typically 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold assay buffer.

• Filtration Apparatus: A cell harvester with glass fiber filters (e.g., GF/C).

• Scintillation Counter.

Procedure:

• Incubation: In a 96-well plate, incubate the receptor-containing membranes with a fixed concentration of the radioligand and varying concentrations of 3-CNA.

• Controls:

  • Total Binding: Membranes incubated with only the radioligand.

  • Non-specific Binding: Membranes incubated with the radioligand and a high concentration of a non-radiolabeled antagonist (e.g., 10 µM naloxone).

• Equilibration: Incubate the plates at a controlled temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium (e.g., 60 minutes).

• Filtration: Rapidly filter the contents of each well through the glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the 3-CNA concentration to generate a competition curve.

  • Determine the IC₅₀ value (the concentration of 3-CNA that inhibits 50% of specific radioligand binding).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.[7]

Washout Assay to Assess Binding Reversibility

This experiment directly assesses the dissociation of an unlabeled compound from the receptor.

Objective: To determine the dissociation rate of 3-CNA from opioid receptors.

Procedure:

• Pre-incubation: Incubate receptor-containing membranes with a saturating concentration of 3-CNA for a time sufficient to reach equilibrium.

• Washout: Remove the unbound 3-CNA by repeated centrifugation and resuspension of the membranes in fresh, ice-cold buffer.

• Radioligand Addition: At various time points after the washout, add a radiolabeled ligand to measure the availability of receptor binding sites as 3-CNA dissociates.

• Measurement: Quantify the specific binding of the radioligand at each time point as described in the competitive binding assay protocol.

• Data Analysis: Plot the specific binding of the radioligand over time. A gradual increase in radioligand binding indicates the dissociation of 3-CNA. The rate of this increase can be used to calculate the dissociation rate constant (k_off). For a truly irreversible antagonist, no significant increase in radioligand binding will be observed over time.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental processes and the underlying biological context, the following diagrams are provided.

Fig 1. Experimental workflow for assessing binding reversibility.

Fig 2. Opioid receptor signaling and antagonist interaction.

Conclusion

While direct experimental evidence for the reversibility of 3-Carboxamidonaltrexone binding is currently lacking, its structural similarity to naltrexone strongly suggests a reversible binding mechanism. To definitively characterize its pharmacological profile, further studies employing kinetic binding assays, such as washout experiments, are necessary. The detailed protocols provided in this guide offer a framework for conducting such investigations, which will be crucial for the future development and application of this potent opioid antagonist.

References

• 1. drugs.com [drugs.com]
• 2. Reversible and irreversible binding of beta-funaltrexamine to mu, delta and kappa opioid receptors in guinea pig brain membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. beta-FNA binds irreversibly to the opiate receptor complex: in vivo and in vitro evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. β-Funaltrexamine - Wikipedia [en.wikipedia.org]
• 5. 3-Carboxamido analogues of morphine and naltrexone. synthesis and opioid receptor binding properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Resolution of biphasic binding of the opioid antagonist naltrexone in brain membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selective opioid agonist and antagonist competition for [3H]-naloxone binding in amphibian spinal cord - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 3-Carboxamidonaltrexone

For researchers and scientists at the forefront of drug development, the lifecycle of a chemical compound extends beyond its synthesis and application. The final, critical step of proper disposal is paramount for ensuring laboratory safety, environmental protection, and regulatory compliance. This guide provides essential, step-by-step procedures for the safe disposal of 3-Carboxamidonaltrexone, a derivative of the opioid antagonist naltrexone (B1662487).

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Carboxamidonaltrexone was identified. The following disposal procedures are based on general guidelines for the disposal of naltrexone derivatives, carboxamide compounds, and general laboratory chemical waste. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department for specific local and national regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 3-Carboxamidonaltrexone with the appropriate safety measures. As a derivative of an active pharmaceutical ingredient, it should be treated as a potentially hazardous chemical.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat.

All handling and preparation for disposal should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation or accidental exposure.

Waste Segregation and Collection: A Tabled Approach

Proper segregation of waste is the foundation of a safe and compliant disposal process. All waste materials generated during the handling and use of 3-Carboxamidonaltrexone should be categorized as hazardous chemical waste.

Waste Stream	Description	Recommended Container	Disposal Method
Unused/Expired Solid Compound	Pure 3-Carboxamidonaltrexone powder or solid reagent.	Labeled, sealed, and chemically compatible hazardous waste container.	Collection by a licensed hazardous waste disposal company for incineration.
Contaminated Labware (Solid)	Disposable items such as weigh boats, spatulas, pipette tips, and contaminated gloves.	Labeled hazardous waste bag or container for solid chemical waste.	Collection by a licensed hazardous waste disposal company for incineration.
Contaminated Labware (Liquid)	Rinsate from cleaning glassware (e.g., beakers, flasks) that contained the compound.	Labeled, sealed, and chemically compatible hazardous waste container for liquid waste.	Collection by a licensed hazardous waste disposal company for chemical treatment or incineration.
Solutions of the Compound	Solvents used to dissolve 3-Carboxamidonaltrexone for experimental use.	Labeled, sealed, and chemically compatible hazardous waste container for liquid organic or aqueous waste, segregated by solvent type.	Collection by a licensed hazardous waste disposal company for chemical treatment or incineration.

Experimental Protocols: Step-by-Step Disposal Procedure

• Preparation for Disposal:

  • Ensure all PPE is correctly worn.

  • Work within a designated area, preferably a chemical fume hood.

  • Have all necessary waste containers readily available and clearly labeled.

• Handling Solid Waste:

  • Carefully transfer any unused or expired solid 3-Carboxamidonaltrexone into a designated hazardous waste container.

  • Avoid creating dust. If the material is a fine powder, consider gently wetting it with a compatible solvent (e.g., isopropanol) to minimize airborne particles, if this is in accordance with your institution's EHS guidelines.

  • Place all single-use contaminated items (gloves, weigh paper, pipette tips) into the solid hazardous waste container.

• Handling Liquid Waste:

  • Collect all solutions containing 3-Carboxamidonaltrexone in a designated liquid hazardous waste container.

  • Segregate halogenated and non-halogenated solvent waste streams into separate containers.[1]

  • Rinse any contaminated glassware with a small amount of a suitable solvent (e.g., ethanol (B145695) or acetone) and collect the rinsate in the appropriate liquid hazardous waste container. Repeat the rinsing process two to three times to ensure decontamination.

• Container Management and Labeling:

  • Use appropriate, leak-proof, and clearly labeled hazardous waste containers for each waste stream.[1]

  • Labels should include:

    • The words "Hazardous Waste".[1]

    • The full chemical name: "3-Carboxamidonaltrexone".

    • The primary hazards (e.g., "Harmful if swallowed," "Irritant").

    • The approximate concentration and solvent composition for liquid waste.

  • Keep waste containers securely closed except when adding waste.[1]

• Storage and Pickup:

  • Store sealed hazardous waste containers in a designated, well-ventilated, and secure satellite accumulation area.

  • Ensure that the storage area is away from incompatible materials.[1]

  • Contact your institution's EHS department to schedule a pickup for the hazardous waste. Do not attempt to dispose of this chemical down the drain or in the regular trash.[2]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 3-Carboxamidonaltrexone and associated waste.

Caption: Disposal workflow for 3-Carboxamidonaltrexone.

References

• 1. engineering.purdue.edu [engineering.purdue.edu]
• 2. benchchem.com [benchchem.com]

Personal protective equipment for handling 3-Carboxamidonaltrexone

Disclaimer: This document provides guidance on the safe handling of 3-Carboxamidonaltrexone based on established protocols for potent opioid-like compounds. No specific Safety Data Sheet (SDS) for 3-Carboxamidonaltrexone was publicly available at the time of this writing. Therefore, a conservative approach, treating the compound as potentially hazardous as potent synthetic opioids, is recommended. Researchers must always consult their institution's safety office and perform a risk assessment before handling any new chemical.

This guide is intended for researchers, scientists, and drug development professionals to provide essential, immediate safety and logistical information for handling 3-Carboxamidonaltrexone.

Hazard Communication

Given that 3-Carboxamidonaltrexone is a derivative of naltrexone, an opioid antagonist, it should be handled with caution. While antagonists block opioid receptors, the pharmacological properties of this specific derivative may not be fully characterized. Therefore, it is prudent to assume it may have potent biological activity and handle it accordingly. Potential hazards could include respiratory, skin, and eye irritation, as well as unknown systemic effects upon exposure.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table summarizes recommended PPE based on the type of operation and potential for exposure.

Operation/Task	Risk Level	Recommended Personal Protective Equipment (PPE)
Receiving and Unpacking	Low	- Nitrile gloves (single pair)- Safety glasses
Weighing and Aliquoting (in a certified chemical fume hood)	Moderate	- Double-gloving with nitrile gloves- Disposable lab coat or gown with long sleeves- Safety goggles or a face shield- N95 or higher rated respirator
Solution Preparation and Handling (in a certified chemical fume hood)	Moderate to High	- Double-gloving with nitrile gloves- Disposable, fluid-resistant lab coat or coveralls- Chemical splash goggles and a face shield- A fit-tested N100, R100, or P100 respirator or a powered air-purifying respirator (PAPR)
Spill Cleanup	High	- Chemical-resistant, disposable coveralls- Double-gloving with heavy-duty nitrile or butyl rubber gloves- Chemical splash goggles and a face shield- A fit-tested N100, R100, or P100 respirator or a PAPR
Waste Disposal	Moderate	- Nitrile gloves (double-gloved)- Disposable lab coat- Safety goggles

All PPE should be used in accordance with the Occupational Safety and Health Administration (OSHA) PPE standard (29 CFR 1910.132).[1] When respiratory protection is required, it must be used within a comprehensive respiratory protection program as per the OSHA Respiratory Protection Standard (29 CFR 1910.134), which includes medical clearance, training, and fit-testing.[1]

Operational Plan: Step-by-Step Guidance

3.1. Receiving and Storage

• Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage.

• Unpacking: Wear appropriate low-risk PPE. Open the package in a designated area, preferably within a chemical fume hood.

• Labeling: Ensure the container is clearly labeled with the chemical name, hazard information, and date of receipt.

• Storage: Store the compound in a secure, well-ventilated, and designated area away from incompatible materials. The container should be tightly sealed.

3.2. Handling and Use (to be performed in a certified chemical fume hood)

• Preparation: Before starting work, ensure the fume hood is functioning correctly. Gather all necessary equipment and materials.

• Donning PPE: Put on the appropriate PPE for the task (moderate to high risk).

• Weighing: Use a dedicated analytical balance inside the fume hood. Use a spatula to handle the solid compound. Avoid creating dust.

• Solution Preparation: Add diluents slowly to the solid to avoid splashing. Keep the container covered as much as possible.

• Post-Handling: After handling, decontaminate all surfaces and equipment.

3.3. Decontamination and Spill Response

• Skin Contact: Immediately wash the affected area with soap and water for at least 15 minutes.[2] Do not use hand sanitizer as it may increase absorption.[2]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Spill:

  • Evacuate the immediate area.

  • Alert others and your supervisor.

  • Don the appropriate high-risk PPE.

  • Cover the spill with an absorbent material.

  • Carefully collect the absorbed material into a labeled hazardous waste container.

  • Decontaminate the spill area with an appropriate cleaning agent.

Disposal Plan

All waste contaminated with 3-Carboxamidonaltrexone, including empty containers, used PPE, and spill cleanup materials, must be disposed of as hazardous waste.

• Segregation: Collect all waste in a designated, labeled, and sealed hazardous waste container.

• Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name.

• Storage: Store the waste container in a designated satellite accumulation area.

• Disposal: Arrange for pickup and disposal by your institution's environmental health and safety (EHS) department or a licensed hazardous waste disposal contractor. Do not dispose of this chemical down the drain.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 3-Carboxamidonaltrexone in a laboratory setting.

Caption: Workflow for the safe handling of 3-Carboxamidonaltrexone.

References

• 1. PPE and Decontamination | Substance Use | CDC [cdc.gov]
• 2. CCOHS: Opioids (including Fentanyl) - Precautions for first responders [ccohs.ca]